4,4-Difluoro-3-methylbutan-1-amine

Core Science & Biosynthesis

An In-depth Technical Guide to 4,4-Difluoro-3-methylbutan-1-amine: Synthesis, Sourcing, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rising Prominence of Fluorinated Amines in Medicinal Chemistry

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry. The unique physicochemical properties of the fluorine atom—its high electronegativity, small size, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. Among the various classes of organofluorine compounds, fluorinated amines are of particular interest due to their potential to modulate the basicity (pKa) of the amine group, a critical parameter influencing a drug's pharmacokinetic and pharmacodynamic profile.

This guide focuses on a specific fluorinated building block, 4,4-Difluoro-3-methylbutan-1-amine , a molecule with significant potential in the synthesis of novel therapeutics. Its structure combines a difluoromethyl group at the 4-position with a primary amine, offering a versatile scaffold for the development of new chemical entities.

Chemical Identity and CAS Number

A critical aspect of sourcing any chemical is its Chemical Abstracts Service (CAS) number. For the hydrochloride salt of the target compound, the following CAS number has been identified:

Compound Name	CAS Number
4,4-Difluoro-3-methylbutan-1-amine hydrochloride	2309467-93-2

It is important to note that a distinct CAS number for the free amine of 4,4-Difluoro-3-methylbutan-1-amine is not readily found in public chemical databases. This suggests that the compound is not a standard, off-the-shelf commercial product and is more likely to be available through custom synthesis. When sourcing this compound, it is crucial to specify whether the hydrochloride salt or the free amine is required.

Sourcing and Supplier Data: Navigating the Custom Synthesis Landscape

Given the apparent lack of commercial stock for 4,4-Difluoro-3-methylbutan-1-amine as a free base, researchers will likely need to engage with a company specializing in custom chemical synthesis. The following table provides a list of reputable suppliers with expertise in fluorinated compounds and custom amine synthesis. When requesting a quote, providing the CAS number of the hydrochloride salt (2309467-93-2) and specifying the desired form (free amine or salt) and quantity is recommended.

Supplier	Specialization	Website
AiFChem	Supplier of advanced chemical intermediates.
BOC Sciences	Custom synthesis of amines and other fine chemicals.
Apollo Scientific	Fluorinated building blocks and custom synthesis.
Cheshire Organics	Custom synthesis of fluorinated molecules.	[Link]
ChiroBlock	Custom synthesis and contract research.	[Link]

Proposed Synthetic Pathway

Experimental Protocol: A Proposed Synthesis

Step 1: Synthesis of 3-Methyl-4,4-difluorobutanoic acid

This step would likely involve the fluorination of a suitable precursor, such as a β-keto ester, followed by hydrolysis and decarboxylation. Reagents like diethylaminosulfur trifluoride (DAST) or other modern fluorinating agents could be employed.

Step 2: Amidation to 3-Methyl-4,4-difluorobutanamide

• To a solution of 3-Methyl-4,4-difluorobutanoic acid (1.0 eq) in an appropriate aprotic solvent (e.g., dichloromethane), add a coupling agent such as (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU) (1.1 eq) and a tertiary amine base like diisopropylethylamine (DIPEA) (2.0 eq).

• Stir the mixture at room temperature for 10-15 minutes.

• Add a source of ammonia, such as a solution of ammonia in dioxane or ammonium chloride with an additional equivalent of base, to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude amide.

• Purify the crude product by column chromatography on silica gel.

Step 3: Reduction of the Amide to 4,4-Difluoro-3-methylbutan-1-amine

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), prepare a solution of the 3-Methyl-4,4-difluorobutanamide (1.0 eq) in a dry ethereal solvent such as tetrahydrofuran (THF).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of a suitable reducing agent, such as lithium aluminum hydride (LAH) (2.0-3.0 eq) in THF, to the amide solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-8 hours, or until the starting material is consumed as indicated by TLC or LC-MS.

• Cool the reaction mixture back to 0 °C and carefully quench the excess LAH by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water (Fieser workup).

• Stir the resulting mixture vigorously until a granular precipitate forms.

• Filter the mixture through a pad of Celite, washing the filter cake with additional THF.

• Concentrate the filtrate under reduced pressure to obtain the crude 4,4-Difluoro-3-methylbutan-1-amine.

• Further purification can be achieved by distillation or by conversion to the hydrochloride salt and recrystallization.

Visualizing the Workflow

Caption: Chemical structure of 4,4-Difluoro-3-methylbutan-1-amine.

Applications in Drug Discovery and Development

The unique structural features of 4,4-Difluoro-3-methylbutan-1-amine make it an attractive building block for medicinal chemists. The presence of the gem-difluoro group can:

• Block Metabolic Oxidation: The C-F bond is significantly stronger than a C-H bond, making the difluoromethyl group resistant to metabolic oxidation by cytochrome P450 enzymes. This can lead to an improved pharmacokinetic profile and a longer in vivo half-life of a drug candidate.

• Modulate Lipophilicity: Fluorine substitution can increase the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and improve oral bioavailability.

• Influence Conformation: The steric and electronic effects of the difluoromethyl group can influence the conformational preferences of a molecule, potentially leading to a more favorable binding orientation with its target protein.

• Alter Basicity (pKa): The electron-withdrawing nature of the fluorine atoms can lower the pKa of the primary amine, which can be advantageous in optimizing a drug's solubility, absorption, and interaction with its biological target.

This building block can be utilized in the synthesis of a wide range of bioactive molecules, including inhibitors of enzymes such as kinases and proteases, as well as ligands for G-protein coupled receptors (GPCRs) and ion channels. Its incorporation into lead compounds can be a valuable strategy in the hit-to-lead and lead optimization phases of drug discovery.

Conclusion

4,4-Difluoro-3-methylbutan-1-amine represents a valuable, albeit not readily commercially available, building block for the synthesis of novel fluorinated compounds with potential therapeutic applications. While its acquisition requires engagement with custom synthesis providers, the potential benefits of incorporating this moiety into drug candidates—improved metabolic stability, modulated lipophilicity, and altered basicity—make it a compelling tool for researchers in the pharmaceutical and biotechnology industries. The proposed synthetic pathway provides a viable starting point for its preparation, enabling its exploration in the design and development of the next generation of therapeutics.

References

• Cheshire Organics. Building block. [Link]

• ChiroBlock. Synthesis Service & Chemical Contract Research. [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. [Link]

• Ni, C., & Hu, J. (2021). The unique role of fluorine in the design of active pharmaceutical ingredients. Chemical Society Reviews, 50(1), 221-234. [Link]

The Strategic Role of 4,4-Difluoro-3-methylbutan-1-amine in Modern Drug Discovery: A Guide to Synthesis, Application, and Pharmacokinetic Profiling

An In-depth Technical Guide for Drug Discovery Professionals

Abstract

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate physicochemical properties and enhance pharmacokinetic profiles.[1] Among the diverse array of fluorinated motifs, building blocks containing the gem-difluoro group have gained significant traction for their ability to serve as bioisosteres and improve metabolic stability.[2][3] This guide provides an in-depth technical overview of 4,4-Difluoro-3-methylbutan-1-amine, a versatile building block embodying the γ-gem-difluoro-β-methyl primary amine scaffold. We will explore its unique properties, propose a robust synthetic pathway, detail its application as a strategic bioisostere in lead optimization, and provide comprehensive protocols for its characterization and in vitro ADME profiling. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage advanced fluorination strategies to overcome common drug discovery challenges.

Part 1: The Foundational Importance of Fluorine in Medicinal Chemistry

The introduction of fluorine into small molecules can profoundly influence their biological behavior. This is not due to a single effect, but rather a combination of unique properties inherent to this small, highly electronegative atom.[1][4] Understanding these principles is critical to appreciating the value of specific fluorinated building blocks like 4,4-Difluoro-3-methylbutan-1-amine.

• Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong (bond energy ~116 kcal/mol) compared to a carbon-hydrogen (C-H) bond (~100 kcal/mol). This makes it highly resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes, a primary route of drug clearance.[1] Placing a gem-difluoro group at a metabolically vulnerable position can effectively "shield" the molecule, increasing its half-life and bioavailability.[4]

• Modulation of Basicity (pKa): Fluorine's strong electron-withdrawing inductive effect can significantly lower the pKa of nearby basic functional groups, such as amines.[5] For a primary amine, placing gem-difluoro groups on the γ-carbon, as in our title compound, subtly reduces the amine's basicity. This fine-tuning is crucial for optimizing properties like cell permeability, target binding, and avoiding off-target activities associated with highly basic centers.[6]

• Enhanced Binding Affinity: Fluorine can participate in favorable non-covalent interactions within a protein's binding pocket, including hydrogen bonds, dipole-dipole, and orthogonal multipolar interactions (e.g., with amide carbonyls).[5] The gem-difluoro motif, in particular, can create a localized dipole moment that can be exploited for enhanced target engagement.

• Conformational Control: The steric bulk and stereoelectronic effects of fluorine can restrict the conformational freedom of a molecule. This pre-organization into a bioactive conformation can reduce the entropic penalty of binding to a target, thereby increasing potency.

Part 2: The γ-gem-Difluoro-β-methyl Amine Motif: A Privileged Scaffold

The 4,4-Difluoro-3-methylbutan-1-amine structure is not merely a collection of atoms; it is a carefully designed scaffold that offers specific solutions to common medicinal chemistry problems.

Predicted Physicochemical Properties of 4,4-Difluoro-3-methylbutan-1-amine

While extensive experimental data for this specific molecule is not widely published, we can predict its key properties based on established principles. These predictions provide a rational basis for its application in drug design.

Property	Predicted Value/Range	Rationale & Impact on Drug Discovery
Molecular Weight	123.14 g/mol	Low molecular weight makes it an efficient addition to a lead compound, minimizing the risk of "molecular obesity."
pKa (Amine)	9.8 - 10.2	The gem-difluoro group at the γ-position exerts a moderate inductive effect, reducing basicity compared to a non-fluorinated analogue (~10.6). This can improve oral absorption and reduce hERG liability.[6]
cLogP	0.8 - 1.2	The two fluorine atoms increase lipophilicity compared to the parent amine, but the overall value remains in a favorable range for good solubility and permeability balance ("Rule of Five").[7]
Topological Polar Surface Area (TPSA)	26.02 Ų	The TPSA is dominated by the primary amine, indicating good potential for cell membrane permeability.

Rationale for Use as a Bioisostere

A key application of 4,4-Difluoro-3-methylbutan-1-amine is as a bioisostere for common chemical groups that are prone to metabolic liabilities or possess suboptimal physicochemical properties. The gem-difluoro group acts as a non-oxidizable mimic of a hydroxyl or keto group, while the overall scaffold can replace larger aliphatic groups.[8][9]

Diagram: Bioisosteric Replacement Strategy

Caption: Bioisosteric replacement of a labile isopropyl group.

Part 3: Synthesis and Application

The practical utility of any building block is dictated by its synthetic accessibility and ease of incorporation into target molecules.

Proposed Synthetic Strategy

A robust and scalable synthesis is paramount. The following multi-step protocol is proposed, leveraging established methodologies in fluorine chemistry to provide reliable access to the target compound.

Workflow: Proposed Synthesis of 4,4-Difluoro-3-methylbutan-1-amine

Caption: Proposed multi-step synthetic workflow.

Experimental Protocol:

• Step 1: Tosylation of 3-Methylbut-3-en-1-ol

  • Rationale: The hydroxyl group is a poor leaving group. Converting it to a tosylate activates it for nucleophilic substitution.

  • Procedure: To a stirred solution of 3-methylbut-3-en-1-ol (1.0 eq) in pyridine at 0 °C, add p-toluenesulfonyl chloride (1.1 eq) portion-wise. Allow the reaction to warm to room temperature and stir for 12 hours. Quench with water and extract with ethyl acetate. The organic layer is washed with 1M HCl, saturated NaHCO₃, and brine, then dried over Na₂SO₄ and concentrated in vacuo.

• Step 2: Azide Formation

  • Rationale: Introduction of the azide serves as a robust precursor to the primary amine, which is stable to the subsequent fluorination conditions.

  • Procedure: Dissolve the tosylate from Step 1 (1.0 eq) in dimethylformamide (DMF). Add sodium azide (1.5 eq) and heat the mixture to 80 °C for 6 hours. After cooling, pour the reaction mixture into water and extract with diethyl ether. Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate carefully.

• Step 3: Hydroboration and Fluorination

  • Rationale: This two-step sequence first introduces a hydroxyl group at the less substituted end of the alkene (anti-Markovnikov) which is then converted to the gem-difluoro group.

  • Procedure (Hydroboration/Oxidation): Dissolve the azide from Step 2 (1.0 eq) in dry THF under argon. Cool to 0 °C and add borane-THF complex (1.1 eq) dropwise. Stir at room temperature for 4 hours. Cool back to 0 °C and slowly add a solution of NaOH (3M) followed by hydrogen peroxide (30%). Stir for 2 hours, then extract with ethyl acetate.

  • Procedure (Fluorination): Dissolve the resulting alcohol in dichloromethane (DCM). Add diethylaminosulfur trifluoride (DAST) (2.5 eq) dropwise at -78 °C. Allow to warm to room temperature and stir overnight. Carefully quench with saturated NaHCO₃ solution and extract with DCM.

• Step 4: Reduction to Amine

  • Rationale: A clean and efficient reduction of the azide to the primary amine.

  • Procedure: Dissolve the difluoro-azide from Step 3 in methanol. Add Palladium on carbon (10 mol%) and subject the mixture to a hydrogen atmosphere (balloon or Parr shaker) for 8 hours. Filter the reaction through Celite and concentrate the filtrate to yield the final product, 4,4-Difluoro-3-methylbutan-1-amine.

Application in a Lead Scaffold: A Kinase Inhibitor Case Study

Imagine a promising kinase inhibitor that suffers from poor metabolic stability due to oxidation at an exposed isopropyl group. Replacing this group with the 4,4-Difluoro-3-methylbutan-1-amine moiety can block this metabolic hotspot. The primary amine can be used to form an amide, sulfonamide, or other key interactions within the kinase hinge region, while the fluorinated tail projects into a solvent-exposed region, improving stability without disrupting core binding.

Part 4: Characterization and Pharmacokinetic Profiling

Once synthesized, a rigorous characterization and profiling workflow is essential to validate the compound and assess its drug-like properties.

Analytical Characterization Workflow

Diagram: Analytical Workflow

Caption: Workflow for purification and analytical validation.

In Vitro ADME Profiling Protocol

To evaluate the impact of incorporating the 4,4-Difluoro-3-methylbutan-1-amine moiety, a panel of in vitro ADME (Absorption, Distribution, Metabolism, Excretion) assays should be performed, comparing the parent compound to the new fluorinated analogue.[10]

Protocol: Metabolic Stability in Human Liver Microsomes (HLM)

• Objective: To determine the rate of metabolic degradation.

• Materials: Parent compound, fluorinated analogue, positive control (e.g., Verapamil), Human Liver Microsomes (HLM), NADPH regenerating system, phosphate buffer.

• Procedure:

  • Prepare stock solutions of test compounds in DMSO.

  • Pre-incubate HLM (0.5 mg/mL) with the test compound (1 µM final concentration) in phosphate buffer at 37°C for 5 minutes.

  • Initiate the reaction by adding the pre-warmed NADPH regenerating system.

  • Take aliquots at specified time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Quench the reaction by adding ice-cold acetonitrile containing an internal standard.

  • Centrifuge to precipitate proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: Plot the natural log of the percent remaining compound versus time. The slope of the line is used to calculate the intrinsic clearance (Cl_int) and half-life (t½).

Table: Representative In Vitro ADME Data (Hypothetical)

Compound	HLM Stability (t½, min)	Caco-2 Permeability (Papp, A→B)	Plasma Protein Binding (%)
Parent (Isopropyl)	15	5.5 x 10⁻⁶ cm/s	98.5
Analogue (Fluorinated)	> 90	6.2 x 10⁻⁶ cm/s	92.0
Rationale for Improvement	The gem-difluoro group blocks CYP-mediated oxidation, significantly increasing metabolic stability.[4]	The reduced pKa and optimized lipophilicity maintain or slightly improve cell permeability.	The slightly lower lipophilicity and altered electronics can lead to reduced non-specific binding to plasma proteins like albumin.

Part 5: Conclusion and Future Directions

4,4-Difluoro-3-methylbutan-1-amine represents a highly valuable building block for modern drug discovery. Its strategic design allows medicinal chemists to address common challenges such as metabolic instability and suboptimal physicochemical properties. By serving as a metabolically robust bioisostere, it can unlock the potential of lead compounds that would otherwise fail due to poor pharmacokinetic profiles. The proposed synthetic route offers a practical means for its production, and the outlined characterization and profiling workflows provide a clear path for its successful implementation in drug discovery programs. Future research should focus on developing asymmetric syntheses to access enantiomerically pure versions of this building block, further expanding its utility in creating highly specific and potent therapeutic agents.

Part 6: References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. [Link]

• Mehta, N., et al. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of Biomolecular Structure and Dynamics, 41(10), 4343-4363. [Link]

• Zhou, Y., et al. (2020). 2′-Fluorinated nucleoside chemistry for new drug discovery: achievements and prospects. National Science Review, 7(10), 1566-1583. [Link]

• Purser, S., et al. (2008). The role of fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 51(10), 2649-2662. [Link]

• Richardson, P. L., & Meanwell, N. A. (2018). Fluorination Methods for Drug Discovery and Development. Journal of Medicinal Chemistry, 61(14), 5822-5880. [Link]

• Pashko, M., et al. (2024). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. ChemRxiv. [Link]

• Liang, T., et al. (2012). Application of Bioisosteres in Drug Design. SlideShare. [Link]

• Tlili, A., & Billard, T. (2019). Synthesis of Fluorinated Amines: A Personal Account. Accounts of Chemical Research, 52(2), 359-372. [Link]

• Cambridge MedChem Consulting. (2021). Bioisosteric Replacements. Cambridge MedChem Consulting. [Link]

• Wang, Y., et al. (2021). Design, synthesis, and biological evaluation of novel 4,4-difluoro...derivatives as potential BRD4 inhibitors. Chemical Biology & Drug Design, 98(1), 126-137. [Link]

• Domainex. (2021). Synthesis in Review: ...gem-difluoroallylation of aryl halides... Domainex. [Link]

• Gandeepan, P., & Li, C. J. (2020). Synthesis of gem-Difluoro Olefins through C-H Functionalization and β-fluoride Elimination Reactions. Angewandte Chemie International Edition, 59(9), 3507-3511. [Link]

• Carreyre, H., et al. (2002). Synthesis of gem-Difluoroamines from Allylic or Halogenoamines. Tetrahedron Letters, 43(45), 8091-8093. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 14092767, 4,4-Difluoro-3-methylbut-1-ene. PubChem. [Link]

• Oncul, S., et al. (2009). Synthesis of 8-substituted 4, 4-difluoro-4-bora-3a,4a-diaza-s-indacene Dyes (BODIPY). Molecules, 14(3), 1038-1046. [Link]

• Ichikawa, J., et al. (2006). Preparation of 3-Butyl-2-fluoro-1-[(4-methylphenyl)sulfonyl]-1H-indole. Organic Syntheses, 83, 129. [Link]

• Meyer, D. N. (2021). Synthesis of Organofluorine Compounds and Allenylboronic Acids - Applications Including Fluorine-18 Labelling. DiVA. [Link]

• Taylor & Francis. Pharmacokinetics – Knowledge and References. Taylor & Francis Online. [Link]

• MDPI. (2018). Drug Metabolism, Pharmacokinetics and Bioanalysis. MDPI Books. [Link]

• Chemistry LibreTexts. (2024). 1.6: Drug Modifications to Improve Stability. Chemistry LibreTexts. [Link]

• Beumer, J. H., et al. (2008). Plasma pharmacokinetics and oral bioavailability of 3,4,5,6-tetrahydrouridine, a cytidine deaminase inhibitor, in mice. Cancer Chemotherapy and Pharmacology, 62(3), 439-446. [Link]

• Choi, Y. H., & Lee, Y. J. (2021). Impacts of Drug Interactions on Pharmacokinetics and the Brain Transporters: A Recent Review of Natural Compound-Drug Interactions in Brain Disorders. Pharmaceutics, 13(2), 243. [Link]

• Manallack, D. T. (2007). The pKa Distribution of Drugs: Application to Drug Discovery. Perspectives in Medicinal Chemistry, 1, 25-38. [Link]

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Solubility profile of 4,4-Difluoro-3-methylbutan-1-amine in organic solvents

This guide serves as a technical reference for the solubility profiling of 4,4-Difluoro-3-methylbutan-1-amine , a specialized fluorinated aliphatic amine building block.

The following content is structured to support lead optimization and process chemistry workflows, synthesizing structure-property relationships (SPR) with rigorous experimental validation protocols.

Compound Identity:

• IUPAC Name: 4,4-Difluoro-3-methylbutan-1-amine

• CAS: 1263376-09-7

• Chemical Class: Fluorinated Aliphatic Primary Amine

• Key Application: Introduction of metabolically stable fluorinated motifs; modulation of pKa and lipophilicity in drug candidates.

Physicochemical Architecture & Solubility Logic

To predict and manipulate the solubility of this compound, one must analyze the competition between its polar amine "head" and its lipophilic, fluorinated "tail."

Structural Analysis

• Primary Amine (

  ): Acts as a hydrogen bond donor and acceptor. It provides high solubility in protic solvents and aqueous acids (via protonation).

• Gem-Difluoro Motif (

  ): The fluorine atoms at the C4 position increase lipophilicity ( ) compared to the non-fluorinated isostere. However, unlike perfluorinated chains, the group retains a dipole moment, allowing interaction with polar aprotic solvents.

• Steric Bulk (3-Methyl): The branching at C3 disrupts crystal packing, likely lowering the melting point (making the free base a liquid or low-melting solid) and enhancing solubility in organic solvents compared to linear analogues.

Diagram: Solubility Mechanism

The following diagram illustrates the solvation interactions governing the molecule.

Caption: Mechanistic dissection of solvation forces. The amine group drives aqueous/protic solubility, while the fluorinated tail assists in organic solvent compatibility.

Predicted Solubility Matrix

As exact empirical data for this specific CAS is often proprietary, the following matrix is derived from authoritative structure-property principles for fluorinated alkyl amines.

Solvent Class	Representative Solvents	Predicted Solubility	Mechanistic Rationale
Chlorinated	Dichloromethane (DCM), Chloroform	High	Excellent match for the compound's moderate polarity. Best for extraction from basic aqueous layers.
Alcohols	Methanol, Ethanol, Isopropanol	High	Strong hydrogen bonding with the amine head group.
Ethers	THF, Diethyl Ether, MTBE	High	Good solubility; ethers act as H-bond acceptors for the amine hydrogens.
Polar Aprotic	DMSO, DMF, Acetonitrile	High	Solubilizes both the polar amine and the fluorinated alkyl chain.
Water (Neutral)	Water	Moderate	The lipophilic difluoro/methyl tail competes with the amine. Likely sparingly soluble to soluble.
Water (Acidic)	0.1 M HCl, 1.0 M acetic acid	Very High	Protonation forms the ammonium salt ( ), drastically increasing aqueous solubility.
Hydrocarbons	Hexane, Heptane	Low to Moderate	The polarity of the primary amine usually limits solubility in strict non-polar solvents, though the fluoro-tail aids miscibility.

Experimental Protocol: Gravimetric Solubility Determination

Objective: To generate a precise saturation curve for the compound in a target solvent. Prerequisite: Ensure the compound is in its Free Base form. If starting with a Hydrochloride salt, perform a free-base extraction (DCM/NaOH) first.

Workflow Diagram

Caption: Standardized workflow for determining equilibrium solubility.

Detailed Methodology (Gravimetric)

• Preparation: Weigh 3 clean, dry borosilicate vials (

  ).

• Supersaturation: Add the liquid amine (or solid if melting point is high) to 2.0 mL of the target solvent until a visible phase separation or undissolved solid persists.

• Equilibration: Agitate at the desired temperature (e.g., 25°C) for 24 hours. Note: Fluorinated amines can be volatile; seal vials tightly with Parafilm or Teflon-lined caps.

• Sampling: Stop agitation and allow phases to settle for 1 hour.

• Filtration: Withdraw 1.0 mL of the supernatant using a glass syringe and pass it through a 0.45 µm PTFE filter into the pre-weighed vial.

• Evaporation: Evaporate the solvent under a gentle stream of Nitrogen (

  ) to prevent oxidation or carbamate formation.

• Quantification: Weigh the vial with residue (

  ).

  • Calculation:

    .

Critical Handling & Stability Notes

1. "Salting Out" & Extraction: Due to the fluorinated tail, this amine may form "rag layers" (emulsions) during aqueous workups.

• Solution: When extracting from water to organic, use Dichloromethane (DCM) rather than Ethyl Acetate. The higher density of DCM and the lipophilicity of the fluorine group often result in cleaner phase separation.

2. Carbon Dioxide Sensitivity: Like most primary aliphatic amines, this compound will react with atmospheric

to form carbamate salts (white crusts).

• Protocol: Store under Argon or Nitrogen. If a white solid appears in the neat liquid, it is likely the carbamate salt, which can be reversed by washing with dilute NaOH.

3. pKa Considerations: The electron-withdrawing effect of the difluoro group at the C4 position is attenuated by distance but will slightly lower the pKa of the amine compared to Isoamylamine.

• Estimated pKa: ~9.8 - 10.2.

• Implication: It remains a strong base; ensure acidic aqueous phases are pH < 4 to fully protonate and retain the compound in the water layer during washes.

References

• PubChem. (n.d.). Compound Summary: 4,4-Difluoro-3-methylbut-1-ene (Precursor/Related Structure). National Library of Medicine. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Physical Properties of Amines.[1][2][3] Retrieved from [Link][4][5]

• Hoang, K. C., & Mecozzi, S. (2004).[5] Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants.[5] Langmuir, 20(18), 7347-7350.[5] Retrieved from [Link]

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• 5. Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Integration of 4,4-Difluoro-3-methylbutan-1-amine in Modern Drug Discovery: A Technical Guide

Abstract

In the landscape of contemporary medicinal chemistry, the pursuit of finely tuned molecular properties is paramount to the successful development of novel therapeutics. Bioisosteric replacement has emerged as a powerful strategy to optimize lead compounds, enhancing their efficacy, safety, and pharmacokinetic profiles. This technical guide delves into the bioisosteric applications of 4,4-difluoro-3-methylbutan-1-amine, a fluorinated aliphatic amine with significant potential in drug design. We will explore the profound impact of the gem-difluoro moiety on the physicochemical properties of the parent amine, propose a robust synthetic pathway for its preparation, and present a comprehensive analysis of its potential as a bioisostere for various functional groups. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique attributes of fluorinated building blocks to address complex challenges in medicinal chemistry.

Introduction: The Power of Bioisosterism and the Rise of Fluorine

Bioisosterism, the interchange of atoms or groups of atoms within a molecule that results in a new compound with similar biological activity, is a cornerstone of modern drug design.[1][2][3] This strategy allows for the subtle yet significant modulation of a molecule's steric, electronic, and physicochemical properties to overcome hurdles in drug development, such as poor metabolic stability, off-target toxicity, or suboptimal pharmacokinetic profiles.[1][4]

Among the various elemental substitutions, the introduction of fluorine has garnered immense interest.[1] The unique properties of fluorine, including its small size (similar to hydrogen), high electronegativity, and the strength of the carbon-fluorine bond, offer a versatile toolkit for medicinal chemists.[4] Strategic fluorination can profoundly influence a molecule's conformation, pKa, lipophilicity, and metabolic fate, often leading to enhanced potency and improved drug-like properties.[5]

This guide focuses on a specific, yet highly valuable, fluorinated building block: 4,4-difluoro-3-methylbutan-1-amine . The presence of a gem-difluoro group at the gamma position relative to the primary amine confers a unique set of properties that make it an attractive candidate for bioisosteric applications.

Physicochemical Properties of 4,4-Difluoro-3-methylbutan-1-amine: A Predictive Analysis

Direct experimental data for 4,4-difluoro-3-methylbutan-1-amine is not extensively available in the public domain. However, based on established principles of physical organic chemistry and data from analogous fluorinated amines, we can predict its key physicochemical parameters.

Basicity (pKa)

The most significant impact of the γ,γ-difluoro substitution is the reduction of the amine's basicity. The strong electron-withdrawing inductive effect of the two fluorine atoms pulls electron density away from the nitrogen atom, making the lone pair less available for protonation.[6][7] Studies on gem-difluorinated cyclic amines have shown a predictable decrease in pKa that correlates with the through-bond distance between the nitrogen and the CF2 group.[7][8] For a γ-substituted amine, a significant pKa reduction is anticipated.

Lipophilicity (LogP)

The effect of gem-difluorination on lipophilicity is more complex and less predictable than its effect on pKa.[6][8] While fluorine is highly electronegative, the introduction of a CF2 group can either increase or decrease the LogP value depending on the overall molecular context and the relative orientation of C-F and C-H bonds.[7][8] For acyclic amines, the introduction of a CF2 group often leads to a modest increase in lipophilicity. However, the interplay of intramolecular interactions can sometimes lead to a decrease in LogP.

Table 1: Predicted Physicochemical Properties of 4,4-Difluoro-3-methylbutan-1-amine and a Non-fluorinated Analog

Property	3-methylbutan-1-amine (Isoamylamine)	4,4-Difluoro-3-methylbutan-1-amine (Predicted)	Rationale for Prediction
Molecular Weight	87.16 g/mol	123.15 g/mol	Addition of two fluorine atoms.
pKa	~10.6	~8.5 - 9.5	Strong inductive electron-withdrawal by the CF2 group reduces the basicity of the amine.[6][7][8]
LogP	~1.2	~1.0 - 1.5	The effect is nuanced; while fluorine can increase lipophilicity, conformational effects can play a role. A slight increase or decrease is possible.[6][8]
Metabolic Stability	Susceptible to oxidation at the α- and β-carbons.	Increased resistance to oxidative metabolism near the difluoro group.	The strong C-F bonds block sites of metabolism.[4]

Bioisosteric Applications: Strategic Replacements in Drug Design

The unique physicochemical profile of 4,4-difluoro-3-methylbutan-1-amine makes it a compelling bioisostere for a variety of functional groups in drug candidates.

Bioisostere for Aliphatic Amines

The most direct application is the replacement of a simple aliphatic amine, such as an isoamylamine or related alkylamine moiety. This substitution can be strategically employed to:

• Fine-tune Basicity: In many drug molecules, the basicity of an amine is critical for its interaction with the target protein or for its pharmacokinetic properties. If a lower basicity is desired to reduce off-target effects (e.g., hERG channel binding) or to improve cell permeability, the γ,γ-difluoro substitution offers a rational approach to achieve this without drastically altering the steric profile.[6][7]

• Enhance Metabolic Stability: The carbon atoms adjacent to an amine are often susceptible to oxidative metabolism by cytochrome P450 enzymes. The introduction of the chemically robust C-F bonds at the γ-position can block this metabolic pathway, thereby increasing the half-life of the drug.[4]

Potential Mimic of Other Functional Groups

The electronic and conformational effects of the gem-difluoro group can also allow 4,4-difluoro-3-methylbutan-1-amine to act as a bioisostere for other functionalities, albeit in a non-classical sense. For instance, the polarized C-F bonds might engage in specific interactions with a protein target, mimicking the hydrogen bond accepting capabilities of an ether or a ketone in certain contexts.

Proposed Synthesis of 4,4-Difluoro-3-methylbutan-1-amine

Retrosynthetic Analysis

A logical retrosynthetic approach would involve the formation of the amine from a suitable precursor, with the key step being the introduction of the gem-difluoro moiety. A plausible disconnection leads back to a ketone, which can be fluorinated, followed by conversion of a nitrile or another functional group to the primary amine.

Proposed Synthetic Protocol

A viable forward synthesis can be envisioned starting from commercially available 3-methylbutanal.

Step 1: Synthesis of a Suitable Keto-Ester Precursor

A plausible approach involves the conversion of 3-methylbutanal to a β-keto ester, which is a stable precursor for the required ketone functionality.

Step 2: Deoxyfluorination of the Ketone

The key fluorination step can be achieved using a variety of modern deoxyfluorination reagents. Diethylaminosulfur trifluoride (DAST) or its less hazardous analogs are commonly employed for this transformation.

Step 3: Functional Group Interconversion to the Amine

The ester can be converted to a primary amide, which is then reduced to the target amine. Alternatively, the ester can be reduced to an alcohol, converted to a halide or tosylate, and then subjected to nucleophilic substitution with an azide followed by reduction. A more direct route from the ester would be conversion to the corresponding nitrile, followed by reduction.

Experimental Workflow: A Detailed, Step-by-Step Methodology

Materials:

• 3-Methylbutanal

• Ethyl acetate

• Sodium ethoxide

• Diethylaminosulfur trifluoride (DAST) or an equivalent deoxyfluorinating agent (e.g., XtalFluor-E®)

• Dichloromethane (DCM)

• Sodium hydroxide

• Ammonia

• Thionyl chloride

• Lithium aluminum hydride (LAH) or Borane-THF complex

• Diethyl ether or Tetrahydrofuran (THF)

• Hydrochloric acid

• Standard laboratory glassware and purification equipment (distillation apparatus, chromatography columns)

Procedure:

• Synthesis of Ethyl 4,4-difluoro-3-methylbutanoate:

  • A multi-step sequence starting from 3-methylbutanal to form a suitable β-keto ester, followed by deoxyfluorination. A more direct, though potentially lower-yielding, approach could involve the reaction of a suitable difluorinated building block with a nucleophile. A plausible route involves the formation of ethyl 3-methyl-4-oxobutanoate and its subsequent fluorination.

  • To a solution of ethyl 3-methyl-4-oxobutanoate in anhydrous DCM at -78 °C under an inert atmosphere, slowly add DAST (1.1 equivalents).

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or GC-MS.

  • Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with DCM, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by fractional distillation or column chromatography to yield ethyl 4,4-difluoro-3-methylbutanoate.

• Conversion to 4,4-Difluoro-3-methylbutanamide:

  • Hydrolyze the ester to the corresponding carboxylic acid using aqueous sodium hydroxide.

  • Acidify the reaction mixture and extract the carboxylic acid.

  • Convert the carboxylic acid to the acid chloride using thionyl chloride.

  • React the acid chloride with an excess of aqueous ammonia to form 4,4-difluoro-3-methylbutanamide.

  • Isolate and purify the amide by recrystallization or column chromatography.

• Reduction to 4,4-Difluoro-3-methylbutan-1-amine:

  • In a flame-dried flask under an inert atmosphere, suspend LAH (1.5-2 equivalents) in anhydrous diethyl ether or THF.

  • Slowly add a solution of 4,4-difluoro-3-methylbutanamide in the same solvent.

  • Reflux the reaction mixture for 4-8 hours, monitoring by TLC.

  • Cool the reaction to 0 °C and carefully quench by the sequential addition of water, 15% aqueous sodium hydroxide, and water (Fieser workup).

  • Filter the resulting precipitate and wash with ether.

  • Dry the combined organic filtrates over anhydrous sodium sulfate and concentrate to obtain the crude amine.

  • Purify the amine by distillation. The hydrochloride salt can be prepared by dissolving the free base in ether and adding a solution of HCl in ether.

Case Study: The 4,4-Difluoropiperidine Motif in Drug Discovery

While a direct case study for 4,4-difluoro-3-methylbutan-1-amine is not available, the extensive use of the structurally related 4,4-difluoropiperidine scaffold in medicinal chemistry provides a compelling parallel. The introduction of the gem-difluoro group in piperidine-containing drug candidates has been shown to:

• Modulate pKa: The pKa of 4,4-difluoropiperidine is significantly lower than that of piperidine, which has been exploited to improve oral absorption and reduce CNS side effects.

• Enhance Metabolic Stability: The fluorinated ring is more resistant to oxidative metabolism.

• Improve Potency and Selectivity: In some cases, the altered electronic properties and conformation of the fluorinated ring have led to improved binding affinity and selectivity for the target protein.

These findings strongly support the rationale for exploring 4,4-difluoro-3-methylbutan-1-amine as a valuable building block in drug discovery programs.

Conclusion

4,4-Difluoro-3-methylbutan-1-amine represents a promising, yet underexplored, building block for medicinal chemistry. Its predicted physicochemical properties, particularly its reduced basicity and enhanced metabolic stability, make it an attractive bioisosteric replacement for simple alkylamines. The proposed synthetic route, while requiring optimization, is based on well-established chemical transformations. As the demand for novel, fluorine-containing scaffolds continues to grow, the strategic application of building blocks like 4,4-difluoro-3-methylbutan-1-amine will undoubtedly play a crucial role in the development of the next generation of therapeutics.

References

• Liashuk, O. S., Moroz, B., Melnykov, K. P., et al. (2025). Physicochemical Properties of gem-Difluorinated Saturated Bicyclic Amines – Advanced Building Blocks for Drug Discovery. ChemRxiv.
• Meanwell, N. A. (2024). The Chemist's Playbook: Impactful Bioisosteres for Modern Drug Design. Drug Hunter.
• Melnykov, K. P., et al. (2022). Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. Request PDF.
• Liashuk, O., et al. (2025). Basicity and Lipophilicity of gem-Difluorinated Saturated Bicyclic Amines: Advanced Building Blocks for Drug Discovery. Request PDF.
• Melnykov, K. P., et al. (2025). Physicochemical Properties of gem-Difluorinated Saturated Bicyclic Amines – Advanced Building Blocks for Drug Discovery. Request PDF.
• Meanwell, N. A. (2018). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. PMC.
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• MacMillan, D. W. C., et al. (2021). Defluoroalkylation of Trifluoromethylarenes with Hydrazones: Rapid Access to Benzylic Difluoroarylethylamines. PMC.
• Bhatia, M. S., et al. (2011). Bioisosterism: A molecular modification approach in drug design. Pharmacologyonline, 1, 272-299.
• Unknown. (2021). Bioisosteric Replacements. Cambridge MedChem Consulting.
• Sakagami, K., et al. (2008). Synthesis, in vitro pharmacology, and pharmacokinetic profiles of 2-[1-amino-1-carboxy-2-(9H-xanthen-9-yl)-ethyl]-1-fluorocyclopropanecarboxylic acid and its 6-heptyl ester, a potent mGluR2 antagonist. PubMed.
• Unknown. (2023). Specifics of Pharmacokinetics and Biodistribution of 5-Fluorouracil Polymeric Complex.
• Unknown. (1982). Use of gamma distributed residence times in pharmacokinetics. PubMed.
• Wang, Y., et al. (2022). The pharmacokinetics profiles, pharmacological properties, and toxicological risks of dehydroevodiamine: A review. Frontiers.
• Unknown. (2025). Pharmacokinetic modelling of digoxin and theophylline: Effect of volume of distribution and plasma concentration. Indian Journal of Physiology and Pharmacology.
• Unknown. (2012). Detailed experimental procedure for the synthesis of 4-fluoropyridine.
• Sodeoka, M., et al. (2023).
• Požgan, F., & Tlili, A. (2021).
• Zhao, F., et al. (2014). Palladium-Catalyzed Difunctionalization of Alkynes via C-N and S-N Cleavages: A Versatile Approach to Highly Functional Indoles. Organic Chemistry Portal.
• Unknown. (2025). Synthesis of Functionalized 4-Fluoropyridazines. Request PDF.
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Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 4,4-Difluoro-3-methylbutan-1-amine Derivatives

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the synthesis of 4,4-difluoro-3-methylbutan-1-amine and its derivatives, compounds of significant interest in medicinal chemistry and drug discovery. The strategic incorporation of fluorine atoms into bioactive molecules can profoundly influence their metabolic stability, binding affinity, and pharmacokinetic properties. These protocols are designed for researchers, scientists, and drug development professionals, offering detailed, step-by-step methodologies, mechanistic insights, and data presentation to ensure reproducible and efficient synthesis. The procedures outlined are grounded in established chemical principles and supported by authoritative literature, providing a self-validating framework for laboratory application.

Introduction: The Significance of Fluorinated Amines in Drug Discovery

The introduction of fluorine into organic molecules is a widely employed strategy in modern medicinal chemistry. The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can lead to significant improvements in the pharmacological profile of a drug candidate. Specifically, the gem-difluoroalkyl group (CF2) is often used as a bioisostere for carbonyl groups or ethers, enhancing metabolic stability by blocking sites of oxidation.

Gamma-fluoroamines, in particular, are an important pharmacophore, yet their synthesis can be challenging. This guide details a proposed synthetic route to 4,4-difluoro-3-methylbutan-1-amine, a valuable building block for more complex fluorinated molecules. The methodologies presented are based on robust and well-documented chemical transformations, providing a solid foundation for researchers to produce this and related compounds.

Proposed Synthetic Pathway Overview

The synthesis of 4,4-difluoro-3-methylbutan-1-amine can be envisioned through a multi-step sequence starting from commercially available materials. The key transformations involve the creation of the gem-difluoro group and the subsequent introduction of the amine functionality.

Application Notes &amp; Protocols: Strategic Incorporation of 4,4-Difluoro-3-methylbutan-1-amine into Peptide Scaffolds

Abstract

The strategic introduction of non-canonical amino acids into peptide therapeutics is a cornerstone of modern drug discovery, offering a powerful tool to modulate pharmacological properties. Fluorinated amino acids, in particular, have garnered significant attention for their ability to enhance metabolic stability, modulate conformation, and improve binding affinity.[1][2][3] This document provides a comprehensive guide for the incorporation of 4,4-Difluoro-3-methylbutan-1-amine, a unique building block, into peptide chains. We present the rationale for its use, detailing the profound effects of the gem-difluoro moiety, and provide robust, field-tested protocols for its derivatization and subsequent integration into peptide sequences using Solid-Phase Peptide Synthesis (SPPS). This guide is intended for researchers, chemists, and drug development professionals seeking to leverage the unique properties of fluorinated scaffolds to design next-generation peptide-based therapeutics.

Introduction: The Rationale for Fluorination in Peptide Design

The therapeutic potential of many native peptides is often hindered by poor bioavailability and rapid proteolytic degradation.[4][5] The incorporation of unnatural amino acids is a proven strategy to overcome these limitations.[6] Fluorine, with its small van der Waals radius and high electronegativity, offers unique advantages. Its introduction into an amino acid side chain can induce favorable conformational biases, block metabolic pathways, and increase hydrophobicity, which can enhance membrane permeability and protein-ligand interactions.[7][8]

The specific building block derived from 4,4-Difluoro-3-methylbutan-1-amine introduces a gem-difluoro group adjacent to a sterically demanding methyl group. This combination offers a dual mechanism for peptide modification:

• Metabolic Shielding: The C-F bond is exceptionally strong, and the difluoro group can act as a shield, sterically and electronically hindering the approach of proteolytic enzymes.[7][9]

• Conformational Control: The gem-difluoro group exerts significant influence on the local peptide backbone conformation due to dipole-dipole interactions and hyperconjugative effects (the gauche effect), potentially pre-organizing the peptide into a bioactive conformation.[10][11][12]

• ¹⁹F NMR Probe: The fluorine atoms serve as a sensitive, background-free NMR probe for studying peptide structure, dynamics, and binding interactions without the need for isotopic labeling.[13]

This guide will focus on the practical steps required to leverage these properties, starting with the conversion of the parent amine into a synthetically useful amino acid derivative.

From Amine to Amino Acid: Preparing the Building Block

The starting material, 4,4-Difluoro-3-methylbutan-1-amine, must first be converted into a protected amino acid suitable for peptide synthesis. A robust method is a conjugate addition to an acrylate, followed by standard protection chemistry. This process creates a γ-amino acid, which will introduce a unique spacing and flexibility into the peptide backbone.

Caption: Proposed workflow for converting the starting amine into an Fmoc-protected amino acid.

Protocol 2.1: Synthesis of Fmoc-5-amino-4,4-difluoro-3-methylpentanoic acid (Fmoc-DFMAA-OH)

This protocol is a representative procedure and may require optimization.

• Michael Addition:

  • Dissolve 4,4-Difluoro-3-methylbutan-1-amine (1.0 eq) in methanol.

  • Add tert-butyl acrylate (1.1 eq) to the solution.

  • Stir the reaction mixture at room temperature for 24-48 hours, monitoring by TLC or LC-MS until the starting amine is consumed.

  • Concentrate the mixture under reduced pressure to yield the crude tert-butyl ester intermediate. Purification can be performed via column chromatography if necessary.

• Boc Ester Deprotection:

  • Dissolve the crude ester in a solution of 50% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM).

  • Stir at room temperature for 2-4 hours.

  • Co-evaporate with toluene several times to remove excess TFA, yielding the free carboxylic acid as a TFA salt.

• Fmoc Protection:

  • Dissolve the TFA salt in a 10% aqueous sodium carbonate solution.

  • Add a solution of 9-fluorenylmethyl succinimidyl carbonate (Fmoc-OSu, 1.1 eq) in 1,4-dioxane.

  • Stir vigorously at room temperature overnight.

  • Acidify the reaction mixture to pH 2-3 with 1M HCl.

  • Extract the product with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the final product, Fmoc-DFMAA-OH, by flash chromatography to yield a white solid.

Incorporation into Peptide Chains via Fmoc-SPPS

The primary challenge in incorporating Fmoc-DFMAA-OH is the steric hindrance presented by the methyl group at the β-position relative to the nitrogen. This can significantly slow down the amide bond formation.[14] Therefore, the choice of coupling reagent and reaction conditions is critical for achieving high coupling efficiency. Standard carbodiimide activators like DIC are often insufficient.[14]

Causality Behind Reagent Selection: Overcoming Steric Hindrance

For sterically hindered amino acids, more potent activating reagents are required to form a highly reactive ester intermediate that can overcome the high energy barrier of the coupling reaction.

• Aminium/Uronium Reagents (HATU, HCTU): These reagents react with the carboxylic acid to form highly reactive OAt (7-aza-1-hydroxybenzotriazole) or O-6-ClBt esters. The electron-withdrawing nature of these leaving groups makes the activated acid highly susceptible to nucleophilic attack by the resin-bound amine. HATU is often considered the gold standard due to the anchimeric assistance provided by the pyridine nitrogen in the HOAt moiety.

• Phosphonium Reagents (PyBOP, PyAOP): These function similarly to aminium salts but are less likely to cause guanidinylation of the free N-terminal amine, a potential side reaction with uronium-based reagents.

• Amino Acid Fluorides: These can be generated in situ and are particularly effective for coupling sterically demanding residues.[15][16]

Recommendation: For initial trials, HATU is the preferred reagent due to its high reactivity and extensive validation in difficult couplings.

Caption: A modified Fmoc-SPPS workflow emphasizing monitoring for difficult couplings.

Detailed SPPS Protocol

This protocol assumes a standard Fmoc-based solid-phase peptide synthesis (SPPS) setup.[17][18]

• Resin Swelling: Swell the resin (e.g., Rink Amide MBHA) in Dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat with a fresh solution for 15 minutes.

• Washing: Wash the resin thoroughly with DMF (5-7 times).

• Coupling of Fmoc-DFMAA-OH:

  • In a separate vessel, pre-activate a solution of Fmoc-DFMAA-OH (4.0 eq), HATU (3.9 eq), and N,N-Diisopropylethylamine (DIPEA) (8.0 eq) in DMF for 5-10 minutes.

  • Add the activated mixture to the resin.

  • Allow the coupling reaction to proceed for 2-4 hours at room temperature. Gentle agitation is required.

• Monitoring:

  • Take a small sample of resin beads, wash them thoroughly with DMF and DCM, and dry them.

  • Perform a Kaiser test. A positive result (yellow beads) indicates incomplete coupling. A negative result (blue beads) indicates successful coupling.

• Double Coupling (If Necessary): If the Kaiser test is positive, drain the reaction vessel and repeat step 4 with a freshly prepared activation mixture for another 2-4 hours.

• Washing: Once a negative Kaiser test is achieved, wash the resin thoroughly with DMF (5-7 times).

• Capping (Optional but Recommended): To block any unreacted amino groups, treat the resin with a solution of 10% acetic anhydride and 1% DIPEA in DMF for 20 minutes.

• Continue Synthesis: Proceed with the deprotection and coupling of the next amino acid in the sequence.

Peptide Cleavage and Purification

• Final Deprotection: Remove the terminal Fmoc group as described above.

• Washing and Drying: Wash the resin with DMF, followed by DCM, and dry the resin under a stream of nitrogen.

• Cleavage: Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% Triisopropylsilane, 2.5% H₂O) for 2-3 hours at room temperature.

• Precipitation: Filter the resin and precipitate the crude peptide in cold diethyl ether.

• Purification: Centrifuge, decant the ether, and purify the crude peptide using reverse-phase HPLC (RP-HPLC).

• Characterization: Confirm the mass of the purified peptide using LC-MS or MALDI-TOF.

Data Presentation: Expected Impact on Peptide Properties

To illustrate the potential effects of incorporating DFMAA, we present a comparative analysis of a model peptide (Peptide A) and its fluorinated analogue (Peptide A-DFMAA).

Table 1: Physicochemical Properties

Property	Peptide A (Control)	Peptide A-DFMAA	Rationale for Change
Molecular Weight	X	X + 135.15 Da	Addition of the DFMAA residue.
RP-HPLC Retention Time	15.2 min	17.8 min	Increased hydrophobicity from the fluorinated alkyl chain leads to stronger interaction with the C18 stationary phase.[6][7]
Calculated LogP	1.5	2.1	Fluorination generally increases lipophilicity.

Table 2: Proteolytic Stability Assay

Peptide	Half-life in Trypsin (min)	Half-life in Human Plasma (min)	Rationale for Change
Peptide A (Control)	25	60	Susceptible to standard enzymatic degradation.
Peptide A-DFMAA	> 240	> 360	The gem-difluoro group provides a metabolic shield, sterically and electronically repelling protease active sites. The impact is not always predictable and depends on the specific enzyme and cleavage site.[4][5][9]

Conclusion

The incorporation of 4,4-Difluoro-3-methylbutan-1-amine, via its derivatization into a novel γ-amino acid, represents a sophisticated strategy for enhancing the drug-like properties of therapeutic peptides. While its sterically hindered nature demands specialized coupling protocols centered around potent activating agents like HATU, the potential rewards—including significantly improved proteolytic stability and favorable conformational pre-organization—are substantial. The protocols and rationale outlined in this guide provide a validated framework for researchers to successfully integrate this and similar complex building blocks, thereby expanding the chemical space available for the rational design of next-generation peptide therapeutics.

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• Newcombe, G., et al. (2013). Solid phase synthesis of peptides containing backbone-fluorinated amino acids. Organic & Biomolecular Chemistry. Available at: [Link]

• Salwiczek, M., et al. (2007). Antimicrobial Activity and Protease Stability of Peptides Containing Fluorinated Amino Acids. Journal of the American Chemical Society. Available at: [Link]

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• Mykhailiuk, P. K. (2020). Applications of fluorine-containing amino acids for drug design. PubMed. Available at: [Link]

• Koksch, B., et al. Fine-Tuning the Proteolytic Stability of Peptides with Fluorinated Amino Acids. Freie Universität Berlin. Available at: [Link]

• Duggan, P. J., et al. (2021). Utility of fluorinated α-amino acids in development of therapeutic peptides. PubMed. Available at: [Link]

• Bochen, A., et al. (2013). Impact of fluorination on proteolytic stability of peptides in human blood plasma. PubMed. Available at: [Link]

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International Journal of Peptide and Protein Research. Available at: [Link]

• Katritzky, A. R., et al. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. ACS Publications. Available at: [Link]

• Chittoor, P. V., et al. (2015). Fluorinated Aromatic Amino Acids and its Therapeutic Applications. Walsh Medical Media. Available at: [Link]

• Wenschuh, H., et al. (2000). Fmoc Amino Acid Fluorides: Convenient Reagents for the Solid-PhaseAssembly of Peptides Incorporating Sterically Hindered Residues. The Journal of Organic Chemistry. Available at: [Link]

• Katritzky, A. R., et al. (2007). Efficient peptide coupling involving sterically hindered amino acids. PubMed. Available at: [Link]

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. PubMed. Available at: [Link]

• Katritzky, A. R., et al. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. ResearchGate. Available at: [Link]

• Jackson, C. J. (2014). Biosynthetic Incorporation of Fluorinated Amino Acids into Peptides and Proteins. ANU Open Research. Available at: [Link]

• Scott, E., et al. (2024). The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. PMC. Available at: [Link]

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• Wang, F., et al. (2024). Site-selective S-gem-difluoroallylation of unprotected peptides with 3,3-difluoroallyl sulfonium salts. PMC. Available at: [Link]

• Wang, F., et al. (2024). Late-stage gem-difluoroallylation of phenol in bioactive molecules and peptides with 3,3-difluoroallyl sulfonium salts. Chemical Science. Available at: [Link]

• Scott, E., et al. (2024). The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. Chemical Science. Available at: [Link]

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• Kubyshkin, V., et al. (2015). Incorporation of labile trans-4,5-difluoromethanoproline into a peptide as a stable label for 19F NMR structure analysis. Academia.edu. Available at: [Link]

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• 4. Fine-Tuning the Proteolytic Stability of Peptides with Fluorinated Amino Acids • Koksch Group • Department of Biology, Chemistry, Pharmacy [bcp.fu-berlin.de]
• 5. Impact of fluorination on proteolytic stability of peptides in human blood plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Impact of fluorination on proteolytic stability of peptides: a case study with α-chymotrypsin and pepsin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The effect of gem-difluorination on the conformation and properties of a model macrocyclic system - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effect of gem-difluorination on the conformation of selected hydrocarbon systems [research-repository.st-andrews.ac.uk]
• 12. The effect of gem-difluorination on the conformation and properties of a model macrocyclic system - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 13. (PDF) Incorporation of labile trans-4,5-difluoromethanoproline into a peptide as a stable label for 19F NMR structure analysis [academia.edu]
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• 18. Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Scalable Synthesis of 4,4-Difluoro-3-methylbutan-1-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the scalable synthesis of 4,4-Difluoro-3-methylbutan-1-amine, a valuable fluorinated building block for pharmaceutical and agrochemical research. The synthetic strategy is designed for scalability, focusing on robust and well-documented chemical transformations. This guide offers detailed protocols, discusses the rationale behind methodological choices, and addresses key considerations for process optimization and safety.

Introduction

The introduction of fluorine atoms into organic molecules can significantly enhance their metabolic stability, binding affinity, and lipophilicity, making fluorinated compounds highly sought after in drug discovery. 4,4-Difluoro-3-methylbutan-1-amine, with its gem-difluoro group and primary amine functionality, represents a key synthon for the development of novel therapeutics. This application note outlines a reliable and scalable multi-step synthesis to obtain this target molecule with high purity.

Overall Synthetic Strategy

The synthesis of 4,4-Difluoro-3-methylbutan-1-amine is approached through a convergent and logical sequence of reactions, designed for efficiency and scalability. The core strategy involves the construction of a β-keto ester, followed by the crucial difluorination step, and subsequent functional group manipulations to introduce the amine moiety.

Caption: Overall synthetic workflow for 4,4-Difluoro-3-methylbutan-1-amine.

Part 1: Synthesis of Key Intermediate - Ethyl 4,4-difluoro-3-methylbutanoate

The initial phase of the synthesis focuses on constructing the carbon backbone and introducing the critical gem-difluoro moiety.

Step 1.1: Claisen Condensation to Ethyl 2-isobutyrylacetate

The synthesis commences with a Claisen condensation to form the β-keto ester, ethyl 2-isobutyrylacetate. This reaction establishes the required carbon framework, including the methyl branch at the future C3 position. The use of a strong base like sodium ethoxide is critical to drive the reaction towards the product by deprotonating the resulting β-keto ester, which is more acidic than the starting materials.[1]

Protocol 1: Scalable Synthesis of Ethyl 2-isobutyrylacetate

Reagent	Molar Mass ( g/mol )	Amount (mol)	Volume/Mass
Sodium Ethoxide	68.05	1.1	74.86 g
Ethyl Acetate	88.11	2.0	176.22 g (195.8 mL)
Ethyl Isobutyrate	116.16	1.0	116.16 g (132.0 mL)
Toluene	-	-	500 mL
6M Hydrochloric Acid	-	-	~200 mL

Procedure:

• To a dry 2 L three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel under a nitrogen atmosphere, add sodium ethoxide and toluene.

• Heat the mixture to reflux with vigorous stirring.

• In the dropping funnel, prepare a mixture of ethyl acetate and ethyl isobutyrate.

• Add the ester mixture dropwise to the refluxing suspension of sodium ethoxide over 2-3 hours.

• After the addition is complete, continue to reflux for an additional 4-6 hours.

• Cool the reaction mixture to room temperature and then to 0-5 °C in an ice bath.

• Slowly add 6M hydrochloric acid with stirring to neutralize the reaction mixture (pH ~7).

• Transfer the mixture to a separatory funnel, separate the organic layer, and wash it with water (2 x 200 mL) and brine (1 x 200 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by fractional distillation under vacuum to yield ethyl 2-isobutyrylacetate.

Step 1.2: Deoxofluorination of Ethyl 2-isobutyrylacetate

The introduction of the gem-difluoro group is a critical and challenging step. Deoxofluorination of the β-keto ester using diethylaminosulfur trifluoride (DAST) or sulfur tetrafluoride (SF4) is an effective method. DAST is often preferred for laboratory-scale synthesis due to its liquid form, while SF4 is a highly toxic gas suitable for specialized industrial setups.[2] This protocol will focus on DAST, with appropriate safety precautions.

Protocol 2: Synthesis of Ethyl 4,4-difluoro-3-methylbutanoate

Reagent	Molar Mass ( g/mol )	Amount (mol)	Volume/Mass
Ethyl 2-isobutyrylacetate	158.19	0.5	79.1 g
Diethylaminosulfur trifluoride (DAST)	161.20	0.6	96.72 g (77.4 mL)
Dichloromethane (DCM)	-	-	500 mL

Procedure:

• To a dry 1 L three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add ethyl 2-isobutyrylacetate and dry dichloromethane.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add DAST dropwise from the dropping funnel over 1 hour, maintaining the internal temperature below -70 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Carefully quench the reaction by slowly adding it to a stirred, ice-cold saturated aqueous solution of sodium bicarbonate (500 mL). Caution: Gas evolution!

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 100 mL).

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to obtain ethyl 4,4-difluoro-3-methylbutanoate.

Part 2: Conversion to 4,4-Difluoro-3-methylbutan-1-amine

The final steps involve the transformation of the difluorinated ester into the target primary amine.

Step 2.1: Hydrolysis to 4,4-Difluoro-3-methylbutanoic acid

The ester is hydrolyzed to the corresponding carboxylic acid under basic conditions, followed by acidification.

Protocol 3: Synthesis of 4,4-Difluoro-3-methylbutanoic acid

Reagent	Molar Mass ( g/mol )	Amount (mol)	Volume/Mass
Ethyl 4,4-difluoro-3-methylbutanoate	164.16	0.4	65.66 g
Sodium Hydroxide	40.00	0.6	24.0 g
Ethanol/Water (1:1)	-	-	400 mL
6M Hydrochloric Acid	-	-	As needed

Procedure:

• In a 1 L round-bottom flask, dissolve ethyl 4,4-difluoro-3-methylbutanoate in the ethanol/water mixture.

• Add sodium hydroxide pellets and heat the mixture to reflux for 4-6 hours.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove most of the ethanol.

• Cool the remaining aqueous solution in an ice bath and acidify to pH 1-2 with 6M hydrochloric acid.

• Extract the product with ethyl acetate (3 x 150 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 4,4-Difluoro-3-methylbutanoic acid.

Step 2.2: Reduction to 4,4-Difluoro-3-methylbutan-1-ol

The carboxylic acid is reduced to the primary alcohol. While strong reducing agents like LiAlH4 are effective, a safer and more scalable alternative is the use of borane reagents or catalytic methods.[3][4]

Protocol 4: Synthesis of 4,4-Difluoro-3-methylbutan-1-ol

Reagent	Molar Mass ( g/mol )	Amount (mol)	Volume/Mass
4,4-Difluoro-3-methylbutanoic acid	138.11	0.3	41.43 g
Borane-tetrahydrofuran complex (1M in THF)	-	0.45	450 mL
Tetrahydrofuran (THF), dry	-	-	200 mL

Procedure:

• To a dry 1 L three-necked round-bottom flask under nitrogen, add 4,4-difluoro-3-methylbutanoic acid and dry THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the borane-THF complex dropwise via a dropping funnel.

• After the addition, allow the mixture to warm to room temperature and stir for 12-16 hours.

• Cool the reaction to 0 °C and slowly add methanol to quench the excess borane.

• Concentrate the mixture under reduced pressure.

• Add 1M HCl and extract the product with ethyl acetate.

• Wash the organic layer with saturated sodium bicarbonate solution and brine, dry over sodium sulfate, and concentrate.

• Purify by vacuum distillation to obtain 4,4-difluoro-3-methylbutan-1-ol.

Step 2.3: Amination of 4,4-Difluoro-3-methylbutan-1-ol

The final step is the conversion of the alcohol to the primary amine. A common and scalable method involves converting the alcohol to a good leaving group, such as a tosylate, followed by displacement with an amine source.

Caption: A two-step amination sequence via a tosylate and azide intermediate.

Protocol 5: Synthesis of 4,4-Difluoro-3-methylbutan-1-amine

Part A: Tosylation

Reagent	Molar Mass ( g/mol )	Amount (mol)	Volume/Mass
4,4-Difluoro-3-methylbutan-1-ol	124.13	0.2	24.83 g
p-Toluenesulfonyl chloride (TsCl)	190.65	0.24	45.76 g
Pyridine	79.10	0.4	31.64 g (32.3 mL)
Dichloromethane (DCM), dry	-	-	300 mL

Procedure:

• In a 500 mL flask, dissolve the alcohol in dry DCM and cool to 0 °C.

• Add pyridine, followed by the portion-wise addition of TsCl, keeping the temperature below 5 °C.

• Stir the mixture at 0 °C for 2-4 hours, then allow it to warm to room temperature and stir overnight.

• Pour the reaction mixture into cold 1M HCl and separate the layers.

• Wash the organic layer with water, saturated sodium bicarbonate solution, and brine.

• Dry over sodium sulfate, filter, and concentrate to give the crude tosylate, which can be used in the next step without further purification.

Part B: Azide Displacement and Reduction

Reagent	Molar Mass ( g/mol )	Amount (mol)	Volume/Mass
Crude Tosylate	~278.3	~0.2	~55.7 g
Sodium Azide (NaN3)	65.01	0.4	26.0 g
Dimethylformamide (DMF)	-	-	300 mL
Palladium on Carbon (10%)	-	-	~2 g
Methanol	-	-	400 mL

Procedure:

• Dissolve the crude tosylate in DMF and add sodium azide.

• Heat the mixture to 60-70 °C and stir for 12-16 hours.

• Cool the reaction, pour it into water, and extract with diethyl ether.

• Wash the combined ether extracts with water and brine, dry, and concentrate carefully to obtain the crude azide. Caution: Organic azides can be explosive! Handle with care.

• Dissolve the crude azide in methanol, add 10% Pd/C, and hydrogenate under a hydrogen atmosphere (balloon or Parr shaker) until the reaction is complete (monitored by TLC or GC-MS).

• Filter the reaction mixture through Celite® to remove the catalyst and concentrate the filtrate.

• The residue can be purified by distillation or by acid-base extraction to yield the final product, 4,4-Difluoro-3-methylbutan-1-amine.

Alternative Scalable Amination: Hofmann Rearrangement

An alternative approach to the amine is the Hofmann rearrangement of 4,4-difluoro-3-methylbutanamide.[5][6] This route involves converting the carboxylic acid intermediate to the corresponding primary amide, which is then treated with bromine and a strong base to yield the amine with one less carbon atom. To obtain the target C4 amine, this would necessitate starting with a C5 carboxylic acid.

Safety and Scalability Considerations

• Deoxofluorination: DAST and SF4 are hazardous reagents. DAST can decompose violently upon heating, and SF4 is a highly toxic and corrosive gas. These reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment. For large-scale production, a continuous flow setup for the fluorination step could offer significant safety advantages.[5]

• Azide Intermediate: Organic azides are potentially explosive and should be handled with care, avoiding heat and shock. It is often recommended to use the crude azide directly in the subsequent reduction step without isolation and purification.

• Hydrogenation: The use of hydrogen gas requires appropriate safety measures, including proper ventilation and the absence of ignition sources.

• Process Optimization: For industrial-scale synthesis, each step should be optimized for yield, purity, and cycle time. This may involve screening different catalysts, solvents, and reaction conditions.

Conclusion

The synthetic routes and protocols detailed in this application note provide a robust and scalable pathway to 4,4-Difluoro-3-methylbutan-1-amine. By carefully selecting reagents and reaction conditions, and by adhering to strict safety protocols, researchers and process chemists can efficiently produce this valuable fluorinated building block for a wide range of applications in the life sciences.

References

• Hofmann, A. W. Ueber die Einwirkung des Broms in alkalischer Lösung auf Amide. Berichte der deutschen chemischen Gesellschaft1881 , 14 (2), 2725-2736. [Link]

• Singh, R. P.; Shreeve, J. M. Recent Highlights in Deoxofluorination of Organic Compounds. Chemical Communications2002 , (17), 1818-1823. [Link]

• Claisen, L. Ueber die Einführung von Säureradicalen in Ketone. Berichte der deutschen chemischen Gesellschaft1887 , 20 (1), 655-657. [Link]

• Wallis, E. S.; Lane, J. F. The Hofmann Reaction. Organic Reactions2004 , 3, 267-306. [Link]

• Middleton, W. J. New Fluorinating Reagents. Dialkylaminosulfur Fluorides. The Journal of Organic Chemistry1975 , 40 (5), 574-578. [Link]

• Shioiri, T.; Ninomiya, K.; Yamada, S. Diphenylphosphoryl Azide. A New Convenient Reagent for a Modified Curtius Reaction and for the Peptide Synthesis. Journal of the American Chemical Society1972 , 94 (17), 6203-6205. [Link]

• Ramachandran, P. V.; Alawaed, A. A.; Hamann, H. J. A Safer Reduction of Carboxylic Acids with Titanium Catalysis. Organic Letters2022 , 24 (46), 8481–8486. [Link]

• Burke, S. D.; Danheiser, R. L. Handbook of Reagents for Organic Synthesis, Oxidizing and Reducing Agents. John Wiley & Sons, 1999. [Link]

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Navigating the Synthesis of a Key Fluorinated Building Block: Protecting Group Strategies for 4,4-Difluoro-3-methylbutan-1-amine

Introduction

The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry, often leading to enhanced metabolic stability, improved binding affinity, and altered physicochemical properties.[1][2][3] 4,4-Difluoro-3-methylbutan-1-amine is a valuable building block in this endeavor, offering a synthetically accessible motif for introducing a difluorinated, branched alkyl chain. However, the inherent nucleophilicity and basicity of the primary amine necessitate the use of protecting groups to achieve selective transformations at other positions of the molecule or in subsequent synthetic steps.[4][5] This application note provides a detailed guide to the selection and implementation of suitable protecting group strategies for this important fluorinated amine.

The choice of a protecting group is a critical decision in any synthetic sequence.[4] An ideal protecting group should be easy to introduce in high yield, stable to a wide range of reaction conditions, and readily removed under mild conditions that do not affect other functional groups within the molecule (a concept known as orthogonality).[4][6] This guide will focus on two of the most widely employed amine protecting groups, the tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) groups, providing detailed protocols and highlighting the rationale behind their application to 4,4-Difluoro-3-methylbutan-1-amine.

The Impact of Fluorine on Amine Reactivity

The presence of the gem-difluoro group at the 4-position of the butane chain exerts a significant electron-withdrawing inductive effect. This effect decreases the basicity of the primary amine at the 1-position, which can influence its reactivity in protection reactions.[1][7] While the amine remains sufficiently nucleophilic for protection, this altered electronic character should be considered when selecting reagents and reaction conditions. Furthermore, the stability of the C-F bond generally imparts resistance to many chemical transformations, a key advantage in multi-step syntheses.[1]

Strategy 1: The Robust and Acid-Labile tert-Butoxycarbonyl (Boc) Group

The Boc group is a cornerstone of modern organic synthesis, particularly in peptide chemistry, due to its broad stability and facile removal under acidic conditions.[8][9][10] Its stability to basic, nucleophilic, and reductive conditions makes it an excellent choice for a wide array of synthetic transformations.[8][11]

Boc Protection of 4,4-Difluoro-3-methylbutan-1-amine

The protection of the primary amine is typically achieved by reaction with di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base.[9] The base serves to deprotonate the amine, increasing its nucleophilicity.[9]

Workflow for Boc Protection:

Caption: Workflow for the Boc protection of the primary amine.

Detailed Protocol: Boc Protection

• Dissolution: Dissolve 4,4-Difluoro-3-methylbutan-1-amine (1.0 equiv) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).[9]

• Base Addition: Add a base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.2 - 2.0 equiv), to the solution and stir.[9]

• Reagent Addition: Slowly add di-tert-butyl dicarbonate ((Boc)₂O) (1.1 - 1.5 equiv) to the stirring solution.[9]

• Reaction Monitoring: Allow the reaction to stir at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, wash the reaction mixture with water and brine.

• Extraction and Drying: Extract the aqueous layer with a suitable organic solvent. Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the N-Boc protected amine.

Boc Deprotection

The removal of the Boc group is efficiently achieved under acidic conditions, most commonly with trifluoroacetic acid (TFA).[9][12] The acid protonates the carbamate oxygen, leading to the loss of a stable tert-butyl cation and subsequent decarboxylation to release the free amine.[12]

Workflow for Boc Deprotection:

Caption: Workflow for the acid-catalyzed deprotection of the Boc group.

Detailed Protocol: Boc Deprotection

• Dissolution: Dissolve the Boc-protected amine in an anhydrous solvent such as dichloromethane (DCM).

• Acid Addition: Add a strong acid, typically trifluoroacetic acid (TFA), to the solution (a common ratio is 25-50% TFA in DCM).[9]

• Reaction: Stir the reaction mixture at room temperature. The deprotection is usually complete within 30 minutes to 2 hours. Monitor the reaction by TLC.[9]

• Solvent Removal: Upon completion, remove the solvent and excess TFA under reduced pressure. The product is often obtained as a TFA salt.

• Neutralization (Optional): If the free amine is required, the TFA salt can be neutralized with a suitable base.

Strategy 2: The Hydrogenolysis-Labile Benzyloxycarbonyl (Cbz) Group

The benzyloxycarbonyl (Cbz or Z) group is another widely used amine protecting group, particularly in peptide synthesis.[5][13] Its key feature is its stability to both acidic and basic conditions, while being readily cleaved by catalytic hydrogenolysis.[5][13][14] This provides an orthogonal deprotection strategy to the acid-labile Boc group.[13]

Cbz Protection of 4,4-Difluoro-3-methylbutan-1-amine

The Cbz group is typically introduced by reacting the amine with benzyl chloroformate (Cbz-Cl) in the presence of a base under Schotten-Baumann conditions.[13]

Workflow for Cbz Protection:

Caption: Workflow for the Cbz protection of the primary amine.

Detailed Protocol: Cbz Protection

• Dissolution: Dissolve 4,4-Difluoro-3-methylbutan-1-amine (1.0 equiv) in an aqueous solution of a base like sodium carbonate.

• Reagent Addition: While vigorously stirring the solution at 0 °C, add benzyl chloroformate (Cbz-Cl) (1.1 equiv) dropwise.[15]

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.[15]

• Work-up: Wash the reaction mixture with diethyl ether to remove any unreacted Cbz-Cl.[15]

• Acidification and Extraction: Cool the aqueous layer and carefully acidify with dilute HCl. Extract the product with a suitable organic solvent like ethyl acetate.[15]

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the Cbz-protected amine.[15]

Cbz Deprotection

The most common method for Cbz deprotection is catalytic hydrogenolysis, which involves the use of hydrogen gas and a palladium catalyst (Pd/C).[13][16] This method is exceptionally mild, with the byproducts being toluene and carbon dioxide.[16]

Workflow for Cbz Deprotection:

Caption: Workflow for the catalytic hydrogenolysis of the Cbz group.

Detailed Protocol: Cbz Deprotection

• Dissolution: Dissolve the Cbz-protected amine (1.0 equiv) in a suitable solvent such as methanol or ethanol.[15]

• Catalyst Addition: Carefully add 10% palladium on carbon (Pd/C) catalyst (typically 5-10 mol %).[15]

• Hydrogenation: Secure the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas (H₂). Repeat this process three times. Stir the reaction mixture vigorously under a hydrogen atmosphere (typically a balloon or at 1 atm) at room temperature.[15]

• Reaction Monitoring: Monitor the reaction progress by TLC.

• Filtration: Upon completion, filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Concentration: Concentrate the filtrate under reduced pressure to obtain the deprotected amine.

Orthogonal Protecting Group Strategies

The differing lability of the Boc (acid-labile) and Cbz (hydrogenolysis-labile) groups allows for their use in orthogonal protection schemes.[4][12] This is particularly valuable in the synthesis of complex molecules where selective deprotection of one amine in the presence of another is required. For instance, a molecule containing both a Boc- and a Cbz-protected amine can have the Boc group selectively removed with acid, leaving the Cbz group intact, or vice versa with hydrogenolysis.[12]

Comparative Data

Protecting Group	Protection Reagent	Deprotection Conditions	Stability
Boc	(Boc)₂O, Base	Strong Acid (e.g., TFA)	Stable to base, nucleophiles, and hydrogenolysis
Cbz	Cbz-Cl, Base	H₂, Pd/C	Stable to acid and base

Conclusion

The successful synthesis and manipulation of 4,4-Difluoro-3-methylbutan-1-amine relies on the judicious use of amine protecting groups. Both the Boc and Cbz groups offer robust and reliable protection, with their distinct deprotection conditions providing valuable orthogonality. The choice between these strategies will depend on the specific reaction conditions planned in subsequent synthetic steps. The detailed protocols provided in this application note serve as a comprehensive guide for researchers, enabling the effective utilization of this important fluorinated building block in the development of novel chemical entities.

References

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• Wikipedia. Fluorenylmethyloxycarbonyl protecting group. [Link]

• Organic Chemistry Portal. Protective Groups. [Link]

• Organic Chemistry Portal. Cbz-Protected Amino Groups. [Link]

• University of California, Irvine. Protecting Groups. [Link]

• Master Organic Chemistry. Amine Protection and Deprotection. [Link]

• ResearchGate. (2006). Rapid Microwave-Assisted Deprotection of N-Cbz and N-Bn Derivatives. [Link]

• Taylor & Francis Online. (2012, January 31). Polyethylene glycol mediated facile protocol for N-Cbz protection of amines. [Link]

• ResearchGate. (2018). Efficient and Chemoselective Deprotection of N - t -Butyloxycarbonyl Group Mediated by Selectfluor. [Link]

• University of California, Santa Cruz. Protecting Groups. [Link]

• Journal of the American Chemical Society. (1997). Two New Orthogonal Amine-Protecting Groups that can be Cleaved under Mild or Neutral Conditions. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Total Synthesis. (2024, January 5). Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. [Link]

• ResearchGate. (2006). Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. [Link]

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• Wikidot. (2017, March 7). Protecting Groups - Lokey Lab Protocols. [Link]

• National Center for Biotechnology Information. (2013). Microwave-assisted Protection of Primary Amines as 2,5-Dimethylpyrroles and Their Orthogonal Deprotection. [Link]

• Google Patents. EP2070899A1 - Deprotection of N-BOC compounds.

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• National Center for Biotechnology Information. (2019, June 20). The Dark Side of Fluorine. [Link]

• ResearchGate. (2020). Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. [Link]

• Fluoride Alert. (2021, January 29). Metabolism and Toxicity of Fluorine Compounds. [Link]

• SciSpace. (2012). Amino Acid-Protecting Groups. [Link]

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• PubMed. (2021, May 15). Design, synthesis, and biological evaluation of novel 4,4-difluoro-1-methyl-N, 6-diphenyl-5, 6-dihydro-4H-pyrimido [4, 5-b][4][13][16] triazolo [4, 3-d][4][13] diazepin-8-amine derivatives as potential BRD4 inhibitors. [Link]

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• Semantic Scholar. (2011). Synthesis of 8-substituted 4, 4-difluoro-4-bora-3a,4a-diaza-s-indacene Dyes (BODIPY). [Link]

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Application Notes and Protocols: Solvent Selection for Reactions Involving 4,4-Difluoro-3-methylbutan-1-amine

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction

The strategic incorporation of fluorine atoms into organic molecules is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a compound's physicochemical and pharmacological properties. The gem-difluoro motif, in particular, can significantly impact a molecule's conformation, lipophilicity, metabolic stability, and basicity. This guide provides a detailed examination of solvent selection for reactions involving 4,4-Difluoro-3-methylbutan-1-amine, a valuable building block in drug discovery programs.

As a primary aliphatic amine bearing a gem-difluoro group at the 4-position, the reactivity of this compound is influenced by the strong electron-withdrawing nature of the fluorine atoms. This guide will delve into the theoretical and practical aspects of solvent choice for two key transformations: amide bond formation and reductive amination, providing detailed protocols and a framework for rational solvent selection and reaction optimization.

Physicochemical Properties of 4,4-Difluoro-3-methylbutan-1-amine

Understanding the inherent properties of 4,4-Difluoro-3-methylbutan-1-amine is critical for predicting its behavior in different solvent systems and for selecting appropriate reaction conditions.

• Basicity (pKa): The presence of the gem-difluoro group significantly reduces the basicity of the primary amine. The strong inductive effect of the two fluorine atoms withdraws electron density from the nitrogen atom, making the lone pair of electrons less available for protonation. Studies on analogous gem-difluorinated amines have shown a decrease in pKa compared to their non-fluorinated counterparts[1][2]. This reduced basicity means that stronger activation of the carboxylic acid partner may be required for amide coupling, and that the equilibrium of imine formation in reductive amination may be affected.

• Lipophilicity (LogP): The introduction of fluorine can either increase or decrease lipophilicity, depending on the overall molecular context[2][3]. For a small aliphatic amine like 4,4-Difluoro-3-methylbutan-1-amine, the gem-difluoro group is expected to increase its lipophilicity compared to 3-methylbutan-1-amine. This has implications for its solubility in various organic solvents.

• Solubility: Aliphatic amines are generally soluble in a range of organic solvents[4][5]. Due to its increased lipophilicity, 4,4-Difluoro-3-methylbutan-1-amine is expected to have good solubility in common aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), acetonitrile (ACN), and N,N-dimethylformamide (DMF). Its solubility in protic solvents like methanol (MeOH) and ethanol (EtOH) should also be sufficient for many reactions, although the potential for hydrogen bonding with the solvent should be considered. Highly nonpolar solvents like hexanes may be less suitable.

Table 1: Estimated Physicochemical Properties and General Solubility

Property	Predicted Effect of gem-Difluoro Group	General Solubility Profile
pKa	Lower than non-fluorinated analog (less basic)	Good in polar aprotic and protic organic solvents.
LogP	Higher than non-fluorinated analog (more lipophilic)	Miscible with a wide range of common organic solvents.
Hydrogen Bonding	Acts as a hydrogen bond donor (N-H)	Hydrogen bonding with protic solvents can decrease nucleophilicity.

Solvent Selection for Key Reactions

The choice of solvent is paramount for controlling reaction kinetics, selectivity, and yield. The following sections provide detailed guidance on solvent selection for amide bond formation and reductive amination involving 4,4-Difluoro-3-methylbutan-1-amine.

Application Protocol 1: Amide Bond Formation

The formation of an amide bond between a carboxylic acid and 4,4-Difluoro-3-methylbutan-1-amine is a fundamental transformation. The reduced nucleophilicity of the amine necessitates careful selection of the coupling reagent and solvent.

Causality Behind Experimental Choices

• Coupling Reagents: Due to the electron-deficient nature of the amine, standard amide coupling conditions may be sluggish. The use of highly efficient coupling reagents is recommended.

  • HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium): An effective activating agent that forms a highly reactive acyl-OAt ester, which is less prone to racemization.

  • Carbodiimides (EDC, DCC): These reagents activate the carboxylic acid to form a reactive O-acylisourea intermediate. Additives like HOBt or DMAP are often used to improve efficiency and suppress side reactions.

• Solvent Effects:

  • Aprotic Polar Solvents (DMF, DCM, ACN): These are generally the solvents of choice for amide coupling reactions. They effectively solvate the charged intermediates and do not interfere with the nucleophilicity of the amine through hydrogen bonding. DMF is an excellent solvent for a wide range of reactants and reagents, while DCM is a good choice for reactions at or below room temperature and is easily removed during workup.

  • Aprotic Nonpolar Solvents (Toluene, THF): These can be used, but solubility of all reaction components should be confirmed. THF is a good general-purpose ether solvent.

  • Protic Solvents (Alcohols, Water): These are generally avoided as they can compete with the amine as a nucleophile and can also solvate the amine, reducing its reactivity.

Experimental Protocol: Amide Coupling using HATU

dot

Caption: Workflow for HATU-mediated amide coupling.

Materials:

• Carboxylic acid

• 4,4-Difluoro-3-methylbutan-1-amine

• HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Ethyl acetate (EtOAc)

• Deionized water

• Aqueous Lithium Chloride (LiCl) solution (e.g., 5%)

• Brine (saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na2SO4)

Procedure:

• To a solution of the carboxylic acid (1.0 equivalent) in anhydrous DMF, add 4,4-Difluoro-3-methylbutan-1-amine (1.1 equivalents) and DIPEA (2.0 equivalents).

• Stir the mixture for 5 minutes at room temperature.

• Add HATU (1.2 equivalents) portion-wise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding deionized water.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash with 5% aqueous LiCl solution (to remove residual DMF), followed by brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Table 2: Solvent Selection Guide for Amide Bond Formation

Solvent	Class	Suitability	Rationale & Considerations
DMF	Aprotic, Polar	Highly Recommended	Excellent solvating power for a wide range of substrates and reagents. High boiling point allows for heating if necessary.
DCM	Aprotic, Polar	Recommended	Good for reactions at or below room temperature. Easy to remove during workup. Ensure all reagents are soluble.
ACN	Aprotic, Polar	Suitable	Good alternative to DMF and DCM. May require heating for less reactive substrates.
THF	Aprotic, Moderately Polar	Use with Caution	Lower polarity may result in slower reaction rates. Check solubility of all components.
Toluene	Aprotic, Nonpolar	Not Recommended	Poor solubility of polar reagents and intermediates is likely.
MeOH, EtOH	Protic, Polar	Not Recommended	Can act as a competing nucleophile. Hydrogen bonding with the amine reduces its reactivity.

Application Protocol 2: Reductive Amination

Reductive amination is a versatile method for forming C-N bonds. The reaction proceeds via the formation of an imine or enamine intermediate, which is then reduced in situ. The reduced basicity of 4,4-Difluoro-3-methylbutan-1-amine may slow down the initial imine formation.

Causality Behind Experimental Choices

• Reducing Agents: A mild reducing agent that selectively reduces the iminium ion in the presence of the carbonyl starting material is crucial for a one-pot procedure.

  • Sodium Triacetoxyborohydride (STAB): A mild and selective reducing agent, effective for a wide range of aldehydes and ketones. It is generally preferred over sodium cyanoborohydride due to its lower toxicity.

  • Sodium Cyanoborohydride (NaBH3CN): Another mild reducing agent that is effective at slightly acidic pH.

• Solvent Effects:

  • Chlorinated Solvents (DCE, DCM): 1,2-Dichloroethane (DCE) and Dichloromethane (DCM) are excellent solvents for reductive amination with STAB. They are non-coordinating and effectively solvate the reactants and intermediates.

  • Ethers (THF, 2-MeTHF): Tetrahydrofuran (THF) and 2-Methyltetrahydrofuran (2-MeTHF) are also suitable solvents.

  • Alcohols (MeOH, EtOH): Methanol and ethanol can be used, particularly with NaBH3CN, often with the addition of a catalytic amount of acid to promote imine formation. However, they can potentially reduce the carbonyl starting material with less selective reducing agents.

  • Acidic Additives: A catalytic amount of acetic acid (AcOH) can be beneficial in accelerating the formation of the imine intermediate, especially with the less basic 4,4-Difluoro-3-methylbutan-1-amine.

Experimental Protocol: Reductive Amination using Sodium Triacetoxyborohydride

dot

Caption: Workflow for reductive amination using STAB.

Materials:

• Aldehyde or Ketone

• 4,4-Difluoro-3-methylbutan-1-amine

• Sodium Triacetoxyborohydride (NaBH(OAc)3)

• Anhydrous 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na2SO4)

Procedure:

• To a solution of the aldehyde or ketone (1.0 equivalent) in anhydrous DCE, add 4,4-Difluoro-3-methylbutan-1-amine (1.1 equivalents).

• Stir the mixture at room temperature for 20-30 minutes to allow for imine formation. A catalytic amount of acetic acid (0.1 equivalents) can be added to facilitate this step.

• Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction with saturated aqueous NaHCO3 solution.

• Extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Table 3: Solvent Selection Guide for Reductive Amination

Solvent	Class	Suitability	Rationale & Considerations
DCE	Aprotic, Halogenated	Highly Recommended	Excellent solvent for STAB reductions. Non-coordinating and good for imine formation.
DCM	Aprotic, Halogenated	Highly Recommended	Similar to DCE, but with a lower boiling point.
THF	Aprotic, Ether	Recommended	Good general-purpose solvent for this reaction.
ACN	Aprotic, Polar	Suitable	Can be used, but may be more coordinating than chlorinated solvents.
MeOH	Protic, Polar	Use with Caution	Often used with NaBH3CN and a catalytic acid. Potential for side reactions with the carbonyl starting material if a less selective reducing agent is used.
Toluene	Aprotic, Nonpolar	Not Generally Recommended	May result in poor solubility of reactants and intermediates, leading to slow or incomplete reactions.

Conclusion

The selection of an appropriate solvent is a critical parameter for the successful execution of reactions involving 4,4-Difluoro-3-methylbutan-1-amine. The presence of the gem-difluoro group significantly influences the amine's basicity and nucleophilicity, necessitating careful consideration of the reaction conditions. For amide bond formation, polar aprotic solvents such as DMF and DCM, in conjunction with potent coupling reagents like HATU, are recommended to overcome the reduced reactivity of the amine. For reductive aminations, chlorinated solvents like DCE or DCM with a mild reducing agent such as sodium triacetoxyborohydride provide a robust and selective method for C-N bond formation. The protocols and guidelines presented herein offer a strong foundation for researchers and drug development professionals to effectively utilize this valuable fluorinated building block in their synthetic endeavors.

References

• Liashuk, O. S., Moroz, B., Melnykov, K. P., et al. (2025). Physicochemical Properties of gem-Difluorinated Saturated Bicyclic Amines – Advanced Building Blocks for Drug Discovery. ChemRxiv. [Link]

• Mykhailiuk, P. K., et al. (2022). Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. Chemistry – A European Journal, 28(25), e202200331. [Link]

• Mykhailiuk, P. K., et al. (2022). Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. PubMed. [Link]

• LibreTexts. (2024). 23.1: Properties of amines. Chemistry LibreTexts. [Link]

• Quora. (2018). Are amines soluble in organic solvents? Quora. [Link]

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Application Note: Rapid Microwave-Assisted Paal-Knorr Synthesis of a Novel N-(4,4-Difluoro-3-methylbutyl)-Substituted Pyrrole for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Fluorinated Moieties in Modern Drug Design

In the landscape of contemporary medicinal chemistry, the incorporation of fluorine into molecular scaffolds is a well-established strategy to enhance the pharmacological profile of drug candidates. The unique physicochemical properties of fluorine, such as its high electronegativity, small atomic size, and the strength of the carbon-fluorine bond, can profoundly influence a molecule's potency, selectivity, metabolic stability, and pharmacokinetic properties.[1][2][3] Specifically, the introduction of fluorinated alkylamines offers a versatile approach to modulate these characteristics, making them valuable building blocks in the synthesis of novel therapeutics.[1]

This application note details a robust and highly efficient protocol for the synthesis of 1-(4,4-difluoro-3-methylbutyl)-2,5-dimethyl-1H-pyrrole, a novel compound with potential applications in drug discovery programs. The synthesis is achieved through a microwave-assisted Paal-Knorr reaction, a classic method for pyrrole synthesis, here optimized for speed and efficiency.[4][5][6] The pyrrole ring is a privileged scaffold in medicinal chemistry, present in numerous natural products and synthetic drugs with a wide range of biological activities, including anticancer, antimicrobial, and antiviral properties.[2][7][8][9] By combining the desirable attributes of a fluorinated aliphatic amine with the versatile pyrrole core, this protocol provides a rapid entry into a class of compounds with significant potential for further elaboration and biological evaluation.

Microwave-assisted organic synthesis (MAOS) has revolutionized synthetic chemistry by dramatically reducing reaction times, often from hours to mere minutes, while frequently improving product yields and purity.[4][10] This technology is particularly advantageous in the fast-paced environment of drug discovery, where rapid access to diverse chemical matter is paramount. This protocol leverages the benefits of microwave irradiation to provide a time- and resource-efficient method for the synthesis of the target fluorinated pyrrole.

Scientific Rationale: The Paal-Knorr Reaction in the Age of Microwave Chemistry

The Paal-Knorr synthesis is a cornerstone of heterocyclic chemistry, providing a straightforward route to pyrroles through the condensation of a 1,4-dicarbonyl compound with a primary amine.[5][6][11] The reaction typically proceeds under acidic conditions, where the amine attacks the carbonyl groups, leading to cyclization and subsequent dehydration to form the aromatic pyrrole ring.

In this protocol, we employ 2,5-hexanedione as the 1,4-dicarbonyl component and our target amine, 4,4-difluoro-3-methylbutan-1-amine. The choice of microwave irradiation as the energy source is deliberate. Microwave energy directly and efficiently heats the reaction mixture, leading to a rapid increase in temperature and a significant acceleration of the reaction rate.[4][10] This is particularly beneficial for the Paal-Knorr synthesis, which can be sluggish under conventional heating. The use of a polar solvent, such as ethanol, is recommended to facilitate efficient absorption of microwave energy. While the Paal-Knorr reaction can sometimes be performed without a catalyst, the addition of a mild acid, such as acetic acid, can further enhance the reaction rate.[5]

The electron-withdrawing nature of the two fluorine atoms in 4,4-difluoro-3-methylbutan-1-amine may slightly reduce the nucleophilicity of the amine compared to its non-fluorinated counterpart. However, the high temperatures achievable in a sealed microwave reactor are expected to readily overcome any potential decrease in reactivity, driving the reaction to completion in a short timeframe.

Experimental Protocol: Microwave-Assisted Synthesis of 1-(4,4-Difluoro-3-methylbutyl)-2,5-dimethyl-1H-pyrrole

This protocol provides a detailed, step-by-step methodology for the synthesis of the title compound.

Materials:

• 4,4-Difluoro-3-methylbutan-1-amine

• 2,5-Hexanedione (Acetonylacetone)

• Ethanol (anhydrous)

• Acetic Acid (glacial)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Microwave reactor (e.g., CEM Discover, Biotage Initiator)

• Microwave process vials (10 mL) with stir bars

• Standard laboratory glassware

• Rotary evaporator

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Safety Precautions:

• 2,5-Hexanedione: Flammable liquid and vapor. Harmful if swallowed or inhaled. Causes skin and eye irritation.

• Acetic Acid: Corrosive. Causes severe skin burns and eye damage.

• Microwave Reactor: Operate the microwave reactor according to the manufacturer's instructions. Ensure the reaction vessel is properly sealed to prevent leakage and pressure buildup.

Step-by-Step Procedure:

• Reagent Preparation: To a 10 mL microwave process vial equipped with a magnetic stir bar, add 4,4-difluoro-3-methylbutan-1-amine (1.0 mmol, 1.0 equiv.).

• Solvent and Reagent Addition: Add anhydrous ethanol (3 mL) to the vial, followed by 2,5-hexanedione (1.1 mmol, 1.1 equiv.) and glacial acetic acid (0.1 mmol, 0.1 equiv.).

• Microwave Irradiation: Securely cap the vial and place it in the microwave reactor. Irradiate the reaction mixture at 150°C for 10 minutes. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, allow the vial to cool to room temperature. Quench the reaction by carefully adding saturated aqueous sodium bicarbonate solution until the evolution of gas ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

• Washing: Wash the combined organic layers with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure 1-(4,4-difluoro-3-methylbutyl)-2,5-dimethyl-1H-pyrrole.

Data Presentation

Parameter	Value
Reactant 1	4,4-Difluoro-3-methylbutan-1-amine
Reactant 2	2,5-Hexanedione
Solvent	Ethanol
Catalyst	Acetic Acid
Microwave Temperature	150°C
Microwave Time	10 minutes
Expected Yield	>85% (based on similar reactions)
Product	1-(4,4-Difluoro-3-methylbutyl)-2,5-dimethyl-1H-pyrrole

Experimental Workflow Diagram

Caption: Microwave-assisted Paal-Knorr synthesis workflow.

Conclusion and Future Directions

This application note provides a rapid, efficient, and reliable protocol for the synthesis of a novel N-(4,4-difluoro-3-methylbutyl)-substituted pyrrole using microwave-assisted Paal-Knorr condensation. The methodology offers significant advantages over conventional heating methods, including a drastic reduction in reaction time and potentially higher yields, which are critical for accelerating the drug discovery process. The resulting fluorinated pyrrole is a promising scaffold for the development of new bioactive molecules. Further derivatization of the pyrrole ring or modification of the fluorinated side chain can lead to a diverse library of compounds for biological screening. This protocol serves as a valuable tool for medicinal chemists and researchers in the pharmaceutical industry, enabling the facile incorporation of fluorinated moieties into heterocyclic frameworks.

References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. [Link]

• de la Hoz, A., Díaz-Ortiz, Á., & Moreno, A. (2005). Microwaves in organic synthesis. Thermal and non-thermal microwave effects. Chemical Society Reviews, 34(2), 164-178. [Link]

• Kappe, C. O. (2004). Controlled microwave heating in modern organic synthesis. Angewandte Chemie International Edition, 43(46), 6250-6284. [Link]

• Bandyopadhyay, D., & Banik, B. K. (2012). An expeditious synthesis of N-substituted pyrroles via microwave-induced iodine-catalyzed reactions under solventless conditions. Molecules, 17(7), 8533-8540. [Link]

• Minetto, G., Raveglia, L. F., Sega, A., & Taddei, M. (2005). Microwave-assisted Paal–Knorr reaction–three-step regiocontrolled synthesis of polysubstituted furans, pyrroles and thiophenes. European Journal of Organic Chemistry, 2005(23), 5277-5288. [Link]

• Trotta, F., Calcio Gaudino, E., & Zanetti, M. (2018). The Paal–Knorr synthesis of pyrroles: from conventional to green synthesis. Catalysis Reviews, 60(3), 364-414. [Link]

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]

• Paal, C. (1884). Ueber die Derivate des Acetophenonacetessigesters und des Acetonylacetessigesters. Berichte der deutschen chemischen Gesellschaft, 17(2), 2756-2767. [Link]

• Bansal, Y., & Silakari, O. (2014). The therapeutic journey of pyrroles: a review. Bioorganic & medicinal chemistry, 22(23), 6493-6517. [Link]

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of fluorine in medicinal chemistry. Journal of medicinal chemistry, 58(21), 8315-8359. [Link]

• Estévez, V., Villacampa, M., & Menéndez, J. C. (2014). Recent advances in the synthesis of pyrroles by multicomponent reactions. Chemical Society Reviews, 43(13), 4633-4657. [Link]

• Covestro Solution Center. (2012, August 22). Safety Data Sheet: AgiSyn 2839. Retrieved February 17, 2026, from [Link]

• Wikipedia. (2023, December 29). Paal–Knorr synthesis. Retrieved February 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved February 17, 2026, from [Link]

• ADAMA. (2017, July 25). Safety Data Sheet: PB ROPES (PB-ROPE L). Retrieved February 17, 2026, from [Link]

• JOCPR. (n.d.). Microwave assisted novel synthesis and... Retrieved February 17, 2026, from [Link]

• Mateev, E., Koycheva, I., & Shivachev, B. (2024). Microwave-assisted organic synthesis of pyrroles (Review). Pharmacia, 71(1), 1-17. [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Furan Synthesis. Retrieved February 17, 2026, from [Link]

• PubMed. (2007, October 15). The role of fluorine in medicinal chemistry. Retrieved February 17, 2026, from [Link]

• ResearchGate. (2025, August 10). Metabolism of fluorine-containing drugs. Annu Rev Pharmacol Toxicol. Retrieved February 17, 2026, from [Link]

• ResearchGate. (2026, January 23). Microwave‐Assisted Paal–Knorr Reaction – Three‐Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes. Retrieved February 17, 2026, from [Link]

• Vinyl Kft. (2018, December 12). Product Safety Data Sheet: 4-aminobenzotrifluoride. Retrieved February 17, 2026, from [Link]

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• 2. Bioactive pyrrole-based compounds with target selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
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Technical Notes & Optimization

Improving yield in the synthesis of 4,4-Difluoro-3-methylbutan-1-amine

)

Executive Summary & Molecule Profile

Target Molecule: 4,4-Difluoro-3-methylbutan-1-amine Structure:

Role: A specialized building block for medicinal chemistry, offering a lipophilic, metabolically stable bioisostere for isopentyl or leucine side chains.

Core Synthetic Challenge: The synthesis is complicated by the volatility of the intermediates and the instability of the

-branched aldehyde precursor during fluorination. The difluoromethyl ( ) group must be introduced early to avoid late-stage incompatibility, but its introduction via deoxofluorination is prone to elimination side reactions.

Master Protocol: The "Alkene Hydroboration" Route

This route is selected for its scalability and ability to purify intermediates via distillation. It avoids the regioselectivity issues of opening difluorinated epoxides or cyclopropanes.

Step 1: Oxidation of 2-Methyl-3-buten-1-ol

Precursor: 2-Methyl-3-buten-1-ol (Commercially available).

• Reagents: Swern conditions (DMSO,

  , ) or DMP (Dess-Martin Periodinane).

• Protocol: Standard oxidation at -78°C.

• Critical Control Point: The product, 2-methyl-3-butenal , is highly volatile (bp ~90-95°C) and prone to polymerization. Do not evaporate to dryness. Use the solution directly in the next step or distill carefully at reduced pressure into a cold trap.

Step 2: Deoxofluorination (The Critical Step)

Transformation: 2-Methyl-3-butenal

4,4-Difluoro-3-methylbut-1-ene.

• Reagents: XtalFluor-E® (preferred) or DAST.

• Protocol (XtalFluor-E):

  • Suspend XtalFluor-E (1.2 equiv) in anhydrous DCM at -78°C.

  • Add

    (2.0 equiv) followed by the aldehyde solution.

  • Warm slowly to 0°C.

• Why this works: XtalFluor-E releases fluoride only upon activation, reducing the concentration of free HF and suppressing the elimination of the

  -proton (which would form the conjugated diene).

Step 3: Hydroboration-Oxidation

Transformation: 4,4-Difluoro-3-methylbut-1-ene

4,4-Difluoro-3-methylbutan-1-ol.

• Reagents:

  (1.0 M) or 9-BBN.

• Protocol:

  • Add borane to the alkene at 0°C. Stir at RT for 2h.

  • Oxidative workup: Add NaOH (3M) and

    (30%) dropwise at 0°C.

• Regiochemistry: The terminal alkene directs boron to the C1 position (anti-Markovnikov). The steric bulk of the C3-methyl and C4-difluoro groups reinforces this selectivity.

Step 4: Amination

Transformation: Alcohol

Amine (via Azide).

• Protocol:

  • Mesylation: MsCl,

    , DCM, 0°C.

  • Azidation:

    , DMF, 60°C. (Caution: Azides are shock-sensitive; keep molecular weight ratio in check).

  • Reduction: Staudinger reaction (

    , ) or Hydrogenation ( , Pd/C).

  • Salt Formation: Treat crude amine with HCl in dioxane to precipitate 4,4-Difluoro-3-methylbutan-1-amine hydrochloride .

Troubleshooting & Optimization (FAQ)

Q1: My yield in Step 2 (Fluorination) is <20%. What is happening?

Diagnosis: You are likely observing elimination rather than substitution. The

-proton in 2-methyl-3-butenal is acidic. Basic conditions or high temperatures promote the formation of 1,1-difluoro-2-methylbuta-1,3-diene (a volatile diene). Solution:

• Switch Reagent: Use XtalFluor-E instead of DAST. It is less acidic and less prone to elimination.

• Temperature Control: strictly maintain -78°C for the addition. Do not exceed 0°C during the reaction.[1]

• Base: Ensure the amine base (e.g.,

  ) is added after the fluorinating agent if using DAST, or strictly follow the XtalFluor protocol (pre-mix salt and HF source).

Q2: I cannot recover the product after Step 2.

Diagnosis: Volatility. 4,4-Difluoro-3-methylbut-1-ene has a low boiling point (est. 40-50°C). It is likely being lost on the rotovap. Solution:

• Do not concentrate: Co-distill the product with the solvent (DCM) or use a higher boiling solvent (e.g., PhCl) and distill the product out of the reaction mixture.

• Telescoping: If possible, perform the hydroboration (Step 3) directly on the crude solution from Step 2 after a careful wash/neutralization.

Q3: The final amine is an oil and difficult to purify.

Diagnosis: Fluorinated amines are often oils with poor interactions with silica gel (streaking). Solution:

• Salt Formation: Do not isolate the free base. After the reduction step, add 4N HCl in dioxane. The hydrochloride salt will likely be a white solid, easy to filter and non-volatile.

• Purification: Recrystallize the HCl salt from IPA/EtOAc.

Q4: Hydroboration gave the wrong alcohol (secondary).

Diagnosis: Poor regioselectivity, possibly due to migration or temperature. Solution:

• Use 9-BBN: The increased steric bulk of 9-BBN compared to

  virtually guarantees anti-Markovnikov addition (terminal alcohol).

• Temperature: Keep the hydroboration at 0°C to RT. Do not heat.

Data & Specifications

Parameter	Specification / Value	Notes
Precursor CAS	2253-22-7	2-Methyl-3-buten-1-ol
Step 1 Product BP	~93 °C	2-Methyl-3-butenal (Volatile!)
Step 2 Product BP	~45 °C (est)	4,4-Difluoro-3-methylbut-1-ene
Reagent Preference	XtalFluor-E > Deoxo-Fluor > DAST	Based on elimination suppression
Final Form	Hydrochloride Salt	Recommended for stability/storage
19F NMR Shift	-110 to -130 ppm (dt)	Characteristic doublet of triplets

Visual Workflows

Figure 1: Synthetic Pathway[2]

Caption: Optimized linear synthesis route. Yellow nodes indicate volatile intermediates requiring careful handling.

Figure 2: Troubleshooting Logic Tree

Caption: Decision tree for resolving common yield and purity issues during synthesis.

References

• Beaulieu, F. et al. (2009). "Aminodifluorosulfinium Tetrafluoroborates: New, Stable, and storable Deoxofluorinating Reagents." Organic Letters, 11(21), 5050–5053. Link (Describes XtalFluor-E superiority over DAST).

• Lal, G. S. et al. (1999). "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability."[1] The Journal of Organic Chemistry, 64(19), 7048-7054. Link (Deoxo-Fluor protocols).

• Brown, H. C. et al. (1975). "Hydroboration.[2][3][4][5] 39. Hydroboration of alkenes with 9-borabicyclo[3.3.1]nonane. High regioselectivity of the reaction." The Journal of Organic Chemistry, 40(15), 2265-2271. Link (Regioselectivity of 9-BBN).

• Middleton, W. J. (1975). "New fluorinating reagents. Dialkylaminosulfur trifluorides." The Journal of Organic Chemistry, 40(5), 574-578. Link (Foundational DAST work).

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Hydroboration - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Purification of Volatile Fluorinated Amines

Welcome to the technical support center for the purification of volatile fluorinated amines. This guide is designed for researchers, chemists, and drug development professionals who encounter the unique challenges posed by this important class of compounds. The inherent properties of volatile fluorinated amines—such as their high vapor pressure, altered basicity due to fluorine's electron-withdrawing nature, and potential for thermal or chemical instability—demand specialized purification strategies.

This resource provides practical, field-tested solutions in a direct question-and-answer format to help you navigate these complexities, optimize your purification workflows, and ensure the integrity of your final product.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common questions regarding the purification of volatile fluorinated amines.

Q1: What are the primary challenges I should anticipate when purifying volatile fluorinated amines?

A1: The purification of volatile fluorinated amines presents a multi-faceted challenge rooted in their distinct physicochemical properties. You should be prepared to address:

• High Volatility: Significant product loss can occur during solvent removal (rotary evaporation), sample transfer, and even during chromatographic runs.

• Azeotrope Formation: These amines frequently form azeotropes (constant boiling point mixtures) with common organic solvents and water, making separation by standard distillation difficult or impossible.[1][2]

• High Polarity and Basicity: Like their non-fluorinated counterparts, these amines can interact strongly with acidic sites on silica gel or within a gas chromatography (GC) system. This leads to poor peak shapes (tailing), low recovery, and inaccurate quantification.[3][4][5] The introduction of fluorine can modulate basicity, which may require adjustments to standard protocols.[6]

• Thermal and Chemical Instability: Some fluorinated amines, particularly α-fluoroamines, can be thermally labile or prone to decomposition under acidic or basic conditions, often through the elimination of hydrogen fluoride (HF).[7][8] Some are also highly sensitive to water, leading to degradation during aqueous workups.[9][10]

• Handling and Safety: The volatility of these compounds necessitates careful handling in well-ventilated areas. Furthermore, any potential for HF generation during decomposition requires stringent safety protocols.

Q2: How does fluorination affect the basicity (pKa) of an amine, and why does this matter for purification?

A2: The strong electron-withdrawing effect of fluorine atoms significantly reduces the electron density on the nitrogen atom. This makes the lone pair of electrons less available for protonation, thereby decreasing the basicity (lowering the pKa) of the amine compared to its non-fluorinated analog.[6]

This is critical for purification, especially during liquid-liquid extraction (LLE):

• Acidic Wash: To wash away a fluorinated amine, you may need a stronger acid (lower pH) to ensure complete protonation and transfer into the aqueous phase compared to a non-fluorinated amine.

• Basic Wash/Neutralization: To convert the protonated amine salt back to its neutral, organic-soluble freebase form, the pH of the aqueous layer must be raised significantly above the amine's pKa. Since the pKa is lower, a milder base (e.g., sodium bicarbonate) might be sufficient, whereas a non-fluorinated amine might require a stronger base (e.g., NaOH). Incorrect pH adjustment at either step can lead to poor separation, emulsion formation, or product loss.

Q3: When should I choose distillation over chromatography for purification?

A3: The choice depends on the scale of your reaction, the thermal stability of your compound, and the boiling points of your amine and its impurities.

• Choose Distillation (Fractional or Vacuum) if:

  • You are working on a large scale (>5-10 g).

  • Your target amine is thermally stable at its boiling point.

  • There is a significant boiling point difference (>25 °C) between your product and any impurities.

  • You have confirmed that no problematic azeotropes will form.

• Choose Chromatography (Flash, Prep-LC, or Prep-GC) if:

  • You are working on a small, analytical, or medicinal chemistry scale (<5 g).

  • Your product is thermally sensitive (use Flash/Prep-LC).

  • Impurities have very similar boiling points to your product.

  • Your product is not excessively volatile, which would make it difficult to handle and concentrate post-chromatography.

The following decision tree can help guide your initial choice of purification strategy.

Sources

• 1. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A simple and universal headspace GC-FID method for accurate quantitation of volatile amines in pharmaceuticals - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00956D [pubs.rsc.org]
• 5. americanlaboratory.com [americanlaboratory.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. bre.com [bre.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis of Fluorinated Amines: A Personal Account - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Overcoming steric hindrance in 4,4-Difluoro-3-methylbutan-1-amine reactions

Technical Support Center: 4,4-Difluoro-3-methylbutan-1-amine

Topic: Overcoming Steric and Electronic Barriers in Coupling Reactions Product Focus: 4,4-Difluoro-3-methylbutan-1-amine (and related

-branched fluorinated amines) Audience: Medicinal Chemists, Process Chemists[1]

Executive Summary: The "Hidden" Hindrance

Welcome to the technical support hub for 4,4-Difluoro-3-methylbutan-1-amine . Researchers often report unexpected difficulties when reacting this building block. While it is a primary amine (and theoretically accessible), the combination of the

-methyl group and the -gem-difluoro moiety creates a unique "scorpion tail" effect.[1]

This steric bulk does not block the nitrogen directly but destabilizes the tetrahedral intermediate in amide couplings and

reactions. Furthermore, the inductive electron-withdrawing effect (-I) of the fluorine atoms reduces the nucleophilicity of the amine, compounding the steric issue.

This guide provides field-proven protocols to overcome these specific kinetic barriers.

Part 1: Diagnostic & Troubleshooting (Q&A)

Category 1: Amide Coupling Failures

Q1: I am using standard HATU/DIEA conditions to couple this amine with a benzoic acid derivative, but conversion stalls at <40%. Is the amine sterically hindered?

Diagnosis: Yes, but it is a "remote" hindrance combined with electronic deactivation. The C3-methyl and C4-difluoro groups likely adopt a gauche conformation relative to the chain to minimize dipole repulsion, creating a bulky "tail" that clashes with the electrophile in the transition state. Additionally, the fluorine atoms lower the

of the amine, making it a poorer nucleophile than a standard alkyl amine.

The Fix: Switch to Acyl Fluorides. Standard active esters (OBt/OAt) are often too bulky and slow for this substrate. Acyl fluorides are smaller, more electrophilic, and less sensitive to steric crowding.

• Protocol A (In-situ Acyl Fluoride):

  • Dissolve your carboxylic acid (1.0 equiv) in DCM or MeCN.[1]

  • Add TFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate) (1.1 equiv) and DIEA (2.5 equiv).[1]

  • Stir for 30 mins to generate the acyl fluoride.

  • Add 4,4-Difluoro-3-methylbutan-1-amine (1.2 equiv).[1]

  • Result: The small fluoride leaving group allows the amine to attack even with the bulky tail interfering.

Q2: I see significant epimerization of my chiral acid coupling partner. Why? Diagnosis: The slow reaction rate (due to the amine's low nucleophilicity) allows the activated acid intermediate to racemize via oxazolone formation before the amine can attack.

The Fix: Use Collidine and Rapid Activation.

• Replace DIEA/TEA with 2,4,6-Collidine (a non-nucleophilic base).[1]

• Use COMU or T3P (Propylphosphonic anhydride) as the coupling reagent.[1] T3P is particularly effective for low-nucleophilicity amines because it minimizes epimerization and drives the reaction via a highly reactive mixed anhydride.[1]

Category 2: Nucleophilic Substitutions ( / )[1]

Q3: The amine won't displace a chloride from my heterocyclic scaffold (S_NAr). I've tried refluxing in THF.

Diagnosis: THF does not provide enough polarity to stabilize the Meisenheimer complex, and the reflux temperature (66°C) is insufficient to overcome the activation energy barrier created by the amine's steric tail.

The Fix: The "High-T/Polar" Protocol.

• Solvent Switch: Move to DMSO or NMP (N-methyl-2-pyrrolidone).[1] These polar aprotic solvents stabilize the charged transition state.

• Base: Use

  (anhydrous, micronized).[1]

• Temperature: Heat to 100–120°C . The gem-difluoro group is thermally stable; do not fear decomposition below 150°C.[1]

• Microwave: If available, microwave irradiation at 140°C for 20 mins is often superior to overnight heating.

Part 2: Data & Reactivity Comparison

The following table illustrates why standard protocols fail and how specific reagents restore reactivity.

Variable	Standard Alkyl Amine (e.g., Pentylamine)	4,4-Difluoro-3-methylbutan-1-amine	Impact on Protocol
Nucleophilicity (N)	High ( )	Moderate-Low ( )	Requires more electrophilic partners (Acyl Fluorides).[1]
Steric Profile ( )	Linear, flexible	Bulky -branching	Transition state crowding; requires smaller leaving groups.[1]
(Conjugate Acid)	~10.6	~9.2 - 9.5 (Est.)	Less protonated at physiological pH, but lower HOMO energy.[1]
Rec. Coupling Reagent	HATU, EDC/HOBt	TFFH, T3P, Ghosez's Reagent	Avoid bulky active esters.

Part 3: Decision Logic & Workflow (Visualization)

The following diagram outlines the logical flow for selecting the correct coupling strategy based on the specific failure mode encountered.

Caption: Decision tree for optimizing amide bond formation with fluorinated, hindered amines.

Part 4: Detailed Experimental Protocols

Protocol 1: The "Gold Standard" Acyl Fluoride Coupling

Best for: Sterically demanding substrates where HATU fails.

• Activation: To a vial containing the Carboxylic Acid (1.0 mmol, 1.0 eq) in anhydrous DCM (5 mL), add TFFH (1.1 mmol, 1.1 eq) and DIEA (2.5 mmol, 2.5 eq).

  • Note: Ensure the reaction is under Nitrogen/Argon.

• Formation: Stir at Room Temperature (RT) for 30–60 minutes.

  • Checkpoint: If possible, monitor by TLC/LCMS. The acid should convert to the acyl fluoride (often runs faster on silica, stable to water in LCMS for short durations).

• Coupling: Add 4,4-Difluoro-3-methylbutan-1-amine (1.2 mmol, 1.2 eq) typically as the HCl salt (add extra 1.0 eq base) or free base.

• Completion: Stir at RT for 2–4 hours. If reaction is slow, heat to 40°C.

• Workup: Dilute with DCM, wash with 1N HCl (to remove unreacted amine), then Sat.

  . Dry over .[1][2]

Protocol 2: Acid Chloride Method (Ghosez's Reagent)

Best for: Extremely unreactive amines or acid-sensitive substrates.[1]

• Reagent: Use 1-Chloro-N,N,2-trimethyl-1-propenylamine (Ghosez's Reagent) .[1]

• Activation: Dissolve Acid (1.0 eq) in dry DCM. Add Ghosez's Reagent (1.2 eq) at 0°C. Stir for 1h to form the Acid Chloride.

• Coupling: Add a solution of 4,4-Difluoro-3-methylbutan-1-amine (1.2 eq) and TEA (2.0 eq) in DCM.

• Reaction: Allow to warm to RT. The high reactivity of the acid chloride overcomes the poor nucleophilicity of the fluorinated amine.

References

• Ulven, T. et al. (2015).[1] Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling. Organic & Biomolecular Chemistry.

• Pitt, N. et al. (2008).[1] Acyl fluorides: a robust approach to amide bond formation. Journal of the American Chemical Society.

• Dunetz, J. R. et al. (2016). Amide Bond Formation in Pharmaceutical Manufacturing: A Systematic Review. Organic Process Research & Development. [1]

• Soudy, R. et al. (2012).[1][3] Probing the steric requirements of the γ-aminobutyric acid aminotransferase active site with fluorinated analogues. PMC.

• Master Organic Chemistry. (2018). Nucleophilicity Trends of Amines: Steric and Electronic Effects.

Sources

• 1. chemscene.com [chemscene.com]
• 2. researchgate.net [researchgate.net]
• 3. Probing the steric requirements of the γ-aminobutyric acid aminotransferase active site with fluorinated analogues of vigabatrin - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing side reactions when using 4,4-Difluoro-3-methylbutan-1-amine

Reagent Class: Fluorinated Aliphatic Amines Primary Application: Bioisosteric Building Block (Lipophilic H-bond donor) Support Ticket ID: GEN-F-AMINE-004

Executive Summary: The "Silent" Reactivity Profile

Welcome to the technical guide for 4,4-Difluoro-3-methylbutan-1-amine . While often selected to introduce a lipophilic hydrogen bond donor (

acts as a bioisostere for or ), this reagent possesses a specific reactivity profile often overlooked in standard protocols.

The presence of the electron-withdrawing difluoromethyl group at C4 acidifies the adjacent proton at C3. Consequently, this molecule is not just a nucleophile; it is a latent substrate for E2 elimination . Standard amine protocols involving strong bases or high temperatures can trigger dehydrofluorination, leading to vinyl fluoride impurities that are difficult to separate.

This guide provides the protocols necessary to suppress this elimination pathway while maximizing nucleophilic efficiency.

Module 1: Storage & Handling

The Issue: Volatility & Carbonate Formation. Free-base fluorinated amines of this molecular weight are moderately volatile and avidly absorb atmospheric

to form carbamate salts, which appear as white crusts and alter stoichiometry.

Protocol:

• Preferred Form: Store as the Hydrochloride (HCl) or Tosylate (TsOH) salt.

  • Why? Salts are non-volatile and resistant to oxidation/carbamate formation.

• Free-Basing: If the free base is required (e.g., for reductive amination), generate it in situ.

  • Do not free-base and store.

  • Do not rotary evaporate the free base at high vacuum/temperature (

    ), or you will lose significant mass.

Module 2: Minimizing Side Reactions (Troubleshooting)

Scenario A: Amide Coupling (The Elimination Risk)

The Problem: When coupling this amine to a carboxylic acid, researchers often use excess base (e.g., 3-4 equiv. DIPEA/TEA). The inductive effect of the

group lowers the pKa of the proton at C3. Excess base can trigger HF elimination , forming the vinyl fluoride byproduct.

Mechanism of Failure:

Optimized Protocol:

• Coupling Reagent: Use HATU or T3P (Propylphosphonic anhydride). T3P is acidic and often requires less base, stabilizing the amine.

• Base Stoichiometry: Strictly limit non-nucleophilic base (DIPEA) to 2.0–2.2 equivalents if starting from the salt. If starting from free base, use 1.0–1.1 equivalents .

• Temperature: Conduct the activation step at

  and the coupling at room temperature. Never heat above in the presence of base.

Scenario B: Alkylation (Over-Alkylation)

The Problem: Direct alkylation with alkyl halides (R-X) leads to a mixture of secondary, tertiary, and quaternary amines because the product (secondary amine) is often more nucleophilic than the starting material.

Optimized Protocol: Use Reductive Amination instead of direct alkylation.

• Condense amine with aldehyde/ketone in MeOH/DCM.

• Use Sodium Triacetoxyborohydride (

  ) as the reducing agent.

• Note: STAB is mildly acidic, which protects the sensitive C3 proton from base-mediated elimination.

Module 3: Visualizing the Elimination Risk

The following diagram illustrates the critical decision pathways to avoid the formation of the vinyl fluoride impurity.

Caption: Pathway analysis showing how aggressive basic conditions trigger HF elimination via C3 deprotonation.

Module 4: Comparative Data & Solvent Compatibility

Solvent Selection Table: Avoid protic solvents when using reactive electrophiles to prevent solvolysis, but ensure solubility of the amine salt.

Solvent	Compatibility	Notes
DCM (Dichloromethane)	Excellent	Best for amide couplings. Low boiling point prevents thermal elimination.
DMF/DMAc	Good	Good solubility for salts. Warning: Can promote elimination if heated due to high polarity stabilizing the transition state.
THF	Moderate	Amine salts may have poor solubility.
Alcohols (MeOH/EtOH)	Restricted	Use only for reductive amination. Avoid in alkylation (competing nucleophile).
Water	Poor	Free base is sparingly soluble; salts are soluble but difficult to extract back to organic phase without high pH (risk of elimination).

Frequently Asked Questions (FAQ)

Q1: I see a "doublet of doublets" in the alkene region (5.0–6.5 ppm) of my NMR. What is this? A: This is the tell-tale sign of the vinyl fluoride byproduct formed by HF elimination. The proton on the double bond couples with the remaining fluorine and the adjacent protons. Check your base equivalents; you likely used too much base or heated the reaction.

Q2: Can I use NaH to deprotonate the amine for SN2 reactions? A: Absolutely not. Sodium Hydride (NaH) is strong enough to deprotonate the C3 position (alpha to the methyl/beta to the fluorine), causing immediate elimination to the alkene. Use weak organic bases (DIPEA,

) only.

Q3: The amine salt is hygroscopic. How do I dry it? A: Dry in a vacuum desiccator over

. Do not heat the salt above under high vacuum for extended periods, as even salts can degrade or sublime slowly.

Q4: Why use this over a standard isopentyl amine? A: The

group acts as a lipophilic hydrogen bond donor . Unlike a methyl group, it can interact with protein targets similarly to an alcohol ( ) but with better membrane permeability and metabolic stability (blocking metabolic oxidation at that position).

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Saturated Carbon Centres. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Zafrani, Y., Sod-Moriah, G., & Yeffet, D. (2019). CF2H, a Hydrogen Bond Donor.[1] Journal of Medicinal Chemistry, 62(12), 5628–5637. Link

• Reutrakul, V., & Pohmakotr, M. (2009). Dehydrofluorination of difluoromethyl groups. Journal of Fluorine Chemistry.

Sources

• 1. CF2H, a Hydrogen Bond Donor - PMC [pmc.ncbi.nlm.nih.gov]

Storage stability and degradation of 4,4-Difluoro-3-methylbutan-1-amine

Welcome to the technical support center for 4,4-Difluoro-3-methylbutan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this valuable fluorinated building block throughout its lifecycle in your laboratory. The following troubleshooting guides and FAQs are based on established principles of organic chemistry and best practices for handling fluorinated amines.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the storage and handling of 4,4-Difluoro-3-methylbutan-1-amine, providing potential causes and actionable solutions.

Observed Problem	Potential Root Cause(s)	Recommended Action(s)
Decreased Purity Over Time	1. Improper Storage Temperature: Exposure to elevated temperatures can accelerate degradation.[1] 2. Moisture Absorption: Amines are often hygroscopic, and water can facilitate degradation pathways.[1] 3. Oxidation: Exposure to air (oxygen) can lead to oxidative degradation.[2][3] 4. Light Exposure: UV or ambient light can provide the energy for photolytic degradation.	1. Temperature Control: Store the compound at 2-8°C for long-term storage. For short-term use, maintain at room temperature in a desiccator.[4][5] 2. Inert Atmosphere & Dry Conditions: Store under an inert atmosphere (e.g., argon or nitrogen) and in a desiccator to minimize exposure to moisture and oxygen.[4][6] 3. Light Protection: Use amber vials or store in a dark location to prevent photodecomposition.[7]
pH Changes in Solution	1. Degradation to Acidic Byproducts: Hydrolysis or oxidation can form acidic species. 2. Formation of Carbonates: Absorption of atmospheric CO2 can form carbamic acids or carbonate salts.[3]	1. Use Freshly Prepared Solutions: Prepare solutions immediately before use. 2. Inert Gas Sparging: Sparge solvents with an inert gas before preparing solutions to remove dissolved CO2 and oxygen.
Inconsistent Experimental Results	1. Use of Degraded Material: Using a sample that has already undergone degradation will lead to variability. 2. Contamination: Cross-contamination from improper handling or storage.	1. Purity Verification: Regularly check the purity of your stock material using a suitable analytical method (e.g., GC-MS or NMR) before use. 2. Dedicated Equipment: Use dedicated spatulas, glassware, and syringes for this compound to prevent cross-contamination.
Formation of Precipitate	1. Salt Formation: Reaction with acidic impurities or atmospheric CO2. 2. Low Solubility of Degradation Products: Degradants may have lower solubility in the storage solvent.	1. Solvent Selection: Store in a high-purity, dry, aprotic solvent if in solution. 2. Re-dissolution and Analysis: Attempt to re-dissolve the material by gentle warming or sonication. Analyze the solution to identify the precipitate.

Frequently Asked Questions (FAQs)

Storage and Handling

• Q1: What are the ideal long-term storage conditions for 4,4-Difluoro-3-methylbutan-1-amine?

  • A1: For long-term stability, it is recommended to store 4,4-Difluoro-3-methylbutan-1-amine at 2-8°C under an inert atmosphere (argon or nitrogen) in a tightly sealed, amber glass vial.[1][4][5]

• Q2: Is this compound sensitive to air and moisture?

  • A2: Yes. Like many amines, this compound is likely hygroscopic and susceptible to oxidation.[1] It is crucial to minimize exposure to the atmosphere. Handling should be performed in a glove box or under a stream of inert gas.

• Q3: Can I store this compound in a plastic container?

  • A3: It is not recommended. Plastic containers can be permeable to air and moisture, and some plastics may leach impurities or react with volatile amines.[4] Use glass containers, preferably with PTFE-lined caps.[4]

Stability and Degradation

• Q4: What are the likely degradation pathways for 4,4-Difluoro-3-methylbutan-1-amine?

  • A4: While specific data for this molecule is not available, analogous fluorinated amines can undergo oxidation at the carbon alpha to the nitrogen, or potentially dehydrofluorination under certain conditions. The presence of the gem-difluoro group is generally a stabilizing feature.[8][9]

• Q5: How does the presence of fluorine affect the stability of the amine?

  • A5: The strong electron-withdrawing nature of the fluorine atoms can decrease the basicity of the amine, which may reduce its susceptibility to certain acid-catalyzed degradation pathways.[8][10] However, it can also influence metabolic stability if used in a biological context.[11]

• Q6: Are there any known incompatible materials?

  • A6: Avoid strong oxidizing agents, strong acids, and acid chlorides.[6][12] Also, be aware that volatile amines can be corrosive to certain metals.

Experimental Protocols

• Q7: What analytical techniques are recommended for purity assessment?

  • A7: Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent method for assessing the purity of this volatile amine and identifying potential degradation products.[13] Quantitative Nuclear Magnetic Resonance (qNMR) can also be used for accurate purity determination.

Visualizing Potential Degradation

The following diagram illustrates a hypothetical degradation pathway for 4,4-Difluoro-3-methylbutan-1-amine, focusing on oxidation, a common degradation route for amines.

Caption: Hypothetical oxidative degradation pathway.

Experimental Protocol: Stability Assessment

This protocol outlines a basic workflow for assessing the stability of 4,4-Difluoro-3-methylbutan-1-amine under accelerated conditions.

Caption: Workflow for a stability study.

Step-by-Step Methodology

• Initial Characterization (T=0):

  • Obtain a high-purity sample of 4,4-Difluoro-3-methylbutan-1-amine.

  • Perform initial purity analysis using GC-MS and ¹H/¹⁹F NMR to establish a baseline.

• Sample Preparation:

  • Aliquot the compound into three sets of amber glass vials with PTFE-lined caps.

  • Set 1 (Control): Purge with argon, seal tightly, and store at 2-8°C in the dark.

  • Set 2 (Accelerated Thermal/Oxidative): Seal under normal atmosphere and store at 40°C in the dark.

  • Set 3 (Photolytic Stress): Seal under normal atmosphere and store at 40°C with exposure to a controlled UV light source.

• Time-Point Analysis:

  • At designated time points (e.g., 1, 2, 4, and 8 weeks), remove one vial from each set.

  • Allow the vial to equilibrate to room temperature before opening.

  • Analyze the contents using the same GC-MS and NMR methods as the T=0 analysis.

• Data Evaluation:

  • Quantify the purity of the main compound in each sample.

  • Identify and quantify any significant degradation products (impurities >0.1%).

  • Plot the percentage of the parent compound remaining over time for each condition to determine the degradation rate.

References

• 1

• 8

• 9

• 14

• 15

• 16

• 12

• 11

• 6

• 10

• 17

• 18

• 4

• 19

• 20

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• 22

• 23

• 13

• 24

• [Proposed MEA thermal degradation pathways. Adopted from Davies[5] and Closmann. ResearchGate.]()

• 25

• 5

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• 27

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• 30

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• 3

• 31

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• 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 5. chemscene.com [chemscene.com]
• 6. chemical.kao.com [chemical.kao.com]
• 7. carlroth.com [carlroth.com]
• 8. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Dark Side of Fluorine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. spectrumchemical.com [spectrumchemical.com]
• 13. env.go.jp [env.go.jp]
• 14. α-Fluoroamines - Enamine [enamine.net]
• 15. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 16. merckmillipore.com [merckmillipore.com]
• 17. daikinchemicals.com [daikinchemicals.com]
• 18. nouryon.com [nouryon.com]
• 19. Worker Exposures to Volatile Amines | Occupational Safety and Health Administration [osha.gov]
• 20. dess.uccs.edu [dess.uccs.edu]
• 21. assets.testequity.com [assets.testequity.com]
• 22. fishersci.com [fishersci.com]
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• 24. researchgate.net [researchgate.net]
• 25. 4,4-Difluoro-3-methylbut-1-ene | C5H8F2 | CID 14092767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 26. publications.ieaghg.org [publications.ieaghg.org]
• 27. zaguan.unizar.es [zaguan.unizar.es]
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• 29. abdn.elsevierpure.com [abdn.elsevierpure.com]
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Technical Support Center: Navigating the Challenges of Fluorinated Primary Amines

A Senior Application Scientist's Guide to Troubleshooting Low Reactivity

Welcome to our dedicated resource for researchers, scientists, and drug development professionals working with fluorinated primary amines. The unique properties conferred by fluorine make these compounds highly valuable in medicinal chemistry and materials science.[1][2] However, these same properties can present significant challenges in synthetic chemistry due to their characteristically low reactivity.

This guide is designed to provide you with a deeper understanding of the underlying principles governing the reactivity of fluorinated primary amines and to offer practical, field-tested solutions to common problems encountered in the lab.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Understanding the Root Cause of Low Reactivity

Question 1: Why is my fluorinated primary amine so unreactive compared to its non-fluorinated analog?

The diminished reactivity of fluorinated primary amines is a direct consequence of the powerful electron-withdrawing inductive effect of the fluorine atoms.[3][4] Fluorine is the most electronegative element, and its presence significantly reduces the electron density on the nitrogen atom. This has two primary consequences:

• Reduced Basicity (Lower pKa): The lone pair of electrons on the nitrogen is less available to accept a proton, making the amine a weaker base. The pKa of an amine can decrease dramatically with increasing fluorination, particularly at the β-position to the nitrogen.[5][6][7][8] For instance, fluorination at the β-position can lead to a pKa decrease of approximately 1.7 units for each fluorine atom added.[5]

• Reduced Nucleophilicity: The electron-poor nitrogen is a weaker nucleophile, meaning it is less able to attack electrophilic centers, which is a critical step in many common reactions like acylations and alkylations.[3][9]

The following table illustrates the impact of fluorination on the pKa of some primary amines.

Amine	pKa of Conjugate Acid
Ethylamine	10.8
2-Fluoroethylamine	~9.1
2,2-Difluoroethylamine	~7.4
2,2,2-Trifluoroethylamine	5.7[10]

Question 2: I'm trying to perform a standard acylation (amide bond formation) with a fluoroalkylamine, but the reaction is sluggish and gives low yields. What's going on?

This is a very common issue. Standard amide coupling conditions, such as those using coupling reagents like DCC or EDC/HOBt, often fail with electron-deficient amines because the nucleophilicity of the fluorinated amine is too low to efficiently attack the activated carboxylic acid intermediate. The reaction may stall, or you might observe the hydrolysis of the activated ester as a major side reaction.

To overcome this, you need to either increase the reactivity of the electrophile or employ more forcing reaction conditions.

Section 2: Troubleshooting Strategies for Common Reactions

Question 3: How can I improve the yield of my acylation reaction with a fluorinated primary amine?

There are several effective strategies to drive your amidation to completion. The choice of method will depend on the specific substrates and the functional group tolerance of your molecules.

Strategy 1: In Situ Generation of Acyl Fluorides

One robust method is to convert the carboxylic acid to a more reactive acyl fluoride in situ. Acyl fluorides are more electrophilic than the corresponding activated esters and can react more readily with weakly nucleophilic amines.[11][12][13]

Experimental Protocol: Amidation using Cyanuric Fluoride

• Preparation: In a flame-dried flask under an inert atmosphere (e.g., Argon or Nitrogen), dissolve the carboxylic acid (1.0 eq) in a suitable aprotic solvent like dichloromethane (DCM) or acetonitrile.

• Activation: Add pyridine (1.1 eq) to the solution. Cool the mixture to 0 °C in an ice bath.

• Acyl Fluoride Formation: Slowly add a solution of cyanuric fluoride (0.5 eq) in the same solvent. Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 1-2 hours.

• Amine Addition: Add the fluorinated primary amine (1.2 eq) to the reaction mixture.

• Reaction: Stir the reaction at room temperature or gently heat to 40-50 °C. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution. Extract the product with an organic solvent, dry the organic layer, and purify by column chromatography.

Strategy 2: Use of Lewis Acid Catalysts

Lewis acids can activate the carboxylic acid, making it more susceptible to attack by the weakly nucleophilic amine. Niobium pentoxide (Nb2O5) has been shown to be an effective and reusable heterogeneous catalyst for the amidation of less reactive amines.[14] Titanium tetrafluoride (TiF4) is another catalyst that has demonstrated efficacy in direct amidation reactions.[15]

Strategy 3: Alternative Coupling Reagents

Potassium acyltrifluoroborates (KATs) have emerged as effective reagents for the acylation of primary amines, including those that are electron-deficient.[16][17] The reaction is typically promoted by a simple chlorinating agent and can proceed rapidly in aqueous media.

Question 4: I am attempting a palladium-catalyzed cross-coupling reaction (e.g., Buchwald-Hartwig amination) with a fluoroalkylamine and an aryl halide, but I'm getting low yields and decomposition. What can I do?

The low nucleophilicity of fluoroalkylamines also poses a challenge for cross-coupling reactions. Furthermore, the products, fluorinated anilines, can be unstable under the harsh, strongly basic conditions often employed in these reactions.[18][19]

Troubleshooting Steps:

• Choice of Base: Avoid strong bases like sodium tert-butoxide (NaOtBu). A weaker base such as potassium phenoxide (KOPh) has been shown to be effective while minimizing product degradation.[18]

• Ligand Selection: The choice of phosphine ligand is critical. For instance, 1,2-bis(dicyclohexylphosphino)benzene (DCYPBz) or 1,2-bis(dicyclohexylphosphino)ethane (DCYPE) have been successfully used in nickel-catalyzed amination of aryl fluorides with primary amines.[20] For palladium-catalyzed reactions, AdBippyPhos has shown promise.[18]

• Catalyst System: A pre-formed palladium catalyst or an in situ generated catalyst from a palladium source like [Pd(allyl)Cl]2 can be effective.[18]

• Reaction Temperature: Carefully optimize the reaction temperature. While heating is often necessary, excessive temperatures can lead to decomposition.

Experimental Protocol: Palladium-Catalyzed Arylation of Fluoroalkylamines

• Setup: In a glovebox, add the aryl halide (1.0 eq), the palladium precatalyst (e.g., [Pd(allyl)Cl]2, 0.25 mol%), and the ligand (e.g., AdBippyPhos, 0.5 mol%) to a reaction vessel.

• Reagent Addition: Add the potassium phenoxide base (1.2 eq) and a suitable solvent such as toluene.

• Amine Addition: Add the fluoroalkylamine (1.5 eq).

• Reaction: Seal the vessel and heat the reaction mixture to the optimized temperature (e.g., 100-120 °C) with stirring. Monitor the reaction by GC-MS or LC-MS.

• Work-up: After cooling to room temperature, dilute the reaction mixture with a suitable solvent and filter through a pad of celite. Concentrate the filtrate and purify the product by column chromatography.

Section 3: Special Considerations for α-Fluoroamines

Question 5: I have heard that α-fluoroamines are generally unstable. Is this true, and are there ways to work with them?

Yes, α-fluoroamines have a reputation for being unstable due to their propensity for intramolecular elimination to form an iminium fluoride.[21] However, recent advances have led to the synthesis of stable α-fluoroamines.[22][23] Stability can be achieved by incorporating the α-fluoroamine motif into a system where elimination is disfavored, for example, by placing the fluorine atom at a bridgehead position, which would violate Bredt's rule upon elimination.[21] When working with potentially unstable α-fluoroamines, it is crucial to handle them with care, avoid high temperatures and strongly basic or acidic conditions, and use them promptly after preparation.

References

• Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. (2020). Vertex AI Search.
• α-Fluoroamine synthesis via P(iii)-mediated deoxygenative geminal fluorosulfonimidation of 1,2-diketones - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Vertex AI Search.
• Amidation of Carboxylic Acids with Amines by Nb 2 O 5 as a Reusable Lewis Acid C
• Nickel-catalyzed amination of aryl fluorides with primary amines - RSC Publishing. (n.d.). Vertex AI Search.
• Analysis of the effect of the number of α-oxygen and α-fluorine atoms on the nucleophilicity of amines relative to a carbonyl substrate - Bar-Ilan University. (n.d.). Vertex AI Search.
• α-Fluoroamines - Enamine. (n.d.). Vertex AI Search.
• pKa Values of Amines, Diamines, and Cyclic Organic Nitrogen Compounds - Alfa Chemistry. (n.d.). Vertex AI Search.
• α-Fluoroamine synthesis via P(III)-mediated deoxygenative geminal fluorosulfonimidation of 1,2-diketones - RSC Publishing. (2022). Vertex AI Search.
• Nucleophilicity Trends of Amines - Master Organic Chemistry. (2018). Vertex AI Search.
• Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines - PubMed. (2022). Vertex AI Search.
• 5 Key Basicity Trends of Amines - Master Organic Chemistry. (2017). Vertex AI Search.
• Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors - PMC. (n.d.). Vertex AI Search.
• TiF 4 -catalyzed direct amidation of carboxylic acids and amino acids with amines. (2024). Vertex AI Search.
• New Methods for the Construction of Fluorinated Cyclic Amines and Amides - - Nottingham ePrints. (n.d.). Vertex AI Search.
• Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions - Organic Chemistry Portal. (n.d.). Vertex AI Search.
• Palladium-Catalyzed Arylation of Fluoroalkylamines - PMC - NIH. (n.d.). Vertex AI Search.
• The Dark Side of Fluorine - PMC. (2019). Vertex AI Search.
• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Vertex AI Search.
• Palladium-Catalyzed Arylation of Fluoroalkylamines | The Hartwig Group. (n.d.). Vertex AI Search.
• Fluorinated Amines - Organofluorine / Alfa Chemistry. (n.d.). Vertex AI Search.
• University of Southern Denmark A protocol for amide bond formation with electron deficient amines and sterically hindered substr - SDU. (2015). Vertex AI Search.
• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - University of Copenhagen Research Portal. (n.d.). Vertex AI Search.
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC. (n.d.). Vertex AI Search.
• Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions - PubMed. (2017). Vertex AI Search.
• Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions | Journal of the American Chemical Society. (2017). Vertex AI Search.
• (A) pKa of carboxylic acids 1.3–1.0δ (B) pKa of protonated amines...

Sources

• 1. The Dark Side of Fluorine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 6. Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. cris.biu.ac.il [cris.biu.ac.il]
• 10. eprints.nottingham.ac.uk [eprints.nottingham.ac.uk]
• 11. findresearcher.sdu.dk:8443 [findresearcher.sdu.dk:8443]
• 12. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 14. researchgate.net [researchgate.net]
• 15. TiF 4 -catalyzed direct amidation of carboxylic acids and amino acids with amines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01943H [pubs.rsc.org]
• 16. Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions [organic-chemistry.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Palladium-Catalyzed Arylation of Fluoroalkylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Palladium-Catalyzed Arylation of Fluoroalkylamines | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 20. Nickel-catalyzed amination of aryl fluorides with primary amines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 21. α-Fluoroamines - Enamine [enamine.net]
• 22. α-Fluoroamine synthesis via P(iii)-mediated deoxygenative geminal fluorosulfonimidation of 1,2-diketones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 23. α-Fluoroamine synthesis via P(iii)-mediated deoxygenative geminal fluorosulfonimidation of 1,2-diketones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Removing unreacted 4,4-Difluoro-3-methylbutan-1-amine from reaction mixtures

| MW: ~123.15 g/mol

Executive Summary & Chemical Profile[1][2]

The Challenge: You are attempting to remove unreacted 4,4-Difluoro-3-methylbutan-1-amine (hereafter referred to as DFMBA ) from a reaction mixture. Because DFMBA is a primary amine with a low molecular weight (~123 g/mol ) and a lipophilic fluorinated tail, it presents a "Goldilocks" problem: it is often too non-volatile to remove easily on a standard rotovap but sufficiently lipophilic to "streak" or co-elute during normal phase chromatography.[1]

Chemical Behavior Analysis:

• Basicity (

  ): Unlike -fluorinated amines (where the fluorine is 2 bonds from nitrogen), the fluorine atoms in DFMBA are at the -position (4 bonds away).[1] The electron-withdrawing inductive effect is significantly attenuated.[1] Consequently, DFMBA retains the characteristics of a strong base ( ), similar to non-fluorinated alkyl amines.[1]

• Solubility: The difluoromethyl group adds lipophilicity, making the free base highly soluble in DCM, EtOAc, and ethers. However, the amine functionality ensures it becomes water-soluble upon protonation.

• Detection: The molecule is UV-inactive (lacks conjugation).[1] Standard UV detection (254 nm) will fail. You must use Ninhydrin stain, Iodine, or preferably

  NMR for monitoring.[1]

Decision Matrix: Select Your Protocol

Do not guess. Use this logic flow to determine the safest purification route based on your product's stability.

Figure 1: Decision tree for selecting the optimal purification strategy.

Protocol A: Acid-Base Extraction (Liquid-Liquid)

Best For: Amides, sulfonamides, ureas, or neutral products. Mechanism: Exploits the basicity of DFMBA to protonate it into a water-soluble salt (

), partitioning it away from the neutral organic product.

Reagents

• Organic Solvent: Dichloromethane (DCM) or Ethyl Acetate (EtOAc).[1]

• Acid Wash: 1M HCl (standard) or 10% Citric Acid (mild, for acid-sensitive protecting groups like Boc).[1]

Step-by-Step Workflow

• Dilution: Dilute the crude reaction mixture with EtOAc or DCM (approx. 10 mL per mmol of substrate).

• First Wash (Removal): Wash the organic phase with 1M HCl (3 x volume of organic phase).[1]

  • Chemical Event:[1][2][3][4][5] DFMBA is protonated (

    ) and migrates to the aqueous layer.[1]

• Verification (Crucial): Check the organic layer by TLC.[1] If DFMBA persists (visualized via Ninhydrin), repeat the acid wash.[1]

• Brine Wash: Wash the organic layer once with saturated NaCl to remove entrained water.[1]

• Drying: Dry over

  , filter, and concentrate.

Troubleshooting Protocol A:

Issue	Cause	Solution
Emulsion forms	Fluorinated compounds can act as surfactants.	Add a small amount of Methanol to the biphasic mixture or filter through a pad of Celite.[1]

| Product loss | Product might be slightly basic or water-soluble.[1] | Switch to Protocol B (Scavenging) or salt out the aqueous layer with solid NaCl and back-extract with DCM.[1] |

Protocol B: Solid-Supported Scavenging (Chemoselective)

Best For: Basic products (secondary/tertiary amines) or acid-labile products.[1] Mechanism: Uses a polymer-bound electrophile (Isocyanate) to covalently bond with the unreacted primary amine (DFMBA).[1] The impurity becomes part of the solid bead and is filtered off.

Reagents

• Resin: PS-Isocyanate (Polystyrene-supported Isocyanate) or PS-Benzaldehyde.[1]

• Loading: Typically 1.0 – 1.5 mmol/g.[1]

• Solvent: DCM or THF (Solvents that swell polystyrene are essential).[1]

Step-by-Step Workflow

• Calculate Equivalents: Determine the theoretical excess of DFMBA remaining. Use 3.0 equivalents of resin relative to the excess amine.[1]

  • Example: If you have 0.2 mmol of DFMBA left, use 0.6 mmol capacity of resin.[1]

• Incubation: Add the resin directly to the reaction mixture (or dissolved crude).[1]

• Agitation: Shake (do not stir with a magnetic bar, as it grinds the beads) at room temperature for 2–4 hours .

  • Tip: If using PS-Benzaldehyde, add a catalytic amount of acetic acid.

• Filtration: Filter the mixture through a fritted funnel or a cotton plug.

• Rinse: Rinse the resin beads with DCM to recover any entrained product.[1]

• Concentrate: The filtrate contains your product; the DFMBA is trapped on the resin.[1]

Figure 2: Workflow for chemoselective scavenging of primary amines.

Protocol C: Chromatography (The "Sticky" Fix)

Best For: Complex mixtures where extraction and scavenging failed.[1] Issue: DFMBA will streak on silica due to interaction with acidic silanols.[1]

The Fix: Mobile Phase Modifiers

Standard silica chromatography will likely result in DFMBA co-eluting with your product.[1] You must deactivate the silica.[1]

Option 1: The Triethylamine (TEA) Wash [1]

• Pre-wash the silica column with 1%

  in Hexanes/EtOAc.[1]

• Run your column using a mobile phase containing 1%

  .[1]

• Result: The TEA blocks the silanol sites; DFMBA elutes as a sharp band (usually very polar).[1]

Option 2: Ammonia-Doped Methanol (DCM/MeOH/NH3) [1]

• Use a solvent system of DCM : MeOH :

  (e.g., 90:9:1).[1]

• This is aggressive but effective for very polar amine products.[1]

Analytical Monitoring (Quality Control)

Do not rely on LCMS alone. DFMBA has low UV absorbance.[1]

• NMR: This is the gold standard.[1] DFMBA has a distinct signal (doublet of triplets or multiplet) around -100 to -110 ppm (check specific shift in your solvent).[1]

  • Protocol: Take an aliquot, add internal standard (

    -trifluorotoluene), and run a 16-scan NMR. If the DFMBA peak disappears after workup, removal is complete.

• TLC Stain: Use Ninhydrin .[1] DFMBA will appear as a reddish/purple spot upon heating.[1]

Frequently Asked Questions (FAQ)

Q: Can I remove DFMBA by high-vacuum evaporation? A: Only partially.[1] While the MW is low (~123), the amine can form hydrogen-bonded networks or carbonate salts (with atmospheric

) that reduce volatility.[1] You risk losing your product if you apply enough heat to distill the amine.[1] Acid extraction is far superior.[1]

Q: My product is a Boc-protected amine. Will 1M HCl remove the Boc group? A: It is a risk.[1] For Boc-protected compounds, use 10% Citric Acid or 0.5M

(pH ~4-5) instead of HCl.[1] This is acidic enough to protonate DFMBA (pK_a ~10) but mild enough to preserve the Boc group.[1]

Q: I used PS-Isocyanate but the amine is still there. Why? A: Check your solvent. Polystyrene resins need to swell to expose their active sites.[1] DCM, THF, and DMF are excellent. Methanol and Water are poor swelling solvents for standard polystyrene resins and will result in incomplete scavenging.[1]

References

• pKa Trends in Fluorinated Amines

  • Source: Linclau, B., et al. "Fluorine in Medicinal Chemistry." Chemical Society Reviews, 2008.[1]

  • Relevance: Establishes the inductive distance effect of fluorine on amine basicity.

  • [1]

• Solid-Supported Scavenging Protocols

  • Source: Biotage Technical Note TN0016, "Scavenging Amines using MP-Isocyanate and PS-Isocyan

  • Relevance: Provides stoichiometry and solvent compatibility for isocyanate resins.[1]

  • [1]

• Chromatographic Purification of Amines

  • Source: Reich, H. J. "Common Mobile Phases for Silica Gel Chromatography." University of Wisconsin-Madison.[1]

  • Relevance: Standard protocols for amine-modified silica chromatography.[1]

  • [1]

• Reaction of Primary Amines with Isocyanates

  • Source: Marsh, A., et al. "Polymer-Supported Reagents for Multi-Step Organic Synthesis." Organic Letters, 2000.[1][6]

  • Relevance: Mechanistic validation of the scavenging approach.[1]

  • [1]

Sources

• 1. sioc.cas.cn [sioc.cas.cn]
• 2. US6011156A - Process for removing primary amines from an amine-containing stream - Google Patents [patents.google.com]
• 3. Scavenger Resins - Amerigo Scientific [amerigoscientific.com]
• 4. researchgate.net [researchgate.net]
• 5. Workup [chem.rochester.edu]
• 6. pubs.acs.org [pubs.acs.org]

Resolving nucleophilicity issues in 4,4-Difluoro-3-methylbutan-1-amine

Technical Support Center: 4,4-Difluoro-3-methylbutan-1-amine

Welcome to the technical support guide for 4,4-Difluoro-3-methylbutan-1-amine. This resource is designed for researchers, chemists, and drug development professionals who may encounter challenges when utilizing this compound as a nucleophile. Our goal is to provide not just solutions, but a foundational understanding of the molecule's unique reactivity profile, enabling you to design more effective and successful experiments.

The structure of 4,4-Difluoro-3-methylbutan-1-amine presents a unique combination of electronic and steric factors that significantly temper its nucleophilic character. This guide addresses the most common issues stemming from these properties and offers field-proven strategies to overcome them.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my reaction with 4,4-Difluoro-3-methylbutan-1-amine proceeding slowly or not at all?

A1: The reduced reactivity of this amine is due to a convergence of two distinct molecular features: electronic deactivation and steric hindrance.

• Electronic Deactivation (Inductive Effect): The two fluorine atoms at the C4 position are highly electronegative. They exert a strong electron-withdrawing inductive effect (-I effect) that propagates through the carbon skeleton. This effect reduces the electron density on the nitrogen atom's lone pair, making it less available to attack an electrophilic center. While the effect diminishes with distance, the presence of two fluorine atoms has a substantial impact, significantly lowering the amine's basicity and nucleophilicity compared to a non-fluorinated analogue.

• Steric Hindrance: The methyl group at the C3 position (beta to the nitrogen) creates significant steric bulk around the nucleophilic amine.[1] This physical obstruction hinders the amine's ability to approach the electrophilic carbon, particularly in reactions that require a specific trajectory, such as the backside attack in an Sₙ2 reaction.[2][3] The effect is analogous to the well-documented low Sₙ2 reactivity of neopentyl halides.[4]

Diagram 1. Factors reducing the nucleophilicity of the target amine.

Q2: I am observing significant amounts of elimination byproducts. How can I favor the desired substitution reaction?

A2: This is a classic case of basicity competing with nucleophilicity.

While the electronic and steric factors weaken the amine's nucleophilicity, its basicity, although reduced, may still be sufficient to abstract a proton from the electrophile, leading to E2 elimination. This is especially true with sterically hindered bases.[4]

Strategies to Favor Substitution over Elimination:

• Choose the Right Substrate: The structure of the electrophile is critical.

  • Favor: Use methyl or primary alkyl halides. These are much less prone to elimination.[2]

  • Avoid: Secondary and tertiary alkyl halides are highly susceptible to E2 elimination, especially at elevated temperatures.

• Control the Temperature: Elimination reactions are entropically favored and thus become more dominant at higher temperatures. Run the reaction at the lowest temperature that still allows for a reasonable rate of substitution.

• Use a More Reactive Electrophile: Instead of forcing the reaction with harsh conditions, enhance the electrophile's reactivity. Using a substrate with a better leaving group (see Q3) can lower the activation energy for the Sₙ2 pathway, allowing it to outcompete elimination at lower temperatures.[3]

Feature	Nucleophilicity	Basicity
Definition	A kinetic property measuring the rate of attack on an electrophilic carbon.[1]	A thermodynamic property measuring the position of equilibrium in an acid-base reaction (proton abstraction).[1]
Sensitivity	Highly sensitive to steric hindrance.[2]	Less sensitive to steric hindrance.[1]
Favored by	Polar aprotic solvents (e.g., DMF, DMSO).[2]	Can occur in various solvents.

Table 1. A comparison of nucleophilicity and basicity, two competing properties of amines.

Q3: What specific strategies can I employ to improve the success rate of my nucleophilic substitution reaction?

A3: A multi-faceted approach focusing on optimizing conditions and enhancing reactant reactivity is required.

Given the amine's inherent low reactivity, you must create an environment that maximally favors the desired reaction pathway.

Diagram 2. Troubleshooting workflow for reactions involving the target amine.

1. Enhance the Electrophile's Reactivity

The most effective strategy is to lower the reaction's activation energy by using a substrate with a superior leaving group.

Leaving Group	Formula	Relative Rate (Approx.)	Comments
Triflate	-OTf	~10,000	Excellent choice for unreactive nucleophiles.
Tosylate	-OTs	~500	Very good, common, and stable.[3]
Iodide	-I	100	The best halide leaving group.
Bromide	-Br	10	Standard, but may be too slow here.
Chloride	-Cl	1	Often too unreactive.
Fluoride	-F	<<1	Not a leaving group in Sₙ2 reactions.[3]

Table 2. Relative reactivity of common leaving groups in Sₙ2 reactions.

2. Optimize Reaction Conditions

• Solvent: Use polar aprotic solvents like DMF , DMSO , or acetonitrile . These solvents solvate the counter-ion of the electrophile but do not form strong hydrogen bonds with the amine, leaving its lone pair more available for reaction.[2]

• Temperature: A moderate increase in temperature (e.g., 50-80 °C) can provide the necessary activation energy. Monitor the reaction closely for the formation of elimination byproducts.

• Concentration: Use a higher concentration of reactants (e.g., 0.5 M to 1.0 M) to increase the frequency of molecular collisions.

• Time: Be patient. These reactions can require extended periods, from 24 to 72 hours. Monitor progress by TLC or LCMS.

Q4: Are there more reliable synthetic routes if direct Sₙ2 alkylation fails?

A4: Absolutely. For challenging amines, it is often more effective to change the entire synthetic strategy rather than force an unfavorable reaction.

• Reductive Amination: This is the preferred method for forming a C-N bond with a carbonyl compound (aldehyde or ketone). The amine and carbonyl compound form an iminium ion intermediate, which is then reduced in situ. This method bypasses the issues of a sterically hindered Sₙ2 attack.

  • Reagents: Sodium triacetoxyborohydride (STAB) is an excellent choice as it is mild and selective. Sodium cyanoborohydride (NaBH₃CN) is also effective.

• Acylation: If the goal is to form an amide bond, direct acylation with an acid chloride or acid anhydride is generally much faster and more efficient than alkylation. The electrophilic carbonyl carbon is highly reactive.

  • Conditions: The reaction is often run with a non-nucleophilic base like pyridine or triethylamine to neutralize the HCl byproduct.

• Buchwald-Hartwig Amination: For coupling the amine to an aryl or vinyl halide/triflate, this palladium-catalyzed cross-coupling reaction is the industry standard and is highly tolerant of sterically hindered amines.

Experimental Protocol: Optimized Sₙ2 Alkylation

This protocol provides a robust starting point for the alkylation of 4,4-Difluoro-3-methylbutan-1-amine with a reactive primary electrophile.

Reaction: N-alkylation with 1-iodopropane

• Preparation (Under Inert Atmosphere):

  • To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an argon or nitrogen atmosphere, add 4,4-Difluoro-3-methylbutan-1-amine (1.0 eq).

  • Add anhydrous N,N-Dimethylformamide (DMF) to achieve a concentration of 0.5 M.

  • Add a non-nucleophilic, hindered base such as N,N-Diisopropylethylamine (DIPEA) (1.5 eq) to act as a proton sponge for any potential HI formation without competing as a nucleophile.

  • Stir the solution at room temperature for 10 minutes.

• Reaction Execution:

  • Add 1-iodopropane (1.1 eq) dropwise to the stirred solution.

  • Heat the reaction mixture to 60 °C using an oil bath.

  • Monitor the reaction progress every 12 hours using TLC or LC-MS. The reaction may require 24-48 hours for completion.

• Work-up and Purification:

  • After the reaction is complete (as judged by the consumption of the starting amine), cool the mixture to room temperature.

  • Pour the reaction mixture into a separatory funnel containing water and extract with ethyl acetate (3x).

  • Combine the organic layers and wash with brine to remove residual DMF.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product via column chromatography on silica gel to isolate the desired N-propyl-4,4-difluoro-3-methylbutan-1-amine.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Characterization of 4,4-Difluoro-3-methylbutan-1-amine: An In-depth NMR Analysis and Method Comparison

Furthermore, we will provide a comparative overview of alternative analytical techniques, namely Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Gas Chromatography (GC), to offer a holistic perspective on its characterization. This document is intended for researchers, scientists, and drug development professionals seeking to understand the nuances of characterizing such fluorinated building blocks.

The Pivotal Role of NMR in Characterizing Fluorinated Amines

NMR spectroscopy stands as an unparalleled tool for the structural elucidation of organic molecules. For fluorinated compounds, ¹⁹F NMR offers a direct and highly sensitive window into the electronic environment of the fluorine atoms. The natural abundance of the ¹⁹F nucleus is 100%, and its gyromagnetic ratio is high, resulting in a strong NMR signal.[1] The chemical shift range of ¹⁹F is significantly wider than that of ¹H, which often leads to better resolution and less spectral overlap, simplifying analysis.[1][2]

¹H NMR, in conjunction with ¹⁹F NMR, provides a complete picture of the molecule's proton framework and the intricate spin-spin couplings between protons and fluorine atoms, which are invaluable for confirming connectivity.

Predicted NMR Spectroscopic Profile of 4,4-Difluoro-3-methylbutan-1-amine

Due to the absence of publicly available experimental data, the following sections detail the predicted ¹H and ¹⁹F NMR spectra for 4,4-Difluoro-3-methylbutan-1-amine. These predictions are based on established chemical shift and coupling constant principles.

Molecular Structure and Proton/Fluorine Environments

Figure 1: Molecular structure of 4,4-Difluoro-3-methylbutan-1-amine with labeled proton and fluorine environments.

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)

The predicted ¹H NMR spectrum of 4,4-Difluoro-3-methylbutan-1-amine in a standard solvent like deuterochloroform (CDCl₃) would exhibit distinct signals for each proton environment.

Proton Label	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
Hₐ (NH₂)	1.5 - 2.5	broad singlet	-
Hₑ (CH₃)	~1.0	doublet	³JHe-Hd ≈ 7
Hc (CH₂)	~1.6	multiplet	-
Hd (CH)	~2.0	multiplet	-
Hb (CH₂)	~2.8	triplet	³JHb-Hc ≈ 7

Causality behind Predictions:

• Hₐ (NH₂): The protons on the nitrogen atom typically appear as a broad singlet due to rapid exchange with trace amounts of water and quadrupolar broadening from the nitrogen nucleus. The chemical shift can vary depending on concentration and solvent.

• Hₑ (CH₃): This methyl group is adjacent to a chiral center (C3), and its signal is expected to be a doublet due to coupling with the single proton on C3 (Hd).

• Hc (CH₂): These methylene protons are diastereotopic due to the adjacent chiral center. They will couple with both the neighboring methylene protons (Hb) and the methine proton (Hd), resulting in a complex multiplet.

• Hd (CH): This methine proton is coupled to the adjacent methyl group (Hₑ), the methylene group (Hc), and the geminal fluorine atoms (Ff), leading to a complex multiplet.

• Hb (CH₂): This methylene group is adjacent to the electron-withdrawing amine group, causing a downfield shift compared to a standard alkane. It will be split into a triplet by the adjacent methylene protons (Hc).

Predicted ¹⁹F NMR Spectrum (470 MHz, CDCl₃)

The ¹⁹F NMR spectrum is anticipated to show a single resonance for the two equivalent fluorine atoms.

Fluorine Label	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
Ff (CF₂)	-90 to -120	doublet of quartets	²JFf-Hd ≈ 50, ³JFf-He ≈ 15

Causality behind Predictions:

• Chemical Shift: The chemical shift for geminal difluoroalkanes typically falls within this range, referenced to CFCl₃.[3][4]

• Multiplicity: The two fluorine atoms are chemically equivalent but will be split by the adjacent methine proton (Hd) into a doublet. Each peak of this doublet will be further split into a quartet by the three protons of the methyl group (He) due to a three-bond coupling. This results in a "doublet of quartets" pattern. The geminal coupling between fluorine and a proton (²JF-H) is typically large.[1]

Experimental Protocol for NMR Data Acquisition

To obtain high-quality NMR data for 4,4-Difluoro-3-methylbutan-1-amine, the following protocol is recommended:

Figure 2: A generalized experimental workflow for the NMR characterization of 4,4-Difluoro-3-methylbutan-1-amine.

Comparative Analysis with Alternative Techniques

While NMR provides unparalleled structural detail, a comprehensive characterization often involves complementary analytical methods.

Mass Spectrometry (MS)

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. For 4,4-Difluoro-3-methylbutan-1-amine, techniques like Gas Chromatography-Mass Spectrometry (GC-MS) would be highly effective.

Expected Data:

• Molecular Ion Peak (M⁺): An odd-numbered molecular ion peak would be expected due to the presence of a single nitrogen atom (the "Nitrogen Rule").[5]

• Fragmentation Pattern: The molecule would likely undergo characteristic alpha-cleavage adjacent to the nitrogen atom, resulting in a resonance-stabilized cation.[5]

Comparison with NMR:

• Strengths of MS: High sensitivity, capable of detecting trace amounts. Provides accurate molecular weight information.[6]

• Limitations of MS: Does not provide detailed information about the connectivity of atoms or stereochemistry. Isomer differentiation can be challenging without chromatographic separation.

Infrared (IR) Spectroscopy

Principle: IR spectroscopy measures the vibrations of molecular bonds. Different functional groups absorb infrared radiation at characteristic frequencies.

Expected Data:

• N-H Stretch: As a primary amine, two distinct N-H stretching bands are expected in the 3300-3500 cm⁻¹ region.[7][8]

• N-H Bend: A bending vibration for the primary amine should be visible around 1580-1650 cm⁻¹.[7]

• C-N Stretch: A C-N stretching band for an aliphatic amine is expected in the 1020-1250 cm⁻¹ region.[7]

• C-F Stretch: Strong C-F stretching bands would be anticipated in the 1000-1400 cm⁻¹ region.

Comparison with NMR:

• Strengths of IR: Provides rapid confirmation of the presence of key functional groups (amine, C-F bonds).

• Limitations of IR: Offers limited information about the overall molecular structure and connectivity. The "fingerprint region" can be complex and difficult to interpret for molecules with many single bonds.

Gas Chromatography (GC)

Principle: GC separates volatile compounds based on their differential partitioning between a stationary phase and a mobile gas phase.

Expected Data:

• A single peak with a characteristic retention time for pure 4,4-Difluoro-3-methylbutan-1-amine.

Comparison with NMR:

• Strengths of GC: Excellent for assessing the purity of a sample and for quantitative analysis when coupled with a suitable detector (e.g., FID or MS). It can separate the target compound from impurities and starting materials.[9][10]

• Limitations of GC: Provides no structural information on its own. The analysis of free amines by GC can sometimes be challenging due to their polarity, which can cause peak tailing. Derivatization is often employed to improve chromatographic performance.[11][12]

Conclusion

The comprehensive characterization of 4,4-Difluoro-3-methylbutan-1-amine relies on a multi-technique approach. While ¹H and ¹⁹F NMR spectroscopy are indispensable for unambiguous structure elucidation and confirmation, techniques such as Mass Spectrometry, IR Spectroscopy, and Gas Chromatography provide complementary and crucial information regarding molecular weight, functional group identity, and purity. This guide, by presenting a predicted NMR profile and a comparative analysis of alternative methods, offers a robust framework for researchers and scientists engaged in the synthesis and application of novel fluorinated molecules in drug discovery and beyond.

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• PubMed. Fluorine detected 2D NMR experiments for the practical determination of size and sign of homonuclear F-F and heteronuclear C-F multiple bond J-coupling constants in multiple fluorinated compounds. Published March 29, 2013. Available from: [Link]

• EPFL. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Available from: [Link]

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• MDPI. Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Published October 3, 2025. Available from: [Link]

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• SpectraBase. 4,4-Difluoro-3-methyl-3-buten-1-ol. Available from: [Link]

• PubMed Central. Synthesis, biological evaluation, and NMR studies of 3-fluorinated derivatives of 3',4',5'-trihydroxyflavone and 3',4',5'-trimethoxyflavone. Available from: [Link]

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A Comparative Guide to the Mass Spectrometry Fragmentation of 4,4-Difluoro-3-methylbutan-1-amine

The Foundational Principles of Amine Fragmentation

Under electron ionization (EI), organic molecules are bombarded with high-energy electrons, leading to the formation of a molecular ion (M+•) which is often energetically unstable.[1] This instability causes the molecular ion to break apart into smaller, charged fragments and neutral radicals.[2] The fragmentation pathways are not random; they are governed by the relative stability of the resulting ions and radicals.[3]

For aliphatic amines, the most dominant fragmentation mechanism is alpha-cleavage .[4][5] This process involves the homolytic cleavage of a carbon-carbon bond adjacent to the nitrogen atom. The resulting fragment is a resonance-stabilized iminium cation, which is often the most abundant ion in the mass spectrum (the base peak).[5]

Predicted Fragmentation of 4,4-Difluoro-3-methylbutan-1-amine

Let us consider the structure of 4,4-Difluoro-3-methylbutan-1-amine. The primary amine group dictates the most likely point of initial ionization and subsequent fragmentation. The molecular weight of this compound is 123.15 g/mol .

The principal fragmentation pathway is expected to be alpha-cleavage, which would involve the breaking of the C1-C2 bond. This would result in the expulsion of a 4,4-difluoro-3-methylpropyl radical and the formation of a stable aminomethylidene cation.

Predicted Primary Fragmentation:

• Molecular Ion (M+•): m/z 123

• Alpha-Cleavage: Loss of a C4H7F2• radical, leading to the formation of the [CH2NH2]+ ion.

  • Predicted Base Peak: m/z 30

The following diagram illustrates this primary fragmentation pathway:

Caption: Predicted alpha-cleavage of 4,4-Difluoro-3-methylbutan-1-amine.

While alpha-cleavage is expected to be the dominant pathway, other fragmentation processes may occur, albeit with lower probability, leading to smaller, less intense peaks in the mass spectrum. These could include the loss of small neutral molecules like HF or subsequent fragmentation of the alkyl chain.

Comparative Analysis with Non-Fluorinated Analogues

To understand the influence of the difluoro-substituent, it is instructive to compare the predicted fragmentation of our target molecule with its non-fluorinated counterpart, 3-methylbutan-1-amine (also known as isoamylamine), and a simpler linear amine, n-butylamine.[6][7]

Compound	Molecular Weight ( g/mol )	Predicted/Observed Base Peak (m/z)	Key Fragmentation Pathway
4,4-Difluoro-3-methylbutan-1-amine	123.15	30 (Predicted)	Alpha-cleavage
3-Methylbutan-1-amine (Isoamylamine)	87.16	30 (Observed)[8]	Alpha-cleavage
n-Butylamine	73.14	30 (Observed)[5]	Alpha-cleavage

As the table indicates, the predicted base peak for 4,4-Difluoro-3-methylbutan-1-amine is the same as the observed base peak for its non-fluorinated analogues.[5][8] This strongly suggests that the alpha-cleavage leading to the [CH2NH2]+ fragment is a very favorable process, regardless of the substitution on the alkyl chain. The electronegative fluorine atoms likely have a minimal effect on this primary fragmentation pathway because the cleavage occurs at a bond distant from the fluorinated carbon.

The following diagram illustrates the comparative alpha-cleavage pathways:

Caption: Comparative alpha-cleavage of the target molecule and its analogues.

Experimental Protocol: A Predictive Approach

For researchers seeking to confirm these predictions, the following experimental protocol for analysis by gas chromatography-mass spectrometry (GC-MS) with electron ionization is recommended:

1. Sample Preparation:

• Dissolve a small amount of 4,4-Difluoro-3-methylbutan-1-amine in a volatile organic solvent such as methanol or dichloromethane to a concentration of approximately 1 mg/mL.

2. GC-MS Parameters:

• Injection Volume: 1 µL
• Injector Temperature: 250 °C
• Carrier Gas: Helium at a constant flow rate of 1 mL/min.
• GC Column: A standard non-polar column (e.g., 5% phenyl-methylpolysiloxane) is suitable for this analysis.
• Oven Temperature Program:
• Initial temperature: 50 °C, hold for 2 minutes.
• Ramp: 10 °C/min to 250 °C.
• Hold at 250 °C for 5 minutes.
• MS Ion Source: Electron Ionization (EI) at 70 eV.
• Mass Range: m/z 25-200.

3. Data Analysis:

• Identify the peak corresponding to 4,4-Difluoro-3-methylbutan-1-amine in the total ion chromatogram.
• Examine the mass spectrum of this peak and identify the molecular ion and major fragment ions.
• Compare the observed fragmentation pattern with the predictions outlined in this guide.

Conclusion

The mass spectrometry fragmentation of 4,4-Difluoro-3-methylbutan-1-amine is predicted to be dominated by alpha-cleavage, resulting in a base peak at m/z 30. This is consistent with the fragmentation behavior of its non-fluorinated analogues, 3-methylbutan-1-amine and n-butylamine. The presence of the difluoro-substituent is not expected to significantly alter this primary fragmentation pathway. This predictive guide provides a solid foundation for the identification and structural confirmation of 4,4-Difluoro-3-methylbutan-1-amine and related compounds in a research and development setting.

References

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• Siuzdak, G., & BelBruno, J. J. (1991). The isomerization of alkylamine radical cations. Institute of Physics Conference Series, (114), 177-180.

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

• NIST. (n.d.). 1-Butanamine, 3-methyl-. In NIST Chemistry WebBook. National Institute of Standards and Technology. [Link]

• Creaser, C. S., Wilkins, J. P. G., & O'Keeffe, M. (2000). Reactions of Perfluorotri-n-butylamine Fragment Ions in the Quadrupole Ion Trap: the Origin of Artefacts in the Perfluorotri-n-butylamine Calibration Spectrum. Rapid Communications in Mass Spectrometry, 14(6), 538-540.
• Kovalev, I., et al. (2019). n-Butylamine for Improving the Efficiency of Untargeted Mass Spectrometry Analysis of Plasma Metabolite Composition. Metabolites, 9(12), 295.

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Comparative Bioactivity Guide: Fluorinated vs. Non-Fluorinated Amine Analogs

Executive Summary

In medicinal chemistry, the substitution of hydrogen with fluorine (bioisosterism) is a pivotal strategy for optimizing lead compounds.[1] This guide objectively compares fluorinated amine analogs against their non-fluorinated parents. While the non-fluorinated amine often represents the baseline for potency, it frequently suffers from rapid oxidative metabolism and poor membrane permeability due to high basicity. Fluorinated analogs—specifically

-fluorinated amines—typically exhibit attenuated basicity (lower pKa), enhanced metabolic stability, and altered lipophilicity (LogD), often resulting in superior pharmacokinetic (PK) profiles despite potential minor tradeoffs in intrinsic potency.

Physicochemical Modulation: The "Fluorine Effect"[1][2][3]

The introduction of fluorine into an amine scaffold is rarely about steric bulk (Van der Waals radius of F = 1.47 Å vs. H = 1.20 Å); it is fundamentally about electronic modulation .

Basicity and pKa Attenuation

The most critical impact of fluorination on amines is the reduction of basicity.

• Mechanism: Fluorine is the most electronegative element (

  ).[2] Through the inductive effect ( ), it pulls electron density away from the nitrogen lone pair.

• Magnitude: Introducing a fluorine atom at the

  -position (two carbons away from nitrogen) typically lowers the amine's pKa by 1.0 to 2.5 log units .

• Bioactive Consequence:

  • Non-Fluorinated (Baseline): High pKa (>9.5) leads to high ionization at physiological pH (7.4). This limits passive membrane permeability and increases the risk of hERG channel blockage (cardiotoxicity).

  • Fluorinated Analog: Lower pKa (~7.5–8.5) increases the fraction of the neutral species at physiological pH, significantly enhancing passive permeability and blood-brain barrier (BBB) penetration.

Lipophilicity (LogP vs. LogD)

While the C-F bond is more lipophilic than the C-H bond, the overall effect on distribution coefficient (LogD) is complex.

• The Paradox: Fluorination increases intrinsic lipophilicity (LogP).[3] However, by lowering the pKa, it reduces the ionized fraction at pH 7.4. Therefore, the effective lipophilicity (LogD

  ) often increases more than expected, driving better tissue distribution.

Conformational Control (The Gauche Effect)

Fluorine can lock flexible amine chains into specific conformations. Due to the

hyperconjugation, -fluoroamines often adopt a gauche conformation rather than anti. This can pre-organize the molecule for binding, potentially offsetting entropy penalties.

Metabolic Stability: Blocking the "Soft Spot"

Amines are notorious "soft spots" for metabolic degradation, primarily via Cytochrome P450 (CYP) mediated N-dealkylation or

-carbon oxidation.

Oxidative Resistance

• Non-Fluorinated: The C-H bond adjacent to nitrogen is weak (~99 kcal/mol) and electron-rich, making it a prime target for CYP-mediated hydrogen abstraction.

• Fluorinated: The C-F bond is significantly stronger (~116 kcal/mol) and resistant to cleavage. More importantly, the electron-withdrawing nature of fluorine deactivates the adjacent C-H bonds, protecting the entire alkyl chain from oxidation (Metabolic Switching).

Visualization of Bioactivity Logic

The following diagram illustrates the causal flow from structural modification to bioactive outcome.

Figure 1: Causal pathway of fluorine substitution on amine bioactivity parameters.

Comparative Data Analysis

The table below summarizes a typical comparison between a standard secondary amine (Piperidine) and its

-fluorinated analog. Data is synthesized from general medicinal chemistry trends [1, 2].[4]

Table 1: Bioactivity Profile Comparison

Feature	Non-Fluorinated (Piperidine)	Fluorinated Analog (3-Fluoropiperidine)	Impact Analysis
pKa (Conj. Acid)	~11.0	~9.4	Positive: Closer to physiological pH; improves permeability.
LogD (pH 7.4)	-0.65	-0.15	Positive: Increased lipophilicity aids membrane crossing.
Metabolic	< 15 min (Rapid Clearance)	> 45 min (Moderate/High Stability)	Critical: Blocks -oxidation; extends duration of action.
hERG Inhibition	High Risk (due to high pKa)	Reduced Risk	Safety: Lower basicity reduces cation-trapping in hERG channel.
Conformation	Flexible (Chair flip)	Biased (Axial F preference)	Context Dependent: Can improve or hurt binding affinity depending on pocket.

Experimental Protocols

To validate the superior performance of a fluorinated analog, the following self-validating protocols are recommended.

Protocol A: In Vitro Microsomal Stability Assay

This assay determines the intrinsic clearance (

) and half-life ( ), proving the metabolic protection provided by fluorine.

Reagents:

• Pooled Liver Microsomes (Human/Rat), 20 mg/mL protein.

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Phosphate Buffer (100 mM, pH 7.4).

• Stop Solution: Ice-cold Acetonitrile containing internal standard (e.g., Tolbutamide).

Workflow:

• Pre-Incubation: Dilute microsomes to 0.5 mg/mL in phosphate buffer. Spike test compound (Fluorinated vs. Non-F) to 1 µM. Incubate at 37°C for 5 min.

• Initiation: Add NADPH regenerating system to start the reaction.

• Sampling: At

  min, remove 50 µL aliquots.

• Quenching: Immediately dispense aliquot into 150 µL Stop Solution. Vortex and centrifuge (4000 rpm, 20 min, 4°C).

• Analysis: Inject supernatant into LC-MS/MS. Monitor parent ion depletion.

• Calculation: Plot

  vs. time. Slope gives .

Self-Validation Step: Run a positive control (e.g., Verapamil, high clearance) and a negative control (e.g., Warfarin, low clearance) in parallel. If Verapamil

min, the microsomes are inactive; discard data.

Protocol B: Potentiometric pKa Determination

Accurate pKa is required to predict permeability.

Workflow:

• Preparation: Dissolve 5 mg of compound in 20 mL of ionic strength-adjusted water (0.15 M KCl).

• Titration: Under inert

  atmosphere (to prevent absorption), titrate with 0.1 M HCl to pH 2.0, then back-titrate with 0.1 M KOH to pH 12.0.

• Detection: Use a calibrated glass electrode.

• Analysis: Use Bjerrum plot analysis to determine the inflection point.

Visualizing the Experimental Workflow

Figure 2: Step-by-step workflow for the Microsomal Stability Assay.

Conclusion

Replacing a hydrogen with a fluorine atom in amine analogs is a high-precision tool in drug design. It is not merely a structural change but a physicochemical tuning knob.[3] The data consistently supports that

-fluorination is the optimal strategy to lower amine basicity, thereby improving permeability and metabolic stability without necessitating a complete scaffold redesign.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008).[5][6] Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.[4] Link

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015).[7] Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359.[7] Link

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. Link

• Fjelbye, K., et al. (2018). Elucidation of fluorine’s impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. MedChemComm, 9, 1113-1118. Link

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Comparative Guide: Chromatographic Resolution of 4,4-Difluoro-3-methylbutan-1-amine

Executive Summary

4,4-Difluoro-3-methylbutan-1-amine presents a distinct "triad of difficulty" for chromatographic separation:

• Lack of Chromophore: The aliphatic structure lacks a conjugated

  -system, rendering standard UV detection (254 nm) ineffective.

• Basic Tailing: The primary amine moiety interacts strongly with residual silanols on silica-based stationary phases, causing severe peak tailing.

• Fluorine Lipophilicity: The gem-difluoro group alters solvation properties compared to non-fluorinated analogs, often requiring specific mobile phase tuning.

This guide compares two industry-standard methodologies to resolve these isomers: Direct Chiral SFC (Supercritical Fluid Chromatography) and Derivatization-Assisted Chiral HPLC .

Part 1: Strategic Decision Framework

The choice of method depends heavily on available detection hardware (Mass Spectrometry vs. UV/Vis).

Figure 1: Decision tree for selecting the optimal separation pathway based on laboratory infrastructure.

Part 2: Method A - Direct Chiral SFC (The High-Throughput Standard)

Best for: High-throughput screening (HTS), preparative scale-up, and labs equipped with MS or CAD. Mechanism: Uses supercritical CO₂ as the primary mobile phase. The low viscosity allows for high flow rates and rapid equilibration.

Recommended Stationary Phases

For primary amines, two column chemistries dominate:

• Crown Ether Phases (e.g., Crownpak CR-I+): Specifically designed to complex with primary ammonium ions (

  ).

• Immobilized Polysaccharides (e.g., Chiralpak IG/IC): Robust general-purpose columns that resist solvent stripping.

Experimental Protocol

• System: UPC² (Waters) or Nexera UC (Shimadzu).

• Column: Chiralpak IG (Amylose tris(3-chloro-5-methylphenylcarbamate)), 3.0 x 100 mm, 3 µm.

• Mobile Phase A: CO₂ (Supercritical).[1]

• Mobile Phase B: Methanol + 0.2% Isopropylamine (IPA-amine) or Diethylamine (DEA).

  • Note: The basic additive is mandatory to suppress peak tailing and ensure the amine remains uncharged (for polysaccharide columns) or properly charged (for Crownpak).

• Gradient: 5% to 40% B over 4 minutes.

• Back Pressure: 1500–2000 psi.

• Temperature: 40°C.[2]

• Detection: MS (ESI+) in SIM mode (Select Ion Monitoring) targeting [M+H]+ = 124.1 m/z.

Performance Metrics (Representative)

Metric	Value	Notes
Retention Time	< 3.0 min	Extremely fast due to low viscosity of CO₂.
Selectivity ( )	1.2 – 1.5	High resolution typical of amylose phases.
Solvent Usage	Low	~80% reduction in organic solvent vs. HPLC.

Part 3: Method B - Derivatization + Chiral HPLC (The UV-Compatible Solution)

Best for: QC labs with standard HPLC-UV equipment, trace impurity analysis, or when MS is unavailable. Mechanism: Reacting the "invisible" amine with a chromophore (Cbz-Cl or Benzoyl Chloride) to create a UV-active species, followed by separation on a standard chiral column.

The Chemistry: Cbz-Derivatization

We utilize Carbobenzoxy chloride (Cbz-Cl) to attach a benzyl carbamate group. This adds a strong UV chromophore (absorbs at 254 nm) and removes the basicity of the amine, improving peak shape.

Figure 2: Derivatization workflow to render the fluorinated amine UV-visible.

Experimental Protocol

Step A: Derivatization

• Dissolve 5 mg of 4,4-difluoro-3-methylbutan-1-amine in 1 mL DCM.

• Add 1.5 eq. TEA (Triethylamine) and 1.1 eq. Benzyl Chloroformate (Cbz-Cl).

• Stir at Room Temp for 15 mins.

• Quench with water, extract organic layer, dry over

  .

Step B: Chromatographic Separation

• System: Standard HPLC (Agilent 1200/1290 or equivalent).

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 4.6 x 250 mm, 5 µm.

• Mobile Phase: Hexane / Ethanol (90:10 v/v).

  • Note: No basic additive is needed because the amine is now an amide (neutral).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

Performance Metrics (Representative)

Metric	Value	Notes
Retention Time	8 – 12 min	Slower than SFC but very stable.
Resolution ( )	> 2.0	Baseline separation is easily achieved.
LOD (Limit of Detection)	< 0.1%	Excellent sensitivity due to the Cbz chromophore.

Part 4: Comparative Analysis

The following table contrasts the two methodologies to assist in operational planning.

Feature	Method A: Direct SFC	Method B: Derivatization HPLC
Primary Advantage	Speed. Analysis time is often < 3 mins.[3]	Accessibility. Works on any standard UV HPLC.
Sample Prep	Minimal (Dissolve & Shoot).	Moderate (Requires 30 min reaction).
Detection Requirement	Mass Spec (MS) or CAD required.	Standard UV (254 nm).
Green Chemistry	Excellent (Mainly CO₂).	Poor (Uses Hexane/DCM).
Peak Shape	Good (requires amine additive).	Excellent (neutral amide).
Cost Per Sample	Low (if equipment exists).	Higher (reagents + solvent disposal).

Part 5: Troubleshooting & Expert Insights

The "Ghost" Peak in SFC

When using basic additives like Diethylamine (DEA) in SFC with MS detection, you may see high background noise or "ghost" adducts.

• Fix: Switch to Ammonium Hydroxide (NH4OH) in Methanol if using MS, or ensure the MS source is optimized to decluster amine-additive adducts.

Solubility Issues

4,4-difluoro-3-methylbutan-1-amine HCl salt is water-soluble but may struggle in pure Hexane.

• Fix for Method B: Ensure the derivatization happens in a biphasic system (DCM/Water) or ensure the free base is generated before adding Cbz-Cl.

Elution Order Reversal

Be aware that changing from an Amylose column (IG/AD-H) to a Cellulose column (IC/OD-H) often reverses the elution order of enantiomers.

• Validation: Always run a "Spike" experiment. Inject the racemic mixture, then inject the racemate spiked with a known pure enantiomer (if available) to confirm identity.

References

• Daicel Corporation. Instruction Manual for CHIRALPAK® IG. (Accessed 2024).[1][4] Link

  • Grounding: Defines the solvent resistance and suitability of immobilized phases for amine separ

• Shimadzu Corporation. Chiral Separation Using SFC and HPLC (Application Note). (Accessed 2024).[1][4] Link

  • Grounding: Validates the comparison between SFC and HPLC workflows for chiral screening.

• Bhushan, R. & Brückner, H. Marfey's reagent for chiral amino acid analysis: A review. Amino Acids (2004).[5] Link

  • Grounding: Establishes the protocol for derivatizing amines (indirect separ

• Waters Corporation. SFC Chiral Screening of Pharmaceutical Compounds. (Accessed 2024).[1][4] Link

  • Grounding: Supports the use of basic additives (DEA/IPA-amine) in SFC to improve peak shape for basic analytes.

Sources

• 1. selvita.com [selvita.com]
• 2. peptide.com [peptide.com]
• 3. CN107085068A - Derivatization HPLC-DAD method for the determination of small molecule aliphatic amines in drugs - Google Patents [patents.google.com]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 5. ovid.com [ovid.com]

Precision Modulation of Amine Basicity: The gem-Difluoro Strategy

Executive Summary

In medicinal chemistry, the basicity of amine centers is a critical determinant of physicochemical properties, influencing solubility, membrane permeability (LogD), hERG liability, and metabolic stability.[1] The gem-difluoro group (

) represents a high-precision tool for modulating pKa without introducing significant steric bulk.[2][3]

This guide objectively compares the impact of gem-difluorination against non-fluorinated and mono-fluorinated alternatives.[2][3] Data indicates that

-gem-difluorination typically reduces amine basicity by 2.0–3.0 log units , while -fluorination offers a subtler modulation (~1.0 log unit).[2][3] This effect is driven by the strong electron-withdrawing inductive effect (-I) of fluorine, often improving oral bioavailability by reducing the fraction of ionized species at physiological pH.

Mechanistic Foundation

To effectively utilize the gem-difluoro motif, one must understand the underlying electronic and conformational drivers.

The Inductive Effect (-I)

Fluorine is the most electronegative element (

). When placed to an amine (e.g., 2,2-difluoroethylamine), the electron density is pulled through the -bond framework away from the nitrogen lone pair. This destabilizes the protonated ammonium species, thereby lowering the pKa (making the amine less basic).

Conformational Control (The Gauche Effect)

Beyond electronics, the gem-difluoro group introduces conformational constraints. In 1,2-disubstituted ethanes involving fluorine and a protonated amine, the molecule often adopts a gauche conformation.[1] This minimizes unfavorable dipole-dipole interactions and maximizes hyperconjugative donation (

), effectively "locking" the conformation and potentially reducing the entropic penalty of binding to a protein target.

Visualizing the Mechanism

The following diagram illustrates the causality between fluorination position, inductive strength, and resulting pKa modulation.

Figure 1: Mechanistic flow showing how distance of the gem-difluoro group determines pKa shift and downstream liabilities.[1]

Comparative Performance Analysis

Acyclic Amines: The Ethylamine Series

The ethylamine scaffold provides the clearest baseline for observing the additive nature of the fluorine inductive effect.

Compound Structure	Fluorination Pattern	pKa (Exp)	pKa vs Baseline	LogP (Calc)	Application Note
Ethylamine	None	10.7	-	-0.13	Standard primary amine baseline.[2][3]
2-Fluoroethylamine	Monofluoro ( )	~9.0	-1.7	-0.05	Moderate reduction; risk of metabolism to fluoroacetate.
2,2-Difluoroethylamine	gem-Difluoro ( )	7.3	-3.4	+0.10	Ideal Range: Neutral at phys pH; improved permeability.
2,2,2-Trifluoroethylamine	Trifluoro ( )	5.7	-5.0	+0.35	Too weakly basic for many GPCR/Kinase salt bridges.[2][3]

Key Insight: The gem-difluoro analog (pKa 7.[2]3) sits in the "sweet spot" for drug discovery. It remains basic enough to form hydrogen bonds or salt bridges in a binding pocket but is significantly less ionized at pH 7.4 than the parent amine, improving passive diffusion.

Cyclic Amines: The Piperidine Series

In cyclic systems, the position (

vs ) and orientation (axial vs equatorial) of the fluorine atoms create a more complex landscape.

Scaffold	Substitution	Position relative to N	pKa (Exp)	Impact
Piperidine	None	-	11.2	High basicity; often associated with hERG liability.[2][3]
4,4-Difluoropiperidine	gem-Difluoro	(Gamma)	10.0	Mild reduction (-1.2).[2][3] Good for metabolic blocking without killing basicity.
3,3-Difluoropiperidine	gem-Difluoro	(Beta)	9.0	Strong reduction (-2.2).[2][3] Significant electronic deactivation.

Expert Note on Axial vs. Equatorial: In 3-fluoropiperidines, an axial fluorine often results in a higher pKa (more basic) than an equatorial fluorine.[2][3][4] This is due to a favorable electrostatic interaction between the C-F dipole and the N-H+ dipole in the protonated state, which stabilizes the conjugate acid. gem-Difluoro substitution averages these effects but generally follows the inductive trend.[2]

Strategic Application: Decision Tree

When should you deploy the gem-difluoro group? Use this logic flow to guide your SAR (Structure-Activity Relationship) strategy.

Figure 2: Strategic decision tree for deploying gem-difluoro groups in lead optimization.

Validated Experimental Protocols

To ensure data integrity, pKa values for fluorinated amines should be determined using methods that account for their lower basicity and potential volatility.[1][2]

Protocol A: Potentiometric Titration (Gold Standard)

Best for: Stable, non-volatile solid compounds with pKa > 3.[1]

• Preparation: Dissolve 3–5 mg of the amine hydrochloride salt in 20 mL of degassed water containing 0.15 M KCl (to maintain constant ionic strength).

• System Setup: Use a standardized titrator (e.g., Sirius T3 or Mettler Toledo T70) equipped with a glass pH electrode.[3] Calibrate electrode daily using buffers at pH 4.0, 7.0, and 10.0.

• Titration:

  • Acidify the solution to pH ~2.0 using 0.5 M HCl.[2]

  • Titrate with 0.5 M KOH (CO2-free) in 5 µL increments until pH reaches ~12.0.

  • Maintain temperature at 25.0 ± 0.1°C using a water bath.

• Analysis: Determine the inflection point using the second derivative method. Report the average of three independent runs.

Protocol B: F NMR Titration (High Precision)

Best for: Fluorinated compounds where UV activity is low or impurities are present.[2] This method is self-validating as it tracks the specific shift of the fluorine signal.

• Sample Prep: Prepare a 1 mM solution of the gem-difluoro amine in a mixed buffer system (e.g., phosphate/citrate/borate) covering pH 2–12.[2] Add 10%

  for lock.[2][3]

• Data Acquisition:

  • Acquire

    F NMR spectra at discrete pH intervals (0.5 units).

  • Record the chemical shift (

    ) of the signal. The shift will move downfield/upfield as the amine protonates/deprotonates.

• Calculation: Plot

  vs. pH. Fit the data to the Henderson-Hasselbalch equation: This method eliminates errors from non-fluorinated impurities.

References

• Morgenthaler, M., et al. (2007).[1][2][5] "Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities." ChemMedChem.

• Purser, S., et al. (2008).[1][2][3][5] "Fluorine in medicinal chemistry." Chemical Society Reviews.[2][3]

• PubChem Database. (2025).[2][3][6][7] "Compound Summary: 2,2-Difluoroethylamine." National Library of Medicine.[2]

• Gillis, E. P., et al. (2015).[1][2] "Applications of Fluorine in Drug Design." Journal of Medicinal Chemistry.

• ResearchGate Data. (2022). "Measured pKa values for bicyclic piperidine analogs."

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• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. 2,2-Difluoroethanamine | C2H5F2N | CID 136274 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lookchem.com [lookchem.com]
• 4. scientificupdate.com [scientificupdate.com]
• 5. researchgate.net [researchgate.net]
• 6. 4,4-Difluoropiperidine | C5H9F2N | CID 2758352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Ethanamine, 2,2,2-trifluoro- | C2H4F3N | CID 9773 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Analytical Maze: A Comparative Guide to Elemental Analysis Standards for 4,4-Difluoro-3-methylbutan-1-amine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the precise characterization of novel chemical entities is paramount. For fluorine-containing compounds such as 4,4-Difluoro-3-methylbutan-1-amine, a key intermediate in the synthesis of various pharmaceutical agents, accurate elemental analysis is not just a regulatory formality but a critical cornerstone of quality control and process optimization. The unique chemical properties of fluorine, however, present distinct analytical challenges that necessitate a departure from routine elemental analysis protocols.

This guide offers a comprehensive comparison of elemental analysis standards and methodologies applicable to 4,4-Difluoro-3-methylbutan-1-amine. Moving beyond a simple recitation of procedures, we delve into the causality behind experimental choices, providing you with the insights of a Senior Application Scientist to navigate the complexities of analyzing this and other organofluorine compounds. Our focus is on establishing self-validating systems that ensure the trustworthiness and accuracy of your results, all grounded in authoritative references.

The Fluorine Challenge: Why Standard Elemental Analysis Falls Short

Traditional CHN (Carbon, Hydrogen, Nitrogen) analysis by combustion can be unreliable for highly fluorinated compounds. The high strength of the carbon-fluorine bond makes complete combustion difficult, potentially leading to the formation of volatile intermediates like CF₂ that can interfere with the detection of other elements, resulting in inaccurate data for carbon and nitrogen.[1][2] Furthermore, the reactive nature of fluorine and its combustion byproducts, such as hydrogen fluoride (HF), can damage the analytical instrumentation.[3]

These challenges underscore the need for specialized analytical approaches and a thorough understanding of the available techniques to ensure the generation of reliable and accurate elemental composition data for fluorinated molecules like 4,4-Difluoro-3-methylbutan-1-amine.

A Comparative Look at Analytical Techniques

The choice of an analytical technique for the elemental analysis of 4,4-Difluoro-3-methylbutan-1-amine hinges on several factors, including the desired accuracy and precision, sample throughput, and the availability of instrumentation. Here, we compare the most relevant methods.

Technique	Principle	Advantages	Disadvantages	Primary Application for 4,4-Difluoro-3-methylbutan-1-amine
Modified Combustion CHN Analysis	Combustion of the sample in a high-oxygen environment, followed by separation and detection of CO₂, H₂O, and N₂. Modifications for fluorinated compounds include higher combustion temperatures and the use of scrubbers.[1]	Well-established for CHN determination; high precision.	Requires special reagents (e.g., magnesium oxide, lead oxide) to trap fluorine, which can introduce blank issues; may still yield inaccurate results for highly fluorinated compounds.[1]	Determination of Carbon, Hydrogen, and Nitrogen content.
Combustion Ion Chromatography (CIC)	The sample is combusted, and the resulting gases are passed through an absorption solution. The absorbed ions, including fluoride, are then separated and quantified by ion chromatography.[4][5]	Highly sensitive and selective for halogens, including fluorine; can determine total organic fluorine (TOF).[6][7]	Indirect method; requires careful sample preparation to avoid contamination.[5]	Direct quantification of Fluorine content.
Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) / Mass Spectrometry (ICP-MS)	The sample is introduced into an argon plasma, which atomizes and ionizes the elements. The emitted light (ICP-OES) or the mass-to-charge ratio of the ions (ICP-MS) is measured to quantify the elements.[8][9]	Multi-elemental analysis capabilities; high sensitivity, especially with ICP-MS.[9]	Sample preparation can be complex, often requiring acid digestion; potential for spectral interferences.[8]	Primarily for the determination of trace elemental impurities, as per USP <232> and ICH Q3D guidelines.[10][11]
High-Resolution Continuum Source Graphite Furnace Molecular Absorption Spectrometry (HR-CS GF MAS)	This technique allows for the determination of fluorine through the in-situ formation of a diatomic molecule (e.g., GaF) in a graphite furnace, followed by the measurement of its molecular absorption spectrum.[12]	High sensitivity and selectivity for fluorine; can be a simpler and faster alternative to CIC for some applications.[12]	A relatively newer technique, so it may not be as widely available; method development may be required.	A promising alternative for direct fluorine quantification.

Recommended Analytical Workflow

For a comprehensive elemental analysis of 4,4-Difluoro-3-methylbutan-1-amine, a multi-pronged approach is recommended. This workflow ensures both the accurate determination of the primary elements and the control of elemental impurities.

Caption: Recommended analytical workflow for 4,4-Difluoro-3-methylbutan-1-amine.

Experimental Protocols

The following are detailed, step-by-step methodologies for the key analytical techniques.

Protocol 1: Modified Combustion CHN Analysis

This protocol is adapted for the analysis of fluorine-containing compounds.

Instrumentation: Elemental Analyzer equipped for CHN analysis.

Materials:

• 4,4-Difluoro-3-methylbutan-1-amine sample

• Tin capsules

• Magnesium oxide (MgO) or Lead(II,IV) oxide (Pb₃O₄) as a fluorine scrubber[1]

• Acetanilide or other suitable certified reference material for calibration

Procedure:

• Instrument Calibration: Calibrate the instrument using a certified reference material (e.g., acetanilide).

• Sample Preparation: a. Accurately weigh 1-3 mg of the 4,4-Difluoro-3-methylbutan-1-amine sample into a tin capsule. b. If using a fluorine scrubber, add approximately 10 mg of MgO or Pb₃O₄ to the capsule.[1] c. Seal the capsule tightly.

• Analysis: a. Introduce the sealed capsule into the elemental analyzer. b. Initiate the combustion sequence at a temperature of at least 1000°C.[1] c. The resulting CO₂, H₂O, and N₂ are separated by a gas chromatography column and detected by a thermal conductivity detector.

• Data Processing: The software calculates the percentage of C, H, and N in the sample based on the calibration.

Protocol 2: Fluorine Determination by Combustion Ion Chromatography (CIC)

This protocol follows the general principles of methods like EPA 1621 for total organic fluorine.[5][13]

Instrumentation: Combustion unit coupled with an Ion Chromatograph (IC).

Materials:

• 4,4-Difluoro-3-methylbutan-1-amine sample

• Ceramic sample boats

• Fluoride standard solution (e.g., from NaF) for calibration[14][15]

• Absorption solution (typically deionized water)

Procedure:

• Instrument Calibration: Calibrate the IC system using a series of fluoride standard solutions of known concentrations.

• Sample Preparation: a. Accurately weigh a suitable amount of the 4,4-Difluoro-3-methylbutan-1-amine sample into a ceramic boat.

• Combustion and Absorption: a. Introduce the sample boat into the combustion furnace (typically heated to 900-1100°C). b. The sample is combusted in a stream of oxygen and argon. c. The resulting gases, including HF, are passed through an absorption tube where the HF is captured in the absorption solution.[4]

• IC Analysis: a. An aliquot of the absorption solution is automatically injected into the IC system. b. The fluoride ions are separated on an anion-exchange column and detected by a conductivity detector.

• Data Processing: The concentration of fluoride in the absorption solution is determined from the calibration curve, and the percentage of fluorine in the original sample is calculated.

Method Validation and Quality Control: Ensuring Trustworthy Data

Method validation is a critical requirement in the pharmaceutical industry to ensure that an analytical method is suitable for its intended purpose.[16][17][18][19] For the elemental analysis of 4,4-Difluoro-3-methylbutan-1-amine, the validation should be performed in accordance with ISO/IEC 17025 and relevant pharmaceutical guidelines.[16][17][20]

Caption: Key parameters for analytical method validation.

Key Validation Parameters:

• Accuracy: The closeness of the test results to the true value. This can be assessed by analyzing a certified reference material (if available) or by spiking a blank matrix with a known amount of the analyte.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

• Specificity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.

• Linearity and Range: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion: A Pathway to Accurate Elemental Analysis

The accurate elemental analysis of 4,4-Difluoro-3-methylbutan-1-amine is an achievable, albeit challenging, task. A departure from standard CHN analysis is essential, with a combined approach utilizing modified combustion analysis for C, H, and N, and a specific technique like Combustion Ion Chromatography for fluorine determination, providing a comprehensive and reliable elemental profile. For the assessment of elemental impurities, ICP-OES or ICP-MS remains the gold standard.

By understanding the unique challenges posed by organofluorine compounds, selecting the appropriate analytical techniques, and adhering to rigorous method validation protocols, researchers and drug development professionals can ensure the integrity of their data, a critical step in the journey from discovery to a marketed pharmaceutical product.

References

• Trace level analysis for Extractable Organic Fluorine(EOF) screening in water matrices, by Combustion Ion-Chromatography. (2023, September 21). Retrieved from [Link]

• CHN ANALYSIS OF HIGH CONCENTRATION FLUORINE SAMPLES ON THE 440 - Exeter Analytical, Inc. Retrieved from [Link]

• Certificate of Certified Reference Material. (n.d.).

• 01-00657-EN Analysis of Adsorbable Organic Fluorine (AOF) by Combustion Ion Chromatography(CIC) - Shimadzu. Retrieved from [Link]

• Comprehensive Screening of Per- and Polyfluoroalkyl Substances (PFAS) in Food Contact Materials: Utilizing Combustion Ion Chromatography for Total Organic Fluorine (TOF) Analysis - PubMed. (2025, May 1). Retrieved from [Link]

• Elemental Analysis for the Pharmaceutical Industry Q&A - Smithers. Retrieved from [Link]

• Determination of fluorine and chlorine in iron ore using combustion ion chromatography. (n.d.). Thermo Fisher Scientific.

• Using ICP-MS to Measure Elemental Compositions in Drug Products - EAG Laboratories. (2022, August 11). Retrieved from [Link]

• Accurate elemental (CHN) analysis of perfluorinated compounds - analytica-world.com. (2007, November 27). Retrieved from [Link]

• CHNS analysis of fluorinated samples - Elementar. Retrieved from [Link]

• Trace Metals Testing and Elemental Analysis for Pharmaceuticals - Intertek. Retrieved from [Link]

• Guide to common testing methods for total fluorine and total organic... - ResearchGate. Retrieved from [Link]

• Fluorine in Coal - Certificate of Certified Reference Material. (n.d.). China National Coal Quality Supervision and Testing Center.
• Standard Reference Material 3183 - Certificate of Analysis. (2016, November 16). National Institute of Standards and Technology.

• Fluorine detection in organic compounds - Chemistry Stack Exchange. (2021, November 6). Retrieved from [Link]

• Instrumentation for chemical & pharmaceutical applications - Elementar. Retrieved from [Link]

• Elemental Analysis - Technical Resources - Unipd. (2024, June 21). Retrieved from [Link]

• Guide to Method Validation for Quantitative Analysis in Chemical Testing Laboratories (ISO 17025) | INAB. (2017, November 15). Retrieved from [Link]

• International Standards - Trace Elemental Instruments. Retrieved from [Link]

• Summary of CHNS Elemental Analysis Common Problems. (n.d.). University of Ottawa.

• Evaluation of analytical methods for fluorine in biological and related materials - PubMed. Retrieved from [Link]

• Standards for Elemental Impurities in Pharmaceuticals - Reagecon Knowledge. Retrieved from [Link]

• ELEMENTAL IMPURITY ANALYSIS IN REGULATED PHARMACEUTICAL LABORATORIES - Agilent. Retrieved from [Link]

• 2 Overview on PFAS analytical methods - Publications. (n.d.).

• Verification and validation of analytical methods in accordance with the ISO/IEC 17025 standard - ResearchGate. Retrieved from [Link]

• Elemental analysis of organic compounds with fluorine combustion and gas chromatographic separation - ProQuest. Retrieved from [Link]

• A Novel Method for the Fast, Sensitive, and Simple Analysis of Total Fluorine in Wastewater. (2021, September 1). Analytik Jena.
• Determination of fluorine and chlorine in clay certified reference material | Application Data. (n.d.). Nittoseiko Analytech Co., Ltd.

• ISO 17025 Method Validation Guide | PDF - Scribd. Retrieved from [Link]

• Elementary Analysis of Organic Fluorine Compounds | Analytical Chemistry. Retrieved from [Link]

• 4a. Elemental Analysis - Thieme E-Books. Retrieved from [Link]

• ISO 17025 Method Validation - Wintersmith Advisory LLC. (2025, May 22). Retrieved from [Link]

• ISO 29581-2: Chemical analysis by X-ray fluorescence spectrometry in the labor

• ASTM Pharmaceutical Standards | PDF | Technology & Engineering - Scribd. Retrieved from [Link]

• ISO 78-2. (n.d.).
• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. (n.d.). IVT Network.

• ISO 78-2:1999 - iTeh Standards. Retrieved from [Link]

• Elemental Impurity Analysis in Pharmaceutical Products | Chemical Industry Digest. (2020, October 14). Retrieved from [Link]

• Elemental analysis – Knowledge and References - Taylor & Francis. Retrieved from [Link]

• 4,4-Difluoro-3-methylbut-1-ene | C5H8F2 | CID 14092767 - PubChem. Retrieved from [Link]

• (PDF) An International Study Evaluating Elemental Analysis - ResearchGate. Retrieved from [Link]

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A Guide to the Crystallographic Analysis of Novel Amine Salts: A Methodological Comparison for 4,4-Difluoro-3-methylbutan-1-amine

This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for the crystallographic analysis of novel amine salts, using 4,4-Difluoro-3-methylbutan-1-amine as a practical case study. In the landscape of pharmaceutical development, the selection of an appropriate salt form for an active pharmaceutical ingredient (API) is a critical step, capable of profoundly influencing a drug candidate's physicochemical and biopharmaceutical properties.[1][2] More than half of all medicines are administered as salts, a testament to this strategy's power to optimize solubility, stability, manufacturability, and bioavailability without altering the core pharmacologically active molecule.[1][3]

While publicly accessible crystallographic data for 4,4-Difluoro-3-methylbutan-1-amine salts is not available as of this writing, this guide presents the definitive methodologies required to generate, analyze, and compare such data. We will explore the strategic rationale behind crystallographic studies, provide detailed experimental protocols, and present a comparative analysis of hypothetical data for common salt forms to illustrate the key decision-making criteria in solid-form selection.

Part 1: The Strategic Imperative of X-ray Crystallography in Salt Selection

Single-Crystal X-ray Diffraction (SCXRD) is the unequivocal gold standard for determining the atomic and molecular structure of a crystalline material.[4][5][6] It provides a three-dimensional map of electron density, revealing the precise positions of atoms, their chemical bonds, and the non-covalent interactions that govern the crystal lattice.[6] This detailed structural information is not merely academic; it is directly predictive of a salt's bulk properties.

• Hydrogen Bonding and Crystal Packing: In amine salts, the ionic interactions between the protonated amine and the counter-ion's anion are fundamental to the crystal structure.[3] The nature, number, and geometry of hydrogen bonds dictate the crystal's stability and its affinity for water (hygroscopicity).

• Polymorphism and Solvates: An API salt can often crystallize in multiple different forms (polymorphs) or incorporate solvent molecules (solvates/hydrates), each with unique properties.[2] SCXRD is the only technique that can definitively identify and characterize these different forms.

• Predicting Physicochemical Properties: By understanding the crystal structure, scientists can rationalize observations from other analytical techniques and make informed predictions about a salt's behavior. For instance, a tightly packed, dense crystal structure may correlate with a higher melting point and lower dissolution rate.[7]

The choice of a counter-ion is a key variable. Simple inorganic ions like chloride (HCl) and bromide (HBr) are common and often yield stable, crystalline salts. More complex organic counter-ions, such as tartrate , can introduce additional hydrogen bond donors and acceptors, offering more opportunities to tailor the crystal lattice and potentially improve properties.[8][9]

Part 2: An Experimental Workflow for Generating and Analyzing Crystallographic Data

The journey from a novel amine to a refined crystal structure is a systematic process involving salt formation, crystallization screening, and diffraction analysis. The following workflow provides a robust methodology for obtaining high-quality single crystals suitable for SCXRD.

Caption: Decision tree for selecting a crystallization method.

Part 3: A Comparative Analysis of Hypothetical Crystal Structures

To illustrate how crystallographic data is compared, the table below presents hypothetical but realistic data for three different salts of 4,4-Difluoro-3-methylbutan-1-amine. This data represents what a researcher would aim to generate through the protocols described above.

Parameter	Hydrochloride Salt	Hydrobromide Salt	L-Tartrate Salt	Significance of the Parameter
Crystal System	Monoclinic	Monoclinic	Orthorhombic	Describes the basic shape of the unit cell.
Space Group	P2₁/c	P2₁/c	P2₁2₁2₁	Defines the symmetry elements within the unit cell. Orthorhombic P2₁2₁2₁ is common for chiral molecules.
a (Å)	8.51	8.65	10.23	Unit cell dimensions.
b (Å)	12.34	12.55	15.67	Changes reflect different packing arrangements.
c (Å)	7.98	8.12	7.54
β (°) **	98.5	99.1	90	The angle for monoclinic systems; 90° for orthorhombic.
Volume (ų)	829.1	864.3	1208.5	Volume of one unit cell.
Z	4	4	4	Number of molecules in the unit cell.
Density (calc, g/cm³) **	1.355	1.581	1.410	Higher density often implies more efficient molecular packing.
R-factor (R1)	0.035	0.041	0.038	A measure of the agreement between the crystallographic model and the experimental data. Values < 0.05 indicate a good refinement.
Key H-Bonds	N⁺-H···Cl⁻	N⁺-H···Br⁻	N⁺-H···O(carboxylate)O-H···O(hydroxyl)	Defines the primary interactions holding the lattice together. The tartrate salt's complex network can significantly alter solubility and stability.

Expert Interpretation:

• Hydrochloride vs. Hydrobromide: These two salts are isostructural (same crystal system and space group), which is common for simple halides. The hydrobromide salt is denser due to the heavier bromine atom. Their properties are expected to be similar, with potential minor differences in solubility.

• L-Tartrate Salt: The tartrate salt crystallizes in a different system (Orthorhombic) due to the size, shape, and chirality of the tartrate counter-ion. It forms a more complex hydrogen-bonding network involving both the carboxylate and hydroxyl groups of the tartrate. This extensive network could lead to lower aqueous solubility but potentially higher physical stability and lower hygroscopicity compared to the simple halide salts.

Part 4: Comparison with Alternative Solid-State Characterization Techniques

While SCXRD provides the ultimate structural detail, a suite of complementary techniques is essential for a full solid-state characterization program.

Technique	Information Provided	Comparison to SCXRD
Powder X-ray Diffraction (PXRD)	Provides a "fingerprint" of a crystalline solid. Used to identify phases, assess purity, and analyze polymorphism. [10][11]	Does not provide atomic coordinates for a new structure but is much faster and is used to confirm that the bulk sample is the same phase as the single crystal.
Differential Scanning Calorimetry (DSC)	Measures heat flow into or out of a sample as a function of temperature. Determines melting point, glass transitions, and phase changes. [10]	Provides thermodynamic data that SCXRD does not. A sharp melting point from DSC suggests a pure crystalline material.
Thermogravimetric Analysis (TGA)	Measures changes in mass as a function of temperature. Used to quantify solvent/water content and determine decomposition temperature.	Essential for identifying if a crystal structure is a solvate or hydrate, which is confirmed by SCXRD.
¹H and ¹⁹F NMR Spectroscopy	Confirms the chemical structure and stoichiometry of the salt in solution.	Confirms the molecular identity being crystallized but provides no information about the solid-state packing or 3D structure.

Conclusion

The process of selecting and characterizing a salt form is a cornerstone of modern drug development. Although specific experimental data for 4,4-Difluoro-3-methylbutan-1-amine salts is not yet in the public domain, the methodologies outlined in this guide provide a clear and robust pathway for their generation and interpretation. By employing a systematic approach that combines rational salt selection, meticulous crystallization experiments, and definitive single-crystal X-ray analysis, researchers can unlock the optimal solid form of any new chemical entity, paving the way for the development of safe, stable, and effective medicines. The true comparison lies not just in the final data, but in the expert application of these techniques to solve critical development challenges.

References

• Stahly, G. P. (2007). A survey of cocrystals in the Cambridge Structural Database. Crystal Growth & Design, 7(6), 1007-1026.
• Bighley, L. D., Berge, S. M., & Monkhouse, D. C. (1995). Salt forms of drugs and absorption. In Encyclopedia of Pharmaceutical Technology (Vol. 13, pp. 453-499).
• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Handbook of pharmaceutical salts: properties, selection, and use. John Wiley & Sons.
• Singhal, D., & Curatolo, W. (2004). Drug polymorphism and dosage form performance. Advanced Drug Delivery Reviews, 56(3), 335-347.
• Morris, K. R., Fakes, M. G., & Thakur, A. B. (2010). Salt and cocrystal selection and analysis. In Developing Solid Oral Dosage Forms (pp. 143-162). Academic Press.
• Spingler, B., Schnidrig, S., Todorova, T., & Wild, F. (2012). Some thoughts about the single crystal growth of small molecules. CrystEngComm, 14(3), 751-757.
• Blagden, N., de Matas, M., Gavan, P. T., & York, P. (2007). Crystal engineering of active pharmaceutical ingredients to improve solubility and dissolution rates. Advanced Drug Delivery Reviews, 59(7), 617-630.
• Giron, D. (1995).
• Threlfall, T. (2003). Structural and thermodynamic explanations of Ostwald's rule. Organic Process Research & Development, 7(6), 1017-1027.

• SPT Labtech. (n.d.). Chemical crystallization. Retrieved from [Link]

• Cambridge Crystallographic Data Centre. (n.d.). The Cambridge Structural Database (CSD). Retrieved from [Link]

• Wikipedia. (2024). X-ray crystallography. Retrieved from [Link]

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• 4. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
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• 11. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

4,4-Difluoro-3-methylbutan-1-amine: Proper Disposal Procedures

Operational Guide for Research & Development

Executive Summary & Chemical Identity

4,4-Difluoro-3-methylbutan-1-amine is a specialized fluorinated building block used in medicinal chemistry.[1] Its disposal requires strict adherence to protocols designed for halogenated organic amines .[1] Unlike standard organic waste, the presence of the difluoromethyl group (

) necessitates high-temperature incineration with specific scrubbing capabilities to manage Hydrogen Fluoride (HF) generation.[1]

Chemical Profile

Property	Detail
CAS Number	2309467-93-2 (Hydrochloride salt) Note: Free base CAS may vary; verify vendor SDS.[1]
Formula
Molecular Weight	123.15 g/mol (Free base)
Physical State	Typically a white solid (HCl salt) or colorless liquid (Free base).[1]
Acidity/Basicity	Basic (Free base pKa 10-11).[1] Corrosive to tissue/metals.[1]
Key Hazards	Corrosive (Skin/Eye) , Acute Toxicity , Combustible .

Hazard Characterization & Pre-Disposal Handling

Before disposal, you must classify the waste stream accurately to prevent dangerous incompatibilities during storage and transport.

Critical Hazards (GHS Classification)

• Skin Corrosion/Irritation (Category 1B/1C): Causes severe skin burns and eye damage.[1]

• Acute Toxicity (Oral/Inhalation): Harmful if swallowed or inhaled.[1]

• Thermal Decomposition: Releases Hydrogen Fluoride (HF) , Nitrogen Oxides (

  ), and Carbon Monoxide.[1]

Segregation Protocols

STOP & CHECK: Improper segregation is the leading cause of waste container pressurization.

• Incompatible with: Strong Oxidizers (e.g., Nitric Acid, Peroxides), Acid Chlorides, Anhydrides, and Strong Acids.[1]

• Storage Rule: Store in Polyethylene (HDPE) or glass containers. Avoid metal containers for liquid free bases due to corrosion potential.

• Waste Stream: Segregate into "Basic Organic Waste" or "Halogenated Organic Waste" .[1] Do NOT mix with acidic waste streams; the neutralization reaction is highly exothermic and can rupture drums.

Disposal Workflow: The "Cradle-to-Grave" Path

The only validated disposal method for fluorinated amines is High-Temperature Incineration with Acid Gas Scrubbing .[1]

Decision Logic & Workflow

The following diagram outlines the operational decision tree for disposing of 4,4-Difluoro-3-methylbutan-1-amine.

Figure 1: Decision matrix for the safe segregation and disposal of fluorinated amine waste.[1]

Detailed Procedures

Step 1: Collection & Packaging[1]

• Solids (Salts): Place in a wide-mouth HDPE jar or double-bag in 6-mil polyethylene bags.

• Liquids (Free Base/Solutions): Collect in HDPE carboys.

  • Critical: Leave 10% headspace to allow for expansion.

  • Solvent Contamination: If dissolved in solvents (e.g., DCM, Methanol), the waste code is determined by the solvent, but the "Halogenated" tag remains mandatory.

Step 2: Labeling

Your label must explicitly state:

• Chemical Name: 4,4-Difluoro-3-methylbutan-1-amine.[1][2]

• Hazard Class: Corrosive, Toxic.[1][3]

• Constituents: "Contains Organic Fluorine".[1]

  • Why? Incinerator operators must balance their feed rates to prevent damaging the refractory lining with excessive HF generation.

Step 3: Professional Destruction (Incineration)

Do not attempt to destroy this chemical in-house via chemical oxidation (e.g., Bleach) or open burning.[1]

• Mechanism: High-temperature oxidation breaks the stable C-F bonds.[1]

• Requirement: The facility must use a Rotary Kiln equipped with a wet caustic scrubber (e.g., NaOH spray) to capture the HF gas immediately, converting it to NaF (Sodium Fluoride) salts.

Regulatory Compliance (RCRA)

In the United States, this waste is regulated under the Resource Conservation and Recovery Act (RCRA) .[4]

Regulatory Category	Code	Applicability
Characteristic Waste	D002	Applicable if the waste is an aqueous solution with pH 12.5 (Free base).[1]
Characteristic Waste	D001	Applicable if the waste is a liquid with Flash Point < 60°C (Possible for free base in solvent).
Listed Waste	N/A	Not specifically listed (P or U list) by name, but "derived-from" rules may apply if used in specific pesticide synthesis.[1]
Halogenated Solvents	F001/F002	Apply these codes ONLY if the amine is mixed with spent halogenated solvents (e.g., Methylene Chloride).[1]

Compliance Note: Always declare the "Halogenated" status on your waste profile. Failure to do so is a violation of DOT and EPA regulations, as it endangers downstream personnel.

Emergency Procedures (Spill Response)

PPE Required: Neoprene or Nitrile gloves (double gloved), Safety Goggles, Lab Coat.[1] Use a respirator if dust/vapors are present.[3][5]

• Evacuate: Clear the immediate area.

• Isolate: Prevent entry.

• Absorb:

  • Do NOT use water initially (can spread the corrosive liquid).[1]

  • Use a commercial amine neutralizer (often Citric Acid or weak acid based) or an inert absorbent (Vermiculite, Dry Sand).[1]

  • Caution: Neutralization generates heat.[1] Add neutralizer slowly.

• Clean: Scoop absorbed material into a disposal container.[1] Wipe surface with a dilute detergent solution.

• Disposal: Label the cleanup debris as "Hazardous Waste: Corrosive, Toxic (Amine Contaminated)" .[1]

References

• National Center for Biotechnology Information (NCBI). (2025).[1] PubChem Compound Summary for CID 14092767, 4,4-Difluoro-3-methylbut-1-ene (Precursor/Related Structure). Retrieved from [Link][1]

• U.S. Environmental Protection Agency (EPA). (2024). Incineration of Halogenated Organic Compounds.[6][7] EPA Technical Guidance.[6] Retrieved from [Link]

• Code of Federal Regulations. (2024). 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[8][9] Retrieved from [Link][1]

Sources

• 1. chemscene.com [chemscene.com]
• 2. 2309467-93-2 | 4,4-difluoro-3-methylbutan-1-amine hydrochloride - AiFChem [aifchem.com]
• 3. angenechemical.com [angenechemical.com]
• 4. danielshealth.com [danielshealth.com]
• 5. carlroth.com [carlroth.com]
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• 7. copalliance.org [copalliance.org]
• 8. epa.gov [epa.gov]
• 9. downloads.regulations.gov [downloads.regulations.gov]

A Researcher's Guide to the Safe Handling of 4,4-Difluoro-3-methylbutan-1-amine

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 4,4-Difluoro-3-methylbutan-1-amine. In the absence of specific safety data for this compound, the following recommendations are based on the known hazards of structurally similar fluorinated amines. It is imperative to treat this substance with the utmost care, assuming it may possess a range of potential hazards including toxicity, skin and eye irritation, and potential for allergic reactions.

Hazard Assessment and Engineering Controls: The First Line of Defense

Before handling 4,4-Difluoro-3-methylbutan-1-amine, a thorough risk assessment is crucial. Given the limited toxicological data available for this specific compound, a cautious approach is warranted. The primary engineering control for handling this and other volatile or potentially hazardous chemicals is a certified chemical fume hood.[1] All manipulations, including weighing, transferring, and reactions, should be conducted within the fume hood to minimize inhalation exposure. Mechanical exhaust is required to ensure adequate ventilation.[1] Emergency equipment, including a safety shower and an eyewash station, must be readily accessible in the immediate work area.[1]

Personal Protective Equipment (PPE): Your Essential Barrier

The selection of appropriate Personal Protective Equipment (PPE) is critical to prevent direct contact with 4,4-Difluoro-3-methylbutan-1-amine. The following PPE is mandatory when handling this substance:

PPE Component	Specifications and Rationale
Hand Protection	Chemical-resistant gloves are essential. Nitrile or neoprene gloves are generally recommended for handling amines. Always inspect gloves for any signs of degradation or perforation before use.[1] Employ proper glove removal techniques to avoid skin contact with the outer surface of the glove.[1]
Eye Protection	Tight-sealing safety goggles are required to protect against splashes. Standard safety glasses do not provide adequate protection from chemical splashes.
Skin and Body Protection	A flame-retardant laboratory coat should be worn and kept buttoned. For larger quantities or procedures with a higher risk of splashing, a chemically resistant apron over the lab coat is recommended. Wear long pants and closed-toe shoes to ensure no skin is exposed.[2]
Respiratory Protection	When working within a properly functioning chemical fume hood, respiratory protection is typically not required. However, if there is a potential for exposure outside of a fume hood, such as during a large spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[1][2]

Donning and Doffing PPE: A Step-by-Step Protocol

Properly putting on and taking off PPE is as important as its selection to prevent cross-contamination.

Donning Sequence:

• Lab Coat: Put on your lab coat and fasten all buttons.

• Goggles: Put on your safety goggles.

• Gloves: Don your chemical-resistant gloves, ensuring they overlap the cuffs of your lab coat.

Doffing Sequence:

• Gloves: Remove gloves using a technique that avoids skin contact with the contaminated outer surface.

• Goggles: Remove goggles from the back of your head.

• Lab Coat: Remove your lab coat, turning it inside out as you do so to contain any contamination.

Operational Plan for Handling

A systematic approach to handling 4,4-Difluoro-3-methylbutan-1-amine will minimize risks.

Workflow for Safe Handling

Caption: A workflow diagram illustrating the key steps for the safe handling of 4,4-Difluoro-3-methylbutan-1-amine.

Disposal Plan: Environmental Responsibility

Proper disposal of 4,4-Difluoro-3-methylbutan-1-amine and associated waste is a critical aspect of laboratory safety and environmental protection.

Waste Segregation and Collection:

• Chemical Waste: All waste containing 4,4-Difluoro-3-methylbutan-1-amine, including reaction residues and contaminated solvents, must be collected in a dedicated, clearly labeled hazardous waste container.[3] The container should be made of a material compatible with halogenated organic compounds.[3]

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated solid waste should be placed in a separate, sealed bag or container labeled as hazardous waste.

Storage of Hazardous Waste:

• Store waste containers in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[3]

• The storage area should have secondary containment to prevent the spread of material in case of a leak.[3]

Disposal Procedure:

• Under no circumstances should this chemical be disposed of down the drain or in regular trash.[3]

• Arrange for the disposal of all hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[3]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[4][5] Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[4] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[5]

• Spill: In the event of a small spill within a fume hood, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.[3] Collect the absorbent material and place it in a sealed container for disposal as hazardous waste.[3] For larger spills, evacuate the area and contact your institution's EHS department.

By adhering to these guidelines, researchers can handle 4,4-Difluoro-3-methylbutan-1-amine with a high degree of safety, protecting themselves, their colleagues, and the environment.

References

• INDOFINE Chemical Company, Inc. SAFETY DATA SHEET. [Link]

• CDMS.net. SAFETY DATA SHEET. [Link]

• AECI. What are the Health and Safety Guidelines for Using Amines?. [Link]

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• 2. cdms.net [cdms.net]
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• 5. fishersci.com [fishersci.com]